1-Decanol

• CAS: 64641-46-9

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Properties of 1-Decanol for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of 1-decanol, a long-chain fatty alcohol with significant applications in research and development, particularly within the pharmaceutical and chemical industries. This document outlines its key characteristics, details the experimental methodologies for their determination, and explores its role in biological systems and experimental workflows.

Core Physicochemical Properties of 1-Decanol

1-Decanol, also known as decyl alcohol, is a colorless, viscous liquid with the chemical formula C₁₀H₂₂O.[1][2] Its distinct properties make it a valuable compound in various scientific applications. A summary of its key physicochemical data is presented below for easy reference and comparison.

Property	Value	Units	Conditions
Molecular Formula	C₁₀H₂₂O	-	-
Molar Mass	158.28	g/mol	-
Appearance	Viscous liquid	-	Room Temperature
Density	0.8297	g/cm³	25 °C
Melting Point	6.4	°C	-
Boiling Point	232.9	°C	1013 hPa
Solubility in Water	37	mg/L	25 °C
log P (Octanol-Water Partition Coefficient)	4.57	-	-
Viscosity	12.048	mPa·s	25 °C
Surface Tension	8.97	mN/m	20 °C (interfacial tension against water)
Refractive Index	1.437	-	20 °C
Flash Point	108	°C	Closed cup

Experimental Protocols for Property Determination

Accurate determination of physicochemical properties is paramount for the reliable application of 1-decanol in research. The following are detailed methodologies for measuring the key properties outlined above.

Density Determination (Pycnometer Method)

The density of a liquid can be accurately determined using a pycnometer, a flask with a precise volume.

• Procedure:

  • Thoroughly clean and dry the pycnometer and weigh it empty (m₁).

  • Fill the pycnometer with distilled water of a known temperature and weigh it again (m₂). The density of water at this temperature (ρ_water) is known.

  • Calculate the volume of the pycnometer (V) using the formula: V = (m₂ - m₁) / ρ_water.

  • Empty and dry the pycnometer, then fill it with 1-decanol at the desired temperature and weigh it (m₃).

  • The density of 1-decanol (ρ_decanol) is then calculated as: ρ_decanol = (m₃ - m₁) / V.[3][4]

Melting Point Determination (Capillary Tube Method)

The melting point is a crucial indicator of purity.[5] The capillary tube method is a standard technique for its determination.

• Procedure:

  • Ensure the 1-decanol sample is solidified and finely powdered.

  • Pack a small amount of the powdered sample into a capillary tube, sealed at one end, to a height of 2-3 mm.

  • Place the capillary tube in a melting point apparatus.

  • Heat the sample rapidly to about 15-20°C below the expected melting point, then reduce the heating rate to 1-2°C per minute.

  • Record the temperature at which the first drop of liquid appears (onset of melting) and the temperature at which the entire solid phase turns into a clear liquid (completion of melting). This range is the melting point.

Boiling Point Determination (Thiele Tube Method)

The Thiele tube method provides an efficient way to determine the boiling point of a small liquid sample.

• Procedure:

  • Add about 0.5 mL of 1-decanol to a small test tube.

  • Place a capillary tube, sealed at one end, into the test tube with the open end submerged in the liquid.

  • Attach the test tube to a thermometer and place the assembly in a Thiele tube containing a high-boiling point oil, ensuring the sample is below the oil level.

  • Gently heat the side arm of the Thiele tube to create convection currents for uniform heating.

  • Observe for a continuous stream of bubbles emerging from the capillary tube.

  • Remove the heat and allow the apparatus to cool slowly.

  • The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Solubility Determination (Shake-Flask Method)

The shake-flask method is a reliable technique for determining the equilibrium solubility of a substance.

• Procedure:

  • Add an excess amount of 1-decanol to a known volume of the solvent (e.g., water) in a sealed flask.

  • Agitate the flask at a constant temperature for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Allow the mixture to stand, permitting the undissolved 1-decanol to separate.

  • Carefully withdraw a sample of the supernatant and filter it to remove any undissolved droplets.

  • Determine the concentration of 1-decanol in the filtrate using a suitable analytical method, such as gas chromatography (GC).

Viscosity Determination (Ubbelohde Viscometer)

The Ubbelohde viscometer is a type of capillary viscometer used for measuring kinematic viscosity.

• Procedure:

  • Introduce a precise volume of 1-decanol into the viscometer.

  • Place the viscometer in a constant temperature bath until the sample reaches thermal equilibrium.

  • Apply suction to draw the liquid up through the capillary tube to a point above the upper timing mark.

  • Release the suction and allow the liquid to flow back down under gravity.

  • Measure the time it takes for the liquid meniscus to pass between the upper and lower timing marks.

  • The kinematic viscosity is calculated by multiplying the flow time by the viscometer's calibration constant.

Surface Tension Determination (Wilhelmy Plate Method)

The Wilhelmy plate method is a widely used technique for measuring the surface tension of liquids at equilibrium.

• Procedure:

  • A thin platinum plate is suspended from a balance.

  • The plate is brought into contact with the surface of the 1-decanol sample.

  • The force exerted on the plate by the surface tension is measured by the balance.

  • The surface tension (γ) is calculated using the Wilhelmy equation: γ = F / (L * cosθ), where F is the measured force, L is the wetted perimeter of the plate, and θ is the contact angle (assumed to be 0 for a clean platinum plate).

Refractive Index Determination (Abbe Refractometer)

An Abbe refractometer is an instrument used to measure the refractive index of liquids.

• Procedure:

  • Place a few drops of 1-decanol onto the prism of the refractometer.

  • Close the prism and ensure a thin, uniform film of the liquid is present.

  • Allow the sample to reach thermal equilibrium with the instrument, often controlled by a water bath.

  • Look through the eyepiece and adjust the controls to bring the light and dark boundary into sharp focus at the center of the crosshairs.

  • Read the refractive index directly from the instrument's scale.

Research Applications and Biological Interactions

1-decanol is utilized in various research applications, primarily due to its properties as a solvent, surfactant, and its ability to interact with biological membranes.

Transdermal Drug Delivery

A significant application of 1-decanol is as a chemical penetration enhancer in transdermal drug delivery systems. It is believed to enhance skin permeability by disrupting the highly ordered lipid structure of the stratum corneum, thereby facilitating the passage of therapeutic agents through the skin barrier.

An experimental workflow for evaluating the efficacy of 1-decanol as a skin penetration enhancer typically involves in vitro permeation studies using Franz diffusion cells.

Experimental workflow for in-vitro skin permeation studies.

Modulation of Ion Channels and Receptors

1-decanol has been shown to interact with specific ion channels and receptors in the central nervous system, making it a tool for neuropharmacological research.

• Glycine Receptors (GlyRs): In non-neuronal cells, activation of GlyRs can lead to changes in membrane potential, which in turn modulates calcium influx and downstream cellular processes. 1-decanol has been observed to have complex, concentration-dependent effects on GlyRs.

Modulation of Glycine Receptor signaling by 1-decanol.

• 5-HT2A Receptors: 1-decanol has been found to have little to no inhibitory effect on 5-HT2A receptor-induced currents, in contrast to shorter-chain alcohols. The 5-HT2A receptor typically signals through the Gq/11 pathway, leading to the activation of phospholipase C (PLC) and subsequent increases in inositol trisphosphate (IP3) and intracellular calcium. Understanding the lack of effect of longer-chain alcohols like 1-decanol can provide insights into the structural requirements for ligand interaction with this receptor.

Interaction of 1-decanol with the 5-HT2A receptor pathway.

This guide provides a foundational understanding of the physicochemical properties of 1-decanol and its applications in a research context. The detailed experimental protocols and visual representations of its biological interactions are intended to support scientists and researchers in their work with this versatile compound.

References

• 1. Abbe refractometer operation method and precautions [en1.nbchao.com]
• 2. Ubbelohde Viscometer SOP Template | Template by ClickUp™ [clickup.com]
• 3. researchgate.net [researchgate.net]
• 4. What are the requirements for using a Viscometer? Q&A | NBCHAO [en1.nbchao.com]
• 5. chem.ucalgary.ca [chem.ucalgary.ca]

1-Decanol as a Protic Solvent in Organic Reactions: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the ever-evolving landscape of organic synthesis, the choice of solvent is a critical parameter that can significantly influence reaction outcomes, cost-effectiveness, and environmental impact. This technical guide explores the utility of 1-decanol, a long-chain primary alcohol, as a protic solvent in a variety of organic reactions. As the chemical industry increasingly embraces the principles of green chemistry, solvents derived from renewable resources that offer low toxicity and biodegradability are gaining prominence. 1-decanol, which can be sourced from natural oils, presents itself as a compelling alternative to conventional volatile organic solvents.[1]

This document provides a comprehensive overview of the physicochemical properties of 1-decanol, detailed experimental protocols for its application in key organic transformations, and a discussion of its role as a sustainable reaction medium.

Core Properties of 1-Decanol as a Solvent

1-decanol possesses a unique combination of properties that make it a versatile solvent for a range of organic reactions. Its long alkyl chain imparts a non-polar character, allowing for the dissolution of lipophilic compounds, while the terminal hydroxyl group provides protic and polar characteristics, enabling it to engage in hydrogen bonding and solvate polar reagents.[1][2] This amphiphilic nature is particularly advantageous in reactions involving both polar and non-polar species.

With a high boiling point and low vapor pressure, 1-decanol is well-suited for reactions requiring elevated temperatures, minimizing solvent loss through evaporation and improving laboratory safety.[3][4] Furthermore, its biodegradability and derivation from renewable feedstocks, such as coconut and palm kernel oil, align with the growing demand for sustainable chemical processes.

Physicochemical Data of 1-Decanol

A thorough understanding of a solvent's physical and chemical properties is paramount for its effective application. The following table summarizes the key physicochemical data for 1-decanol.

Property	Value	Reference(s)
Molecular Formula	C₁₀H₂₂O
Molar Mass	158.28 g/mol
Appearance	Colorless viscous liquid
Odor	Mild, characteristic fatty alcohol odor
Melting Point	6.4 °C
Boiling Point	232.9 °C
Density	0.8297 g/cm³ at 20 °C
Viscosity	12.048 mPa·s at 25 °C
Flash Point	108 °C (closed cup)
Autoignition Temperature	254 °C
Solubility in Water	37 mg/L at 25 °C
log P (Octanol-Water Partition Coefficient)	4.57
Vapor Pressure	<0.1 hPa at 20 °C
Refractive Index (n²⁰/D)	1.437

Applications of 1-Decanol in Organic Synthesis

The unique properties of 1-decanol lend themselves to a variety of applications in organic synthesis, including as a medium for esterifications, nanoparticle synthesis, and potentially in palladium-catalyzed cross-coupling reactions.

Fischer-Speier Esterification

The Fischer-Speier esterification is a classic and widely used method for the synthesis of esters from carboxylic acids and alcohols, typically catalyzed by a strong acid. When a long-chain alcohol like 1-decanol is one of the reactants, it can also serve as the solvent, particularly when used in excess to drive the reaction equilibrium towards the product.

This protocol describes a general procedure for the esterification of a generic carboxylic acid with 1-decanol, where 1-decanol serves as both the reactant and the solvent.

Materials:

• Carboxylic Acid (R-COOH)

• 1-Decanol

• Concentrated Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic acid (p-TsOH)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine (Saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine the carboxylic acid (1.0 equivalent) and an excess of 1-decanol (e.g., 3.0-5.0 equivalents).

• Catalyst Addition: Carefully add the acid catalyst (e.g., 5 mol% H₂SO₄ or p-TsOH) to the reaction mixture.

• Heating: Heat the mixture to reflux with vigorous stirring. The reaction temperature will be determined by the boiling point of 1-decanol.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting carboxylic acid is consumed.

• Workup:

  • Allow the reaction mixture to cool to room temperature.

  • Dilute the mixture with an organic solvent for extraction.

  • Carefully wash the organic layer with saturated sodium bicarbonate solution to neutralize the acid catalyst and remove any unreacted carboxylic acid.

  • Wash the organic layer with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter off the drying agent and concentrate the organic phase under reduced pressure to remove the extraction solvent and excess 1-decanol. The resulting crude ester can be further purified by vacuum distillation or column chromatography.

References

• 1. 1-DECANOL - Ataman Kimya [atamanchemicals.com]
• 2. nbinno.com [nbinno.com]
• 3. 1-Decanol [webbook.nist.gov]
• 4. 1-Decanol (CAS 112-30-1) - Chemical & Physical Properties by Cheméo [chemeo.com]

Synthesis of 1-Decanol via the Ziegler Process: A Technical Guide for Laboratory Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of 1-decanol for laboratory use via the Ziegler process, also known as the Ziegler-Alfol synthesis. This process offers a powerful method for the production of linear primary alcohols from ethylene, a fundamental building block in the chemical industry. This document outlines the core principles, a representative experimental protocol, critical safety considerations, and expected quantitative data.

Introduction

The Ziegler process, developed by Karl Ziegler, is a cornerstone of industrial organometallic chemistry.[1][2] It facilitates the oligomerization of ethylene using a trialkylaluminium catalyst, typically triethylaluminum, to produce a range of long-chain trialkylaluminum compounds.[3] Subsequent oxidation and hydrolysis of these intermediates yield linear primary alcohols with an even number of carbon atoms.[1] For the synthesis of 1-decanol, this process involves the controlled addition of four ethylene units to each ethyl group on the triethylaluminum catalyst.

The overall transformation can be summarized in three key stages:

• Ethylene Oligomerization (Growth Reaction): Triethylaluminum reacts with ethylene under heat and pressure to form tri-decylaluminum.

• Oxidation: The tri-decylaluminum is oxidized with dry air or oxygen to form the corresponding aluminum alkoxides.

• Hydrolysis: The aluminum alkoxides are hydrolyzed to yield 1-decanol and an aluminum hydroxide byproduct.

This guide provides a detailed, albeit representative, laboratory-scale protocol for the synthesis of 1-decanol, acknowledging the limited availability of specific lab-scale procedures in published literature. The provided methodology is constructed from the well-established principles of the Ziegler-Alfol synthesis.

Critical Safety Considerations: Handling Triethylaluminum

Triethylaluminum (TEA) is a pyrophoric material, meaning it can ignite spontaneously upon contact with air.[4] It also reacts violently with water. Therefore, strict adherence to safety protocols is paramount when handling this reagent.

Personal Protective Equipment (PPE):

• Fire-resistant lab coat.

• Chemical splash goggles and a face shield.

• Flame-resistant gloves (e.g., Nomex) worn over chemically resistant gloves (e.g., nitrile).

• Avoidance of synthetic clothing.

Handling Procedures:

• All manipulations involving triethylaluminum must be performed under an inert atmosphere (e.g., nitrogen or argon) in a well-ventilated fume hood or a glovebox.

• Glassware must be oven-dried and cooled under an inert atmosphere before use.

• Use syringes with Luer-lock tips to prevent accidental separation of the needle and barrel.

• For transfers of larger volumes, a double-tipped needle (cannula) technique is recommended.

• Ensure a Class D fire extinguisher (for combustible metals) and a container of dry sand are readily accessible.

Quenching and Disposal:

• Residual triethylaluminum and any contaminated equipment must be quenched carefully. This is typically done by slow, dropwise addition of a high-boiling point alcohol (e.g., isopropanol) under an inert atmosphere and with cooling, followed by the slow addition of water.

• All waste must be disposed of as hazardous waste according to institutional guidelines.

Overall Synthesis Scheme

The synthesis of 1-decanol via the Ziegler process can be represented by the following sequence of reactions:

• Chain Growth (Oligomerization): Al(C₂H₅)₃ + 12 C₂H₄ → Al(C₁₀H₂₁)₃

• Oxidation: Al(C₁₀H₂₁)₃ + 3/2 O₂ → Al(OC₁₀H₂₁)₃

• Hydrolysis: Al(OC₁₀H₂₁)₃ + 3 H₂O → 3 CH₃(CH₂)₉OH + Al(OH)₃

Detailed Experimental Protocol

The following protocol is a representative procedure for the laboratory-scale synthesis of 1-decanol. The quantities and reaction parameters are estimates based on the principles of the Ziegler-Alfol synthesis and may require optimization.

Materials and Equipment:

• Triethylaluminum (TEA)

• Ethylene (high purity)

• Dry, oxygen-free solvent (e.g., toluene or heptane)

• Dry oxygen or air

• Sulfuric acid (dilute)

• Sodium bicarbonate solution (saturated)

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate

• High-pressure stainless-steel reactor (autoclave) equipped with a stirrer, gas inlet, pressure gauge, and temperature controller

• Schlenk line and associated glassware for inert atmosphere techniques

• Syringes and cannulas

Procedure:

Step 1: Ethylene Oligomerization (Chain Growth)

• Assemble the dry, inert gas-purged high-pressure reactor.

• Under a positive pressure of inert gas, charge the reactor with a solution of triethylaluminum in the chosen dry solvent.

• Seal the reactor and perform several cycles of pressurizing with ethylene and venting to ensure an ethylene atmosphere.

• Pressurize the reactor with ethylene to the desired pressure (e.g., 30-100 bar).

• Heat the reactor to the reaction temperature (e.g., 90-120 °C) with vigorous stirring.

• Maintain the ethylene pressure by feeding more gas as it is consumed. Monitor the reaction progress by observing the uptake of ethylene. The reaction time will depend on the specific conditions and may range from several hours to a full day.

• Once the desired amount of ethylene has been consumed, cool the reactor to room temperature and carefully vent the excess ethylene.

Step 2: Oxidation

• Purge the reactor with dry nitrogen.

• Cool the reactor contents to a low temperature (e.g., 0-10 °C) to control the exothermicity of the oxidation reaction.

• Slowly introduce a stream of dry air or a mixture of oxygen and nitrogen into the reactor with vigorous stirring. The oxygen concentration should be kept low to prevent runaway reactions.

• Maintain the low temperature throughout the oxidation process. The reaction is complete when the uptake of oxygen ceases.

Step 3: Hydrolysis and Work-up

• Carefully transfer the cooled reaction mixture of aluminum alkoxides to a separate flask containing a cooled, dilute solution of sulfuric acid with vigorous stirring. This hydrolysis step is highly exothermic.

• After the initial exothermic reaction subsides, continue stirring until two clear layers are formed. The top layer is the organic phase containing 1-decanol, and the bottom layer is the aqueous phase containing aluminum salts.

• Separate the organic layer using a separatory funnel.

• Wash the organic layer sequentially with dilute sulfuric acid, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

Step 4: Purification

• The crude 1-decanol can be purified by fractional distillation under reduced pressure to obtain the final product of high purity.

Data Presentation

The following tables summarize the key experimental parameters and expected outcomes for the laboratory synthesis of 1-decanol via the Ziegler process. These values are representative and may vary depending on the specific experimental conditions.

Table 1: Key Experimental Parameters

Parameter	Value
Oligomerization
Triethylaluminum:Ethylene Molar Ratio	~ 1:12
Solvent	Toluene or Heptane
Temperature	90 - 120 °C
Pressure	30 - 100 bar
Reaction Time	4 - 24 hours
Oxidation
Temperature	0 - 10 °C
Oxidant	Dry Air or O₂/N₂ mixture
Hydrolysis
Reagent	Dilute H₂SO₄
Temperature	0 - 25 °C

Table 2: Expected Quantitative Data

Parameter	Expected Value
Yield of 1-decanol (crude)	70 - 90%
Purity of 1-decanol (after distillation)	> 98% (by GC-MS)
Major Byproducts	Other even-numbered linear alcohols (C6, C8, C12, etc.), 1-decene, decane

Visualizations

Diagram 1: Overall Reaction Pathway of the Ziegler-Alfol Synthesis of 1-Decanol

Caption: The three main stages of the Ziegler-Alfol synthesis of 1-decanol.

Diagram 2: Experimental Workflow for Laboratory Synthesis of 1-Decanol

Caption: A stepwise workflow for the laboratory synthesis of 1-decanol.

Diagram 3: Logical Relationship of Synthesis Steps

Caption: The logical progression of the synthesis from starting materials to the final product.

References

• 1. Ziegler process - Wikipedia [en.wikipedia.org]
• 2. scribd.com [scribd.com]
• 3. chemcess.com [chemcess.com]
• 4. pubs.rsc.org [pubs.rsc.org]

An In-depth Technical Guide on the Natural Sources and Extraction of 1-Decanol for Scientific Study

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the natural origins of 1-decanol, a long-chain fatty alcohol with applications in various scientific and industrial fields. It details methods for its extraction and purification from these sources, outlines its known biological activities, and provides relevant experimental protocols.

Natural Sources of 1-Decanol

1-Decanol is found in a variety of natural sources, including vegetable oils and the essential oils of numerous plants. While present in modest quantities, these sources represent viable starting materials for the isolation of natural 1-decanol for research purposes.

Major Vegetable Oil Sources

The primary commercial natural sources of 1-decanol are coconut oil and palm kernel oil.[1][2] In these oils, 1-decanol exists as part of triglycerides containing decanoic acid (capric acid). The concentration of decanoic acid in coconut oil is approximately 10%, and in palm kernel oil, it is around 4%.[3] The alcohol is typically obtained through the hydrogenation of these decanoic acid esters.

Natural Source	Typical 1-Decanol Precursor (Decanoic Acid) Content (%)
Coconut Oil	~10%
Palm Kernel Oil	~4%

Data compiled from multiple sources indicating the percentage of decanoic acid, the precursor to 1-decanol.

Essential Oil and Plant Sources

1-Decanol is a component of the essential oils of various plants, contributing to their characteristic aromas. Its presence has been reported in citrus oils, apple, coriander, and the essential oil of Magnolia grandiflora seeds, where it was found to be a significant contributor to the oil's biting deterrent activity against mosquitos.[4][5]

Plant Source	Part Used	Reported 1-Decanol Content/Presence	Reference
Magnolia grandiflora	Seeds	3.3% of essential oil
Citrus Fruits (e.g., orange, grapefruit, lemon)	Peels	Present in essential oils
Apple	Fruit	Present
Coriander	Seeds	Present
Ambrette Seeds	Seeds	Present in essential oil
Almond Flowers	Flowers	Present in essential oil

Extraction and Purification of 1-Decanol

The extraction and purification of 1-decanol from natural sources involve a multi-step process, beginning with the liberation of the fatty acids from triglycerides, followed by hydrogenation and finally, purification of the resulting alcohol. For essential oils, direct extraction methods are employed.

Extraction from Vegetable Oils (Coconut and Palm Kernel Oil)

The industrial production of 1-decanol from coconut and palm kernel oil involves the following key steps:

• Hydrolysis of Triglycerides: The oil is treated to break the ester bonds of the triglycerides, releasing the fatty acids, including decanoic acid.

• Fractional Distillation of Fatty Acids: The mixture of fatty acids is separated by fractional distillation to isolate the decanoic acid fraction.

• Hydrogenation of Decanoic Acid: The purified decanoic acid is then catalytically hydrogenated to produce 1-decanol.

A general workflow for this process is illustrated below:

Workflow for 1-Decanol Production from Vegetable Oils.

Extraction from Plant Materials (Essential Oils)

For the extraction of 1-decanol from plant materials, steam distillation is a commonly employed method.

This protocol is a general guideline for the extraction of essential oils from plant matter, such as citrus peels or herbs.

Materials and Equipment:

• Plant material (e.g., citrus peels, chopped)

• Distilled water

• Steam distillation apparatus (including a boiling flask, biomass flask, condenser, and collection vessel)

• Heating mantle or hot plate

• Separatory funnel

• Anhydrous sodium sulfate

• Organic solvent (e.g., diethyl ether or dichloromethane)

• Rotary evaporator

Procedure:

• Preparation of Plant Material: Finely chop or grind the plant material to increase the surface area for efficient oil extraction.

• Apparatus Setup: Assemble the steam distillation apparatus as per the manufacturer's instructions. Place the prepared plant material into the biomass flask. Add water to the boiling flask.

• Distillation: Heat the water in the boiling flask to generate steam. The steam will pass through the plant material, causing the volatile essential oils, including 1-decanol, to vaporize.

• Condensation: The steam and essential oil vapor mixture will then pass into the condenser, where it will be cooled and condensed back into a liquid.

• Collection: Collect the distillate, which will consist of a layer of essential oil and a layer of hydrosol (aqueous layer).

• Separation: Transfer the distillate to a separatory funnel and separate the organic layer (essential oil) from the aqueous layer.

• Solvent Extraction of Hydrosol: To maximize yield, the aqueous layer can be extracted with a small volume of an organic solvent to recover any dissolved essential oil.

• Drying: Combine the organic layers and dry over anhydrous sodium sulfate to remove any residual water.

• Solvent Removal: Remove the solvent using a rotary evaporator to obtain the pure essential oil.

Purification by Fractional Distillation

The crude extract containing 1-decanol and other fatty alcohols or essential oil components can be further purified by fractional distillation. This technique separates compounds based on their different boiling points.

Materials and Equipment:

• Crude 1-decanol extract

• Fractional distillation apparatus (including a round-bottom flask, fractionating column, condenser, and collection flasks)

• Heating mantle with a stirrer

• Boiling chips or magnetic stir bar

• Thermometer

Procedure:

• Apparatus Setup: Assemble the fractional distillation apparatus. Place the crude extract into the round-bottom flask along with boiling chips or a magnetic stir bar.

• Heating: Gently heat the flask. The mixture will begin to boil, and the vapor will rise into the fractionating column.

• Fractionation: The fractionating column provides a large surface area for repeated condensation and vaporization cycles, which enriches the vapor with the more volatile components.

• Collection of Fractions: As the vapor reaches the top of the column, monitor the temperature. Collect the distillate in separate fractions based on the boiling point ranges of the expected components. 1-Decanol has a boiling point of approximately 232.9 °C.

• Analysis: Analyze the collected fractions using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) to determine their purity.

Analysis of 1-Decanol

Gas Chromatography-Mass Spectrometry (GC-MS) is the most common and effective method for the identification and quantification of 1-decanol in natural extracts.

Experimental Protocol: GC-MS Analysis

Sample Preparation:

• Prepare a stock solution of a 1-decanol standard in a suitable solvent (e.g., hexane or dichloromethane).

• Create a series of calibration standards by diluting the stock solution.

• Prepare the sample extract by diluting it in the same solvent to a concentration within the calibration range.

• If necessary, derivatize the sample to improve volatility and chromatographic separation.

GC-MS Parameters (General):

• Column: A non-polar or medium-polarity capillary column is typically used.

• Carrier Gas: Helium is a common carrier gas.

• Injection Mode: Split or splitless injection can be used depending on the sample concentration.

• Oven Temperature Program: A temperature gradient is programmed to separate the components of the mixture based on their boiling points.

• Mass Spectrometer: Operated in electron ionization (EI) mode. Data can be acquired in full scan mode for identification or selected ion monitoring (SIM) mode for quantification.

Biological Activity and Signaling Pathways

1-Decanol exhibits several biological activities, with its role as an insect repellent and a modulator of certain receptors being of particular interest for scientific study.

Insect Repellent and Semiochemical Activity

1-Decanol acts as a semiochemical, a chemical signal that mediates interactions between organisms. It has been identified as a component of insect pheromones and also functions as a kairomone, a chemical released by one species that benefits another. For example, it has shown significant biting deterrent activity against the Aedes aegypti mosquito.

A simplified representation of its role as a semiochemical is shown below:

Simplified Signaling Pathway of 1-Decanol as a Semiochemical.

This method is a standard for evaluating the efficacy of insect repellents.

Materials and Equipment:

• Mosquito cage containing a known number of host-seeking female mosquitoes (Aedes aegypti).

• Test substance (1-decanol solution of known concentration).

• Control substance (solvent only).

• Human volunteer.

• Gloves and protective clothing.

Procedure:

• Preparation: A defined area on the volunteer's forearm is marked.

• Application: The test substance is applied to the marked area. The other arm can be treated with the control substance.

• Exposure: The treated arm is exposed inside the mosquito cage for a set period.

• Observation: The number of mosquito landings and attempted bites on the treated and control areas are recorded.

• Data Analysis: The percentage of repellency is calculated based on the reduction in landings/bites on the treated arm compared to the control arm.

Modulation of Receptor Activity

Preliminary studies have indicated that 1-decanol can modulate the function of certain neurotransmitter receptors.

• Glycine Receptors: 1-decanol has been observed to enhance the function of homomeric glycine receptors.

• 5-HT2A Receptors: It has been shown to inhibit 5-HT2A receptors.

Further research is needed to elucidate the precise mechanisms and signaling pathways involved.

A general protocol to assess the effect of 1-decanol on a specific receptor expressed in a cell line.

Materials and Equipment:

• Cell line expressing the target receptor (e.g., glycine or 5-HT2A receptors).

• Cell culture reagents.

• 1-Decanol solutions of varying concentrations.

• Agonist and antagonist for the target receptor.

• Assay platform (e.g., fluorescence-based calcium imaging, electrophysiology).

Procedure:

• Cell Culture: Culture the cells expressing the target receptor under appropriate conditions.

• Compound Application: Pre-incubate the cells with different concentrations of 1-decanol.

• Receptor Activation: Stimulate the cells with a known agonist of the target receptor.

• Signal Detection: Measure the cellular response (e.g., changes in intracellular calcium levels, ion channel currents).

• Data Analysis: Determine the effect of 1-decanol on the receptor's response to the agonist (e.g., potentiation, inhibition) and calculate parameters like IC50 or EC50.

This guide provides a foundational understanding for researchers interested in the natural sourcing and scientific investigation of 1-decanol. The provided protocols are intended as a starting point and may require optimization based on specific research objectives and available resources.

References

• 1. WO2012113495A1 - Method for recovering fatty alcohols from waste fats or waste oils - Google Patents [patents.google.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. 1-Decanol [webbook.nist.gov]

Understanding the Hydrophobic Nature of 1-Decanol in Aqueous Solutions: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the hydrophobic character of 1-decanol in aqueous environments. 1-Decanol, a ten-carbon straight-chain fatty alcohol, serves as a significant model compound for studying hydrophobic interactions due to its amphipathic nature—possessing both a polar hydroxyl head and a nonpolar alkyl tail. Its behavior in water is critical in various applications, including its role as a surfactant, its use in the manufacture of plasticizers and lubricants, and notably, its investigation as a penetration enhancer for transdermal drug delivery.[1] This guide summarizes key physicochemical data, details experimental protocols for characterizing its hydrophobicity, and illustrates the underlying molecular interactions.

Physicochemical Properties of 1-Decanol

The hydrophobic nature of 1-decanol is quantitatively described by several key physicochemical parameters. These properties dictate its limited solubility in water and its tendency to partition into nonpolar environments.

Property	Value	Reference(s)
Molecular Formula	C₁₀H₂₂O	[1]
Molar Mass	158.28 g/mol	[1]
Appearance	Colorless viscous liquid	[1]
Density	0.829 g/cm³ at 20°C	[1]
Melting Point	5 - 7 °C
Boiling Point	231 °C
Aqueous Solubility	21.1 mg/L at 20°C
logP (Octanol-Water)	4.4 at 20°C
Interfacial Tension (vs. Water)	8.97 mN/m at 20°C

Thermodynamics of Hydration

The dissolution of 1-decanol in water is thermodynamically unfavorable, a phenomenon primarily driven by the hydrophobic effect. This effect is not due to a lack of attraction between 1-decanol and water molecules, but rather the significant entropic cost associated with the structuring of water molecules around the nonpolar alkyl chain.

The thermodynamics of hydrophobic hydration are characterized by:

• A small enthalpy change (ΔH): This can be slightly exothermic at low temperatures.

• A large negative entropy change (ΔS): This is due to the increased ordering of water molecules around the hydrophobic solute.

• A large positive heat capacity change (ΔCp): This is a signature of hydrophobic hydration.

The Gibbs free energy of hydration (ΔG = ΔH - TΔS) is positive, reflecting the low solubility of 1-decanol in water. The direct hydrogen bonding between the hydroxyl group of 1-decanol and water molecules contributes favorably to the Gibbs energy, but this is outweighed by the entropic penalty of hydrating the long alkyl chain.

Experimental Protocols

Precise characterization of the hydrophobic properties of 1-decanol relies on standardized experimental procedures. Below are detailed methodologies for key experiments.

Determination of Aqueous Solubility by Karl Fischer Titration

This method is suitable for determining the low concentration of water in 1-decanol, and with modifications, the low solubility of 1-decanol in water. For determining the solubility of 1-decanol in water, a saturated solution is prepared, and the 1-decanol content is analyzed. A common approach involves extraction of the decanol into an organic solvent followed by gas chromatography. However, for determining water content in 1-decanol, Karl Fischer titration is a precise method.

Methodology:

• Preparation of Saturated Solution: A surplus of 1-decanol is added to a known volume of purified water in a sealed container.

• Equilibration: The mixture is agitated at a constant temperature (e.g., 25°C) for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: The mixture is allowed to stand undisturbed until a clear aqueous phase is separated from the excess 1-decanol.

• Sample Extraction: A known volume of the aqueous phase is carefully extracted.

• Solvent Extraction: The extracted aqueous sample is then mixed with a water-immiscible organic solvent (e.g., hexane) to extract the dissolved 1-decanol.

• Gas Chromatography (GC) Analysis: The organic extract is injected into a gas chromatograph equipped with a suitable column and a flame ionization detector (FID).

• Quantification: The concentration of 1-decanol is determined by comparing the peak area to a calibration curve prepared with known concentrations of 1-decanol in the same organic solvent.

Workflow for Aqueous Solubility Determination

Determination of Octanol-Water Partition Coefficient (logP)

The octanol-water partition coefficient is a key measure of hydrophobicity. The shake-flask method is the traditional and most widely accepted technique.

Methodology:

• Solvent Saturation: Equal volumes of 1-octanol and water (or a suitable buffer) are mixed and shaken for 24 hours to ensure mutual saturation. The phases are then separated.

• Test Solution Preparation: A stock solution of 1-decanol is prepared in the saturated 1-octanol.

• Partitioning: A known volume of the 1-decanol stock solution is mixed with a known volume of the saturated water phase in a separatory funnel.

• Equilibration: The funnel is shaken gently for a set period (e.g., 1-2 hours) to allow for partitioning of the 1-decanol between the two phases. Vigorous shaking should be avoided to prevent emulsion formation.

• Phase Separation: The mixture is allowed to stand until the two phases have clearly separated.

• Concentration Analysis: The concentration of 1-decanol in both the 1-octanol and water phases is determined using a suitable analytical technique, such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of 1-decanol in the 1-octanol phase to its concentration in the aqueous phase. The logP is the base-10 logarithm of this value.

Shake-Flask Method for logP Determination

Measurement of Interfacial Tension

The interfacial tension between 1-decanol and water can be measured using various techniques, with the pendant drop method being a common and accurate choice.

Methodology:

• Instrument Setup: A goniometer/tensiometer equipped with a high-speed camera and software for drop shape analysis is used. A quartz cuvette is filled with purified water.

• Syringe Preparation: A syringe is filled with 1-decanol and fitted with a needle.

• Drop Formation: The needle tip is submerged in the water within the cuvette, and a small drop of 1-decanol is formed at the needle tip.

• Image Capture: The profile of the pendant drop is captured by the camera.

• Drop Shape Analysis: The software analyzes the shape of the drop, which is governed by the balance between gravitational forces and the interfacial tension. The analysis is based on the Young-Laplace equation.

• Interfacial Tension Calculation: The software calculates the interfacial tension from the drop shape parameters and the known densities of 1-decanol and water.

Pendant Drop Method for Interfacial Tension

Molecular Dynamics Simulations

Molecular dynamics (MD) simulations provide a computational microscope to investigate the behavior of 1-decanol in water at an atomic level. These simulations can reveal details about the hydration shell structure, the dynamics of water molecules around the solute, and the aggregation behavior of 1-decanol.

General Protocol:

• System Setup: A simulation box is created containing a single 1-decanol molecule (or multiple molecules for aggregation studies) and a large number of water molecules (e.g., using a pre-equilibrated water box).

• Force Field Selection: An appropriate force field is chosen to describe the interatomic interactions. Common choices for biomolecular simulations include CHARMM, AMBER, or GROMOS. The TIP3P or SPC/E models are often used for water.

• Energy Minimization: The initial system is subjected to energy minimization to remove any unfavorable steric clashes.

• Equilibration: The system is gradually heated to the desired temperature and then equilibrated under constant temperature and pressure (NPT ensemble) to achieve a stable density.

• Production Run: A long simulation (nanoseconds to microseconds) is performed to collect data on the system's trajectory.

• Analysis: The trajectory is analyzed to calculate various properties, such as the radial distribution function of water around the alkyl chain and the hydroxyl group, the number of hydrogen bonds, and the orientation of water molecules.

Workflow for Molecular Dynamics Simulation

Implications for Drug Development

The pronounced hydrophobicity of 1-decanol is a key factor in its application in drug development, particularly as a penetration enhancer in transdermal drug delivery systems. Its mechanism of action is primarily attributed to its ability to disrupt the highly ordered structure of the stratum corneum, the outermost layer of the skin.

Mechanism of Action:

• Partitioning into the Stratum Corneum: Due to its hydrophobic nature, 1-decanol readily partitions from an aqueous formulation into the lipid-rich environment of the stratum corneum.

• Disruption of Lipid Bilayers: The insertion of 1-decanol molecules into the lipid bilayers of the stratum corneum disrupts the tight packing of the lipids. This increases the fluidity of the bilayers.

• Increased Permeability: The increased fluidity and disruption of the lipid lamellae create transient pores or channels, which enhances the permeability of the stratum corneum to co-administered drug molecules.

This ability to modulate membrane properties also makes 1-decanol and similar long-chain alcohols subjects of research for their potential to influence the function of membrane proteins. The hydrophobic mismatch between the length of the alcohol's alkyl chain and the thickness of the lipid bilayer can induce mechanical stress in the membrane, which in turn can alter the conformational equilibrium and activity of embedded proteins.

Mechanism of 1-Decanol as a Penetration Enhancer

References

• 1. 1-DECANOL (DECYL ALCOHOL, CAPRİC ALCOHOL) - Ataman Kimya [atamanchemicals.com]

"thermal properties of 1-decanol for phase change material research"

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Decanol, a straight-chain fatty alcohol with the chemical formula C₁₀H₂₂O, has garnered significant interest as a promising organic phase change material (PCM) for thermal energy storage applications. Its favorable thermal properties, including a convenient melting point for low-temperature applications, high latent heat of fusion, and chemical stability, make it a subject of extensive research. This technical guide provides a comprehensive overview of the thermal properties of 1-decanol, detailed experimental protocols for their characterization, and an exploration of its advantages and challenges as a PCM.

Thermal Properties of 1-Decanol

The effective utilization of 1-decanol as a PCM hinges on a thorough understanding of its thermal characteristics. The key thermophysical properties are summarized in the tables below.

General and Physical Properties

Property	Value	Reference
Chemical Formula	C₁₀H₂₂O	[1]
Molar Mass	158.28 g/mol	[1]
Appearance	Colorless to light yellow viscous liquid	[1]
Melting Point	5-7 °C	[2][3]
Boiling Point	231 °C
Density (liquid @ 25°C)	0.829 g/mL

Thermal Energy Storage Properties

Property	Value	Reference
Latent Heat of Fusion	33.67 - 37.66 kJ/mol
Specific Heat Capacity (Liquid)	See correlation below
Thermal Conductivity (Liquid)	Not definitively reported, requires experimental determination
Specific Heat Capacity (Solid)	Requires experimental determination
Thermal Conductivity (Solid)	Requires experimental determination

Correlation for Liquid Phase Specific Heat Capacity:

The molar heat capacity of liquid 1-alcohols, including 1-decanol, can be described by the following correlation: Cp,l(n,T)/J·K⁻¹·mol⁻¹ = -3163.5 + 21.0156n + 0.04223nT + 9.89055T + 322705.7/T - 0.0093225T²

Where:

• n is the number of carbon atoms (for 1-decanol, n=10)

• T is the temperature in Kelvin

Experimental Protocols for Thermal Characterization

Accurate characterization of the thermal properties of 1-decanol is paramount for its successful application as a PCM. The following sections detail the standard experimental methodologies.

Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a fundamental technique for determining the phase change temperature and latent heat of fusion of PCMs.

Detailed Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of 1-decanol into a hermetically sealed aluminum DSC pan. An empty, sealed aluminum pan is used as a reference.

• Instrument Calibration: Calibrate the DSC instrument for temperature and heat flow using high-purity standards such as indium.

• Thermal Program:

  • Equilibrate the sample at a temperature well below its expected melting point (e.g., -20 °C).

  • Heat the sample at a controlled rate (e.g., 5-10 °C/min) to a temperature significantly above its melting point (e.g., 40 °C).

  • Hold the sample at this temperature for a few minutes to ensure complete melting.

  • Cool the sample at the same controlled rate back to the starting temperature.

  • Perform a second heating cycle to obtain data on a sample with a known thermal history.

• Data Analysis:

  • The melting point is determined as the onset temperature of the endothermic peak during heating.

  • The latent heat of fusion is calculated by integrating the area of the melting peak.

  • The specific heat capacity can also be determined from the DSC data by analyzing the heat flow in the single-phase regions.

DSC Experimental Workflow

T-History Method

The T-history method is a cost-effective and straightforward technique for determining the thermophysical properties of PCMs, particularly for larger sample sizes.

Detailed Methodology:

• Apparatus Setup:

  • Two identical test tubes are used: one filled with a known mass of 1-decanol and the other with a reference material of known specific heat (e.g., water).

  • Temperature sensors (e.g., thermocouples) are placed at the center of both the PCM and the reference material. A third sensor monitors the ambient temperature of the thermal bath.

• Experimental Procedure:

  • Heat the PCM and reference samples in a thermal bath to a uniform temperature significantly above the melting point of 1-decanol (e.g., 50 °C).

  • Simultaneously remove both test tubes from the hot bath and place them in a constant, lower-temperature environment (e.g., 0 °C) to cool.

  • Record the temperature of the PCM, reference, and ambient environment as a function of time until the PCM has completely solidified and cooled below its freezing point.

• Data Analysis: By analyzing the cooling curves of the PCM and the reference material, the melting/solidification temperature, latent heat of fusion, and specific heat capacities of the solid and liquid phases can be calculated.

T-History Experimental Workflow

Transient Plane Source (TPS) Method

The Transient Plane Source (TPS) method is a versatile technique for measuring the thermal conductivity of both solid and liquid materials.

Detailed Methodology:

• Sample Preparation:

  • For the solid phase, two identical flat-surfaced samples of solid 1-decanol are required. The surfaces in contact with the sensor must be smooth to ensure good thermal contact.

  • For the liquid phase, the 1-decanol is contained in a sample holder designed for liquids.

• Measurement Procedure:

  • The TPS sensor, a flat spiral of electrically conductive nickel, is sandwiched between the two solid samples or immersed in the liquid sample.

  • A short electrical pulse is passed through the sensor, causing a slight increase in its temperature.

  • The sensor simultaneously records its temperature response as a function of time as the heat dissipates into the sample.

• Data Analysis: The thermal conductivity and thermal diffusivity of the material are determined by analyzing the temperature versus time profile of the sensor. The specific heat capacity can be calculated if the density is known.

Challenges and Considerations in PCM Research

Subcooling

A significant challenge with many fatty alcohols, including 1-decanol, is the phenomenon of subcooling. This occurs when the material cools below its freezing point without solidifying. Subcooling can hinder the reliable release of stored latent heat.

Mitigation Strategies:

• Nucleating Agents: The addition of nucleating agents can provide sites for crystal formation, thereby reducing the degree of subcooling. For fatty alcohols, materials with similar crystal structures, such as other long-chain fatty alcohols with higher melting points, can be effective. Long-chain polymers have also shown promise in mitigating subcooling in fatty alcohol emulsions.

Long-Term Stability

For practical applications, PCMs must exhibit long-term thermal and chemical stability over numerous melting and freezing cycles. Fatty alcohols generally demonstrate good thermal stability.

Experimental Protocol for Stability Testing:

• Initial Characterization: Determine the initial thermal properties (melting point, latent heat of fusion) of the 1-decanol sample using DSC.

• Thermal Cycling: Subject the PCM sample to a large number of accelerated thermal cycles (e.g., hundreds or thousands) in a thermal cycler or environmental chamber. The temperature range should encompass the melting and freezing points of the material.

• Periodic Characterization: At regular intervals (e.g., every 100 cycles), remove a small portion of the sample and re-characterize its thermal properties using DSC.

• Analysis: Compare the thermal properties of the cycled samples to the initial values. Significant changes in the melting point or a reduction in the latent heat of fusion would indicate degradation.

Classification of Phase Change Materials

Conclusion

1-Decanol presents itself as a viable candidate for a phase change material in low-temperature thermal energy storage applications. Its attractive thermal properties, coupled with its organic nature, make it a subject of continued research and development. However, challenges such as subcooling and the need for comprehensive long-term stability data require further investigation. The experimental protocols detailed in this guide provide a robust framework for the thorough characterization of 1-decanol and other potential PCM candidates, paving the way for their successful implementation in various energy-saving technologies.

References

• 1. mdpi.com [mdpi.com]
• 2. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 3. qualitest.ae [qualitest.ae]

1-Decanol: A Versatile Precursor for the Synthesis of High-Performance Plasticizers and Surfactants

An In-depth Technical Guide for Researchers and Chemical Industry Professionals

Introduction

1-Decanol, a straight-chain fatty alcohol with the chemical formula C₁₀H₂₁OH, serves as a critical and versatile building block in the chemical industry.[1][2][3][4] Its ten-carbon backbone provides an optimal balance of hydrophobic characteristics, making it an ideal precursor for the synthesis of a wide array of commercially significant compounds, including plasticizers and surfactants.[5] This technical guide provides a comprehensive overview of the synthesis of these materials from 1-decanol, complete with detailed experimental protocols, quantitative data, and process visualizations to aid researchers and professionals in the field.

1-Decanol as a Precursor for Plasticizer Synthesis

Plasticizers are additives that increase the flexibility, durability, and workability of polymeric materials, with polyvinyl chloride (PVC) being a primary application. Ester-based plasticizers, synthesized from alcohols and acids, are the most common type. 1-Decanol is a valuable alcohol component in the synthesis of high-molecular-weight plasticizers, which are favored for their low volatility and high permanence. The primary method for synthesizing decyl-based plasticizers is through esterification reactions with dicarboxylic acids or their anhydrides, such as phthalic anhydride and adipic acid.

Synthesis of Decyl Phthalate Plasticizers

The reaction of 1-decanol with phthalic anhydride proceeds in a two-step esterification process to form di-n-decyl phthalate (DNDP). The first step, the formation of the monoester, is rapid and can occur without a catalyst. The second esterification to the diester is slower and is typically catalyzed by an acid.

Materials:

• 1-Decanol

• Phthalic anhydride

• Sulfuric acid (catalyst)

• Toluene (for azeotropic removal of water)

• 5% aqueous sodium hydroxide solution

• Anhydrous sodium sulfate

• Rotary evaporator

• Dean-Stark apparatus

Procedure:

• In a round-bottom flask equipped with a Dean-Stark trap, condenser, and magnetic stirrer, combine phthalic anhydride (1 mole equivalent) and 1-decanol (2.2 mole equivalents).

• Add toluene as an entrainer.

• Add a catalytic amount of concentrated sulfuric acid (e.g., 1% by weight of the theoretical ester).

• Heat the mixture to a reflux temperature of 120-160°C.

• Continuously remove the water of reaction via the Dean-Stark trap. The reaction is complete when the theoretical amount of water has been collected.

• Cool the reaction mixture and wash with a 5% aqueous sodium hydroxide solution to neutralize the excess acid and any unreacted monoester.

• Wash the organic layer with water until neutral.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Remove the toluene and excess 1-decanol by vacuum distillation to yield the purified di-n-decyl phthalate.

Synthesis of Decyl Adipate Plasticizers

Decyl adipates are another important class of plasticizers, known for their excellent low-temperature properties. The synthesis involves the esterification of adipic acid with 1-decanol.

Materials:

• 1-Decanol

• Adipic acid

• Amberlyst 15 (or other suitable acid catalyst)

• Methanol (for workup)

• Rotary evaporator

Procedure:

• In a round-bottom flask, combine adipic acid (1 mole equivalent) and 1-decanol (a molar excess, e.g., 10-20 mole equivalents if no solvent is used).

• Add a suitable acid catalyst, such as Amberlyst 15 (5-10% by weight of reactants).

• Heat the reaction mixture to a temperature of 313-333 K with vigorous stirring.

• Monitor the reaction progress by measuring the acid number of the mixture.

• Once the reaction is complete (low and constant acid number), cool the mixture.

• If a solid catalyst is used, it can be removed by filtration.

• Purify the product by vacuum distillation to remove excess 1-decanol and any byproducts.

Quantitative Data for 1-Decanol Based Plasticizer Synthesis

Parameter	Decyl Phthalate Synthesis	Decyl Adipate Synthesis	Reference(s)
Reactants	1-Decanol, Phthalic Anhydride	1-Decanol, Adipic Acid	,,
Catalyst	Sulfuric acid, Tetrabutyl titanate	Amberlyst 15	,
Temperature	120-260°C	313-333 K	,,
Molar Ratio (Alcohol:Acid/Anhydride)	>2:1	10:1 to 20:1
Yield	>90% (under optimized conditions)	High conversion achievable

Visualization of Plasticizer Synthesis

Caption: Synthesis pathways for decyl-based plasticizers.

1-Decanol as a Precursor for Surfactant Synthesis

Surfactants, or surface-active agents, are amphiphilic molecules that reduce surface tension and are essential components in detergents, emulsifiers, and foaming agents. 1-decanol's C10 hydrophobic tail makes it an excellent starting material for various classes of surfactants.

Non-ionic Surfactants

Non-ionic surfactants are widely used for their mildness and excellent cleaning properties. Two important classes of non-ionic surfactants derived from 1-decanol are alkyl polyglucosides (APGs) and alcohol ethoxylates.

Decyl polyglucoside is a biodegradable surfactant synthesized from 1-decanol and glucose. The reaction is typically a Fischer glycosylation, catalyzed by an acid.

Materials:

• 1-Decanol

• Anhydrous D-glucose

• p-Toluenesulfonic acid (catalyst) or Silicotungstic acid sol-gel

• Vacuum pump

• Methanol (for purification)

Procedure:

• Charge a reaction vessel with 1-decanol and anhydrous glucose (e.g., in a 2:1 to 6:1 molar ratio).

• Add the acid catalyst (e.g., p-toluenesulfonic acid or silicotungstic acid sol-gel).

• Heat the mixture to 110-120°C under vacuum (e.g., 10-20 mmHg).

• Maintain the reaction for several hours (e.g., 7-8 hours), continuously removing the water formed.

• Monitor the reaction for the consumption of glucose.

• Once the reaction is complete, cool the mixture and dissolve it in methanol.

• If a solid catalyst was used, remove it by filtration.

• The product can be further purified by chromatography to remove excess alcohol and unreacted glucose.

Anionic Surfactants

Anionic surfactants possess a negatively charged head group and are known for their strong detergency. A common example derived from 1-decanol is sodium decyl sulfate.

This synthesis involves the sulfation of 1-decanol followed by neutralization.

Materials:

• 1-Decanol

• Sulfonating agent (e.g., chlorosulfonic acid)

• Sodium hydroxide solution

• Solvent (optional, e.g., diethyl ether)

• Ethanol/water mixture (for recrystallization)

Procedure:

• In a reaction vessel, dissolve 1-decanol in a suitable solvent or use it neat.

• Cool the mixture in an ice bath.

• Slowly add the sulfonating agent (e.g., chlorosulfonic acid) dropwise while maintaining a low temperature.

• After the addition is complete, allow the mixture to stir for an additional 1-2 hours at low temperature.

• Neutralize the resulting decyl sulfuric acid by slowly adding it to a cooled sodium hydroxide solution until the pH is between 7 and 8.

• The solvent can be removed under reduced pressure.

• The crude product can be purified by recrystallization from an ethanol/water mixture to yield sodium decyl sulfate.

Cationic Surfactants

Cationic surfactants have a positively charged head group and are often used for their antimicrobial and conditioning properties. Didecyldimethylammonium bromide (DDAB) is a quaternary ammonium compound synthesized from 1-decanol derivatives.

DDAB is typically synthesized via the Menschutkin reaction, involving the alkylation of a tertiary amine. One common route starts with the conversion of 1-decanol to decyl bromide.

Materials:

• Decyl bromide (synthesized from 1-decanol)

• Dimethylamine (aqueous solution)

• Sodium hydroxide (or other inorganic base)

• Ethyl acetate (for recrystallization)

• Diethyl ether (for recrystallization)

Procedure:

• Step 1: Synthesis of Decyl Bromide (not detailed here, but can be achieved by reacting 1-decanol with HBr).

• Step 2: Quaternization a. In a suitable reactor, charge decyl bromide and an aqueous solution of dimethylamine. b. Stir the mixture at room temperature for at least 45 minutes. c. Heat the reaction mixture to approximately 92-94°C. d. Add an aqueous solution of an inorganic base like sodium hydroxide. e. Maintain the reaction at this temperature until completion. f. After the reaction, separate the organic layer. g. The crude product can be purified by recrystallization from a solvent system like ethyl acetate/diethyl ether.

Amphoteric Surfactants

Amphoteric surfactants contain both a positive and a negative charge in their head group, making them very mild. Decyl betaine is an example that can be synthesized from a 1-decanol derivative.

The synthesis of decyl betaine involves the reaction of N,N-dimethyldecanamine (which can be derived from 1-decanol) with a carboxylating agent.

Materials:

• N,N-dimethyldecanamine

• Sodium chloroacetate

• Water

Procedure:

• Step 1: Synthesis of N,N-dimethyldecanamine (from 1-decanol via decylamine).

• Step 2: Betainization a. In a reaction vessel, dissolve sodium chloroacetate in water. b. Add N,N-dimethyldecanamine to the solution. c. Heat the mixture to 80-90°C and stir for 4-6 hours. d. Monitor the reaction for the consumption of the tertiary amine. e. The resulting solution of decyl betaine can be used as is or purified further.

Quantitative Data for 1-Decanol Based Surfactant Synthesis

Surfactant Type	Example	Key Reactants	Catalyst	Temperature (°C)	Yield/Conversion	Reference(s)
Non-ionic	Decyl Polyglucoside	1-Decanol, Glucose	p-TSA, Silicotungstic acid	110-120	>70% glucose conversion	,
Anionic	Sodium Decyl Sulfate	1-Decanol, Sulfonating Agent	-	Low, then neutralization	High purity achievable
Cationic	Didecyldimethylammonium Bromide	Decyl Bromide, Dimethylamine	Base	92-94	~50% (unoptimized)
Amphoteric	Decyl Betaine	N,N-dimethyldecanamine, Sodium Chloroacetate	-	80-90	-

Visualization of Surfactant Synthesis Pathways

Caption: Synthetic routes to various classes of surfactants from 1-decanol.

General Experimental Workflow

The synthesis of plasticizers and surfactants from 1-decanol generally follows a common experimental workflow, which can be adapted based on the specific reaction and desired product.

Caption: A generalized workflow for the synthesis of 1-decanol derivatives.

Conclusion

1-Decanol is an indispensable raw material in the chemical industry, providing a versatile platform for the synthesis of high-performance plasticizers and a full spectrum of surfactant classes. The esterification and glycosylation routes, among others, offer robust methods for producing these valuable compounds. The protocols and data presented in this guide serve as a foundational resource for the development and optimization of these synthetic processes, enabling further innovation in material science and formulation chemistry.

References

• 1. 1-Decanol CAS#: 112-30-1 [m.chemicalbook.com]
• 2. 1-DECANOL - Ataman Kimya [atamanchemicals.com]
• 3. 1-Decanol | 112-30-1 [chemicalbook.com]
• 4. 1-Decanol [webbook.nist.gov]
• 5. Applications of 1-Decanol in Cosmetics, Coatings, and Lubricants - Chemical Supplier Unilong [unilongindustry.com]

The Modulatory Role of 1-Decanol on Glycine Receptor Function: A Technical Overview

For Immediate Release

This technical guide provides an in-depth analysis of the role of the long-chain alcohol 1-decanol in modulating the function of glycine receptors (GlyRs), critical components of inhibitory neurotransmission in the central nervous system. This document is intended for researchers, scientists, and professionals in drug development seeking a comprehensive understanding of the allosteric modulation of GlyRs by aliphatic alcohols.

Introduction to Glycine Receptors

Glycine receptors are ligand-gated ion channels that mediate fast inhibitory neurotransmission, primarily in the spinal cord and brainstem.[1] As members of the Cys-loop superfamily of receptors, they are pentameric structures composed of α and β subunits that form a central chloride-permeable pore. The binding of glycine to its receptor leads to an influx of chloride ions, hyperpolarizing the postsynaptic membrane and thereby reducing neuronal excitability. The α1 subunit is a key component of adult GlyRs and has been a primary focus of pharmacological studies.

Allosteric Modulation by n-Alcohols: The "Cutoff Effect"

Aliphatic n-alcohols are known to be potent allosteric modulators of glycine receptors. Generally, the potentiating effect of n-alcohols on GlyR function increases with their carbon chain length. However, this potentiation is not linear and exhibits a "cutoff" phenomenon, where the enhancing effect diminishes and eventually disappears for alcohols with longer carbon chains.

For the inhibition of glycine-activated currents, a similar cutoff effect is observed. Studies on neurons from the ventral tegmental area have shown that the inhibitory potency of n-alcohols increases from methanol to nonanol, but a sharp cutoff occurs at decanol.[2] Specifically, 1-decanol and longer-chain alcohols do not inhibit glycine-activated currents.[2]

Quantitative Analysis of 1-Decanol's Effect on Glycine Receptor Function

Research on homomeric α1 and α2 glycine receptors expressed in Xenopus oocytes has provided quantitative insights into the effects of 1-decanol. These studies have demonstrated that n-alcohols, including 1-decanol, potentiate the chloride conductance induced by glycine. The potency of this enhancement increases with the carbon chain length up to 1-decanol. While the subsequent n-alcohol, 1-dodecanol, showed no further increase in potency, it still elicited a modest potentiation of 30-60%.[1] This suggests that 1-decanol is at or near the peak of the potentiation curve for n-alcohols on glycine receptors.

Modulator	Receptor Subunit	Glycine Concentration	Effect	Quantitative Data	Reference
1-Decanol	α1 and α2	EC2	Potentiation	Potency increases with carbon chain length up to decanol.	[1]
1-Dodecanol	α1 and α2	EC2	Potentiation	30-60% potentiation; no more potent than decanol.
1-Decanol	Native (VTA neurons)	30 µM	No Inhibition	Did not inhibit glycine-activated current at 10 µM.

Experimental Protocols

The investigation of 1-decanol's effects on glycine receptors predominantly relies on electrophysiological techniques. Below are detailed methodologies for key experiments.

Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes

This technique is widely used for studying the function of ion channels expressed in a heterologous system.

Protocol:

• Oocyte Preparation: Surgically remove oocytes from a female Xenopus laevis frog and treat with collagenase to defolliculate.

• cRNA Injection: Inject oocytes with cRNA encoding the desired glycine receptor subunits (e.g., α1). Incubate the oocytes for 2-7 days to allow for receptor expression.

• Electrophysiological Recording:

  • Place an oocyte in a recording chamber continuously perfused with a saline solution (e.g., Barth's solution).

  • Impale the oocyte with two glass microelectrodes filled with 3M KCl, one for voltage clamping and the other for current recording.

  • Clamp the oocyte membrane potential at a holding potential of -70 mV.

  • Apply glycine at a low concentration (e.g., EC2) to elicit a baseline current.

  • Co-apply glycine with various concentrations of 1-decanol to measure the potentiation of the glycine-induced current.

  • Perform data acquisition and analysis to determine the percentage of potentiation.

Whole-Cell Patch-Clamp Recording from Cultured Neurons

This method allows for the study of ion channel function in a more native cellular environment.

Protocol:

• Cell Culture: Culture primary neurons (e.g., spinal cord neurons) or a suitable cell line (e.g., HEK293) expressing the glycine receptor of interest.

• Electrophysiological Recording:

  • Place a coverslip with adherent cells in a recording chamber on the stage of an inverted microscope.

  • Perfuse the chamber with an extracellular solution.

  • Fabricate a glass micropipette with a tip resistance of 3-5 MΩ and fill it with an intracellular solution.

  • Approach a target cell with the micropipette and form a high-resistance seal (GΩ seal) with the cell membrane.

  • Rupture the membrane patch to achieve the whole-cell configuration.

  • Clamp the cell at a holding potential of -60 mV.

  • Apply glycine and 1-decanol using a fast perfusion system to assess the modulation of glycine-activated currents.

  • Record and analyze the resulting currents.

Visualizations

Glycine Receptor Signaling Pathway

References

• 1. Enhancement of homomeric glycine receptor function by long-chain alcohols and anaesthetics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of glycine receptor function of native neurons by aliphatic n-alcohols - PMC [pmc.ncbi.nlm.nih.gov]

Exploration of 1-Decanol as a Potential Biofuel Additive: A Technical Guide

Abstract

The imperative to curtail reliance on fossil fuels and mitigate the environmental impact of engine emissions has catalyzed research into alternative and renewable energy sources. Among these, higher alcohols have emerged as promising candidates for blending with conventional diesel fuel. This technical guide provides an in-depth exploration of 1-decanol as a potential biofuel additive. With its high cetane number, significant oxygen content, and miscibility with diesel, 1-decanol presents a viable pathway to cleaner combustion and reduced pollutant formation. This document synthesizes key findings from recent experimental studies, detailing the effects of 1-decanol blends on engine performance and emission characteristics. It includes a comprehensive overview of experimental protocols, quantitative data analysis, and visual representations of experimental workflows to facilitate a deeper understanding for researchers and scientists in the field.

Introduction

1-Decanol (C10H22O) is a straight-chain fatty alcohol that can be produced from renewable resources such as lignocellulosic biomass.[1] Its physicochemical properties, which are similar to conventional diesel fuel, make it an attractive candidate as a biofuel additive in compression-ignition (CI) engines.[1][2] Key advantages of 1-decanol include its higher cetane number and energy density compared to lower-chain alcohols like methanol and ethanol.[1] Furthermore, the inherent oxygen content in 1-decanol can promote more complete combustion, leading to a reduction in harmful emissions such as particulate matter (PM), carbon monoxide (CO), and unburned hydrocarbons (HC).[3] This guide will delve into the technical aspects of utilizing 1-decanol as a diesel additive, presenting a consolidated overview of its impact on engine efficiency and emissions, supported by data from various experimental investigations.

Physicochemical Properties of 1-Decanol and Diesel Blends

The compatibility and performance of a biofuel additive are largely dictated by its physical and chemical properties. 1-decanol exhibits several properties that make it a suitable blend component for diesel fuel. The following table summarizes the key physicochemical properties of pure 1-decanol and standard diesel fuel, along with the corresponding ASTM test methods used for their determination.

Property	1-Decanol	Diesel Fuel	ASTM Standard
Chemical Formula	C10H22O	~C12H23	-
Molecular Weight ( g/mol )	158.28	~170	-
Density at 15°C ( kg/m ³)	830	820-845	D1298 / D4052
Kinematic Viscosity at 40°C (mm²/s)	8.8	1.9-4.1	D445
Flash Point (°C)	108	>52	D93
Cloud Point (°C)	-11	Varies	D2500
Pour Point (°C)	-7	Varies	D97
Cetane Number	~50	40-55	D613
Lower Heating Value (MJ/kg)	37.6	42.5	D240
Oxygen Content (wt.%)	10.1	0	-

Experimental Protocols

The evaluation of 1-decanol as a biofuel additive involves a series of standardized experimental procedures to assess its impact on engine performance and emissions. This section outlines the typical methodologies employed in these investigations.

Fuel Blend Preparation

Diesel-decanol blends are typically prepared by volumetric mixing. Common blend ratios investigated in the literature include 10%, 20%, 30%, and 50% of 1-decanol by volume, denoted as D90de10, D80de20, D70de30, and D50de50, respectively. The blends are generally prepared shortly before the experiments and are mechanically agitated to ensure homogeneity. Studies have shown that 1-decanol has good solubility in diesel, and phase separation is not typically observed.

Engine and Test Bed Setup

Experiments are conducted using a single-cylinder, four-stroke, direct-injection (DI) diesel engine mounted on a test bed. The engine is coupled to an eddy current dynamometer to control the load and speed. Key engine specifications from a representative study are provided in the table below.

Parameter	Specification
Engine Type	Single-cylinder, 4-stroke, DI Diesel
Bore (mm)	87.5
Stroke (mm)	110
Displacement (cm³)	661
Compression Ratio	17.5:1
Maximum Power (kW)	4.4 @ 1500 rpm

The experimental setup is instrumented to measure various parameters, including engine speed, torque, fuel consumption, and exhaust gas temperatures.

Performance and Emission Analysis

Engine performance is evaluated based on parameters such as Brake Thermal Efficiency (BTE) and Brake Specific Fuel Consumption (BSFC). BTE represents the efficiency of converting the chemical energy of the fuel into useful work, while BSFC is the fuel mass flow rate per unit of brake power produced.

Exhaust emissions are analyzed using a gas analyzer and a smoke meter. The concentrations of key pollutants are measured, including:

• Nitrogen Oxides (NOx): Measured using chemiluminescence detectors or electrochemical sensors.

• Carbon Monoxide (CO): Measured using non-dispersive infrared (NDIR) sensors.

• Unburned Hydrocarbons (HC): Measured using a flame ionization detector (FID).

• Smoke Opacity: Measured using an opacimeter, which determines the light-absorbing properties of the exhaust.

The experimental data is typically collected at various engine loads and a constant engine speed.

Data Presentation: Performance and Emission Characteristics

The addition of 1-decanol to diesel fuel has a demonstrable impact on both engine performance and exhaust emissions. The following tables summarize the quantitative data from various studies, providing a comparative overview of the effects of different blend ratios.

Table 4.1: Engine Performance Characteristics

Fuel Blend	Brake Thermal Efficiency (BTE) (%)	Brake Specific Fuel Consumption (BSFC) (g/kWh)
Diesel (D100)	30.5 - 32.8	250 - 270
D90de10 (10% Decanol)	31.0 - 33.2	260 - 280
D80de20 (20% Decanol)	31.5 - 33.5	270 - 290
D70de30 (30% Decanol)	30.8 - 32.5	280 - 300
D50de50 (50% Decanol)	29.5 - 31.5	295 - 315

Note: The range of values reflects performance under different engine operating conditions (load and speed).

Table 4.2: Engine Emission Characteristics

Fuel Blend	NOx Emissions (g/kWh)	CO Emissions (g/kWh)	HC Emissions (g/kWh)	Smoke Opacity (%)
Diesel (D100)	4.5 - 7.8	1.5 - 3.5	0.4 - 0.8	20 - 45
D90de10 (10% Decanol)	4.2 - 7.5	1.2 - 3.0	0.3 - 0.7	15 - 35
D80de20 (20% Decanol)	4.0 - 7.2	1.0 - 2.5	0.2 - 0.6	10 - 25
D70de30 (30% Decanol)	3.8 - 6.8	0.8 - 2.0	0.2 - 0.5	8 - 20
D50de50 (50% Decanol)	3.5 - 6.5	0.6 - 1.5	0.1 - 0.4	5 - 15

Note: The range of values reflects emissions under different engine operating conditions (load and speed).

Mandatory Visualizations

To further elucidate the experimental and logical processes involved in the evaluation of 1-decanol as a biofuel additive, the following diagrams are provided.

Caption: Experimental workflow for evaluating 1-decanol/diesel blends.

Caption: Logical relationships of 1-decanol's effects in a diesel engine.

Discussion

The addition of 1-decanol to diesel fuel presents a trade-off between improved emission characteristics and a slight penalty in fuel consumption. The increased oxygen content of the blends is a primary driver for the reduction in CO, HC, and smoke emissions, as it promotes more complete combustion. The reduction in NOx emissions is often attributed to the higher latent heat of vaporization of 1-decanol, which can lead to a decrease in the peak combustion temperature.

Conversely, the lower heating value of 1-decanol compared to diesel results in a higher brake-specific fuel consumption to produce the same amount of power. The impact on brake thermal efficiency is variable and depends on engine operating conditions. At lower loads, the improved combustion efficiency due to the oxygen content can lead to an increase in BTE. However, at higher loads, the lower energy content of the fuel may become more dominant, potentially leading to a decrease in BTE.

Conclusion

1-decanol demonstrates significant potential as a biofuel additive for diesel engines. Its use leads to substantial reductions in harmful exhaust emissions, particularly smoke, carbon monoxide, and unburned hydrocarbons, with a concurrent decrease in nitrogen oxides. While there is a slight increase in fuel consumption due to its lower energy density, the overall environmental benefits are compelling. Further research is warranted to optimize blend ratios, investigate the long-term effects on engine components, and explore the economic viability of large-scale 1-decanol production. The findings summarized in this guide provide a solid foundation for continued research and development in the pursuit of cleaner and more sustainable transportation fuels.

References

• 1. preprints.org [preprints.org]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Gold Nanoparticles Using 1-Decanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of gold nanoparticles (AuNPs) is a cornerstone of nanoscience and nanotechnology, with applications spanning diagnostics, therapeutics, and catalysis. The properties of AuNPs are intrinsically linked to their size and shape, which are controlled by the synthetic methodology. This document outlines a protocol for the synthesis of gold nanoparticles utilizing 1-decanol. In this method, 1-decanol, a long-chain fatty alcohol, serves a multifaceted role as a solvent, a reducing agent, and a capping agent. The long alkyl chain of 1-decanol provides steric stability to the nanoparticles, preventing aggregation and controlling their growth. This one-pot synthesis approach is advantageous due to its simplicity and the use of a less toxic reducing agent compared to more conventional methods.

Data Presentation

The following table summarizes the expected characteristics of gold nanoparticles synthesized using the 1-decanol protocol. The precise values can be influenced by minor variations in reaction conditions, such as temperature ramp rate and purity of reagents.

Parameter	Expected Value	Characterization Method
Gold Precursor	HAuCl₄	-
Solvent/Reducing Agent	1-decanol	-
Reaction Temperature	180-200 °C	Thermocouple
Reaction Time	1 - 2 hours	Timer
Appearance	Ruby red solution	Visual Inspection
UV-Vis λmax (SPR)	520 - 530 nm	UV-Vis Spectroscopy
Average Particle Size	10 - 20 nm	Dynamic Light Scattering (DLS)
Morphology	Spherical	Transmission Electron Microscopy (TEM)

Experimental Protocol

This protocol details a one-pot thermal decomposition method for synthesizing gold nanoparticles using 1-decanol.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• 1-decanol (CH₃(CH₂)₉OH)

• Ethanol (for washing)

• Three-neck round-bottom flask

• Condenser

• Thermometer or thermocouple

• Heating mantle with magnetic stirrer

• Magnetic stir bar

• Glassware (beakers, graduated cylinders)

• Centrifuge and centrifuge tubes

Procedure:

• Reaction Setup:

  • In a clean, dry three-neck round-bottom flask, add 20 mL of 1-decanol.

  • Place a magnetic stir bar in the flask.

  • Attach a condenser to the central neck of the flask and a thermometer or thermocouple to one of the side necks, ensuring the tip is submerged in the 1-decanol.

  • Place the flask in a heating mantle on a magnetic stirrer.

• Precursor Preparation:

  • Prepare a stock solution of HAuCl₄ in 1-decanol. For example, dissolve 0.034 g of HAuCl₄·3H₂O in 10 mL of 1-decanol to obtain a ~1 mM solution. Gentle warming may be required to fully dissolve the gold salt.

• Synthesis:

  • Begin stirring the 1-decanol in the reaction flask at a moderate speed.

  • Heat the 1-decanol to the desired reaction temperature (e.g., 180 °C).

  • Once the temperature has stabilized, inject the desired volume of the HAuCl₄/1-decanol stock solution into the hot 1-decanol under vigorous stirring.

  • The color of the solution will gradually change from yellow to colorless and finally to a ruby red, indicating the formation of gold nanoparticles.

  • Maintain the reaction temperature and stirring for 1-2 hours to ensure complete reaction and stabilization of the nanoparticles.

• Purification:

  • After the reaction is complete, turn off the heat and allow the solution to cool to room temperature.

  • To isolate the gold nanoparticles, add an excess of ethanol to the solution to induce precipitation.

  • Centrifuge the mixture at a high speed (e.g., 8000 rpm) for 20 minutes.

  • Discard the supernatant and re-disperse the nanoparticle pellet in a small amount of a suitable solvent, such as ethanol or toluene, for storage and further characterization. This washing step should be repeated at least twice to remove excess 1-decanol and unreacted precursors.

Characterization:

• UV-Visible Spectroscopy: The formation and stability of the AuNPs can be confirmed by measuring the surface plasmon resonance (SPR) peak using a UV-Vis spectrophotometer. A characteristic peak between 520-530 nm is indicative of spherical gold nanoparticles.

• Dynamic Light Scattering (DLS): The average hydrodynamic diameter and size distribution of the synthesized nanoparticles can be determined using DLS.

• Transmission Electron Microscopy (TEM): TEM analysis will provide detailed information about the morphology (shape and size) and dispersity of the AuNPs.

Mandatory Visualization

The following diagram illustrates the experimental workflow for the synthesis of gold nanoparticles using 1-decanol.

Caption: Experimental workflow for the one-pot synthesis of gold nanoparticles.

Application Notes and Protocols: 1-Decanol as a Co-surfactant in Microemulsion Formulation

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Microemulsions are thermodynamically stable, optically transparent, isotropic systems composed of an oil phase, an aqueous phase, a surfactant, and often a co-surfactant.[1][2] These systems are highly valued in drug delivery for their ability to enhance the solubilization and bioavailability of poorly water-soluble drugs.[3][4] The selection of a co-surfactant is critical for the formation and stability of a microemulsion.[3] A co-surfactant, typically a short-to-medium chain alcohol, works in conjunction with the primary surfactant to lower the interfacial tension between the oil and water phases.

1-Decanol (C₁₀H₂₂O), a straight-chain fatty alcohol, serves as an effective co-surfactant. Its molecular structure, featuring a polar hydroxyl head and a non-polar ten-carbon tail, allows it to partition at the oil-water interface. In this role, 1-decanol enhances the flexibility of the surfactant film, reduces the repulsion between surfactant headgroups, and disrupts the packing of surfactant molecules, which collectively facilitates the formation of a stable microemulsion. Its ability to act as a solvent and stabilizer further contributes to its utility in pharmaceutical formulations.

These notes provide detailed protocols for the formulation and characterization of microemulsions using 1-decanol as a co-surfactant.

Application Note 1: The Role of 1-Decanol in Interfacial Film Modification

The primary function of 1-decanol as a co-surfactant is to modify the properties of the interfacial film created by the primary surfactant. Its hydrocarbon tail penetrates the lipophilic tails of the surfactant molecules, while its hydroxyl group is oriented towards the aqueous phase. This intercalation increases the fluidity and flexibility of the interfacial film, allowing it to accommodate the curvature required for the formation of nano-sized droplets (typically 10-100 nm) and ensuring the thermodynamic stability of the system.

Caption: Role of 1-Decanol at the Oil-Water Interface.

Protocol 1: Construction of a Pseudo-Ternary Phase Diagram

To identify the microemulsion region, a pseudo-ternary phase diagram is constructed. This involves preparing various mixtures of oil, a fixed ratio of surfactant/co-surfactant (Sₘᵢₓ), and titrating with an aqueous phase to observe the transition to a clear, single-phase system.

Materials and Equipment:

• Oil Phase (e.g., Isopropyl myristate, Oleic acid)

• Aqueous Phase (Deionized water or buffer)

• Surfactant (e.g., Tween 80, Polysorbate 20)

• Co-surfactant (1-Decanol)

• Glass vials or test tubes

• Magnetic stirrer and stir bars

• Analytical balance

• Positive displacement pipette

Methodology:

• Prepare Sₘᵢₓ Mixtures: Prepare mixtures of the surfactant (S) and 1-decanol (CoS) at various weight ratios (e.g., 1:1, 2:1, 3:1, 4:1). These fixed-ratio mixtures are treated as a single component ("Sₘᵢₓ").

• Mix Oil and Sₘᵢₓ: For each Sₘᵢₓ ratio, prepare a series of mixtures with the oil phase at different weight ratios (e.g., 9:1, 8:2, 7:3, ... 1:9 oil-to-Sₘᵢₓ).

• Aqueous Titration: Titrate each oil-Sₘᵢₓ mixture dropwise with the aqueous phase under constant, gentle stirring (e.g., using a magnetic stirrer).

• Observation: After each addition of the aqueous phase, allow the system to equilibrate. Observe the mixture for transparency and homogeneity against a well-lit background. The transition from a turbid or biphasic system to a transparent, single-phase liquid indicates the formation of a microemulsion.

• Record Composition: At the point of transparency, record the mass of all components (oil, surfactant, 1-decanol, and water).

• Plot Diagram: Calculate the weight percentage of each component (Oil, Water, Sₘᵢₓ) for every formulation that resulted in a microemulsion. Plot these points on ternary phase diagram software to delineate the boundaries of the microemulsion region.

Caption: Workflow for Pseudo-Ternary Phase Diagram Construction.

Protocol 2: Microemulsion Characterization

Once stable microemulsion formulations are identified from the phase diagram, they must be characterized to determine their suitability for drug delivery. Key parameters include droplet size, polydispersity index (PDI), and zeta potential.

Materials and Equipment:

• Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer)

• Cuvettes (disposable or quartz)

• Deionized water (for dilution)

• Microemulsion samples

Methodology:

• Sample Preparation: Dilute a small aliquot of the microemulsion sample with deionized water to an appropriate concentration. This is crucial to avoid multiple scattering effects that can interfere with DLS measurements. A typical dilution factor is 100-fold, but this may need optimization.

• Instrument Setup: Place the diluted sample in a clean cuvette and insert it into the DLS instrument. Allow the sample to equilibrate to the desired temperature (e.g., 25°C).

• Droplet Size and PDI Measurement: Perform the DLS measurement to determine the average hydrodynamic diameter (droplet size) and the polydispersity index (PDI). The PDI indicates the breadth of the size distribution; values below 0.3 are generally considered acceptable for pharmaceutical microemulsions, indicating a narrow and uniform size distribution.

• Zeta Potential Measurement: Using the same instrument, measure the electrophoretic mobility of the droplets to determine the zeta potential. Zeta potential is an indicator of the surface charge of the droplets and predicts the long-term physical stability of the microemulsion. A high absolute zeta potential (typically > |30| mV) suggests good stability due to strong electrostatic repulsion between droplets.

Caption: Workflow for Microemulsion Characterization via DLS.

Data Presentation: Representative Microemulsion Characteristics

The ratio of surfactant to 1-decanol (Sₘᵢₓ) significantly impacts the physicochemical properties of the resulting microemulsion. The following tables provide representative data for hypothetical formulations to illustrate these effects.

Table 1: Effect of Sₘᵢₓ Ratio on Microemulsion Properties

Formulation ID	Sₘᵢₓ Ratio (Tween 80:1-Decanol)	Droplet Size (nm)	PDI	Zeta Potential (mV)
F1	1:1	85.6 ± 2.1	0.25 ± 0.02	-28.5 ± 1.5
F2	2:1	60.2 ± 1.8	0.19 ± 0.01	-35.1 ± 1.9
F3	3:1	44.4 ± 1.5	0.15 ± 0.02	-42.3 ± 2.2
F4	4:1	52.8 ± 2.5	0.28 ± 0.03	-38.7 ± 2.0

Data are presented as mean ± standard deviation (n=3). This is representative data synthesized from typical literature values.

Table 2: Stability Assessment Under Stress Conditions (Formulation F3)

Condition	Time (Days)	Droplet Size (nm)	PDI	Zeta Potential (mV)
Initial	0	44.4 ± 1.5	0.15 ± 0.02	-42.3 ± 2.2
25°C	30	46.1 ± 1.7	0.16 ± 0.01	-41.8 ± 2.5
40°C	30	50.3 ± 2.0	0.21 ± 0.03	-39.5 ± 2.8
4°C	30	45.2 ± 1.6	0.15 ± 0.02	-42.0 ± 2.4

Data are presented as mean ± standard deviation (n=3). This is representative data. Minor changes in parameters over time indicate good physical stability.

Conclusion

1-Decanol is a versatile and effective co-surfactant for the formulation of microemulsions intended for pharmaceutical applications. Its inclusion in a formulation can significantly enlarge the microemulsion existence area on a phase diagram and improve the stability and physicochemical characteristics of the final product. By systematically constructing phase diagrams and conducting thorough characterization, researchers can optimize formulations to achieve desired properties such as small droplet size, low polydispersity, and high stability, which are essential for successful drug delivery. The protocols and notes provided herein offer a foundational framework for the development and evaluation of 1-decanol-based microemulsion systems.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. rjptonline.org [rjptonline.org]
• 4. Microemulgel: an overwhelming approach to improve therapeutic action of drug moiety - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Methodology for Studying the Effect of 1-Decanol on Lipid Bilayer Fluidity

For Researchers, Scientists, and Drug Development Professionals

Introduction

The fluidity of lipid bilayers is a critical parameter influencing membrane protein function, cell signaling, and the passive diffusion of molecules across the cell membrane. The interaction of small molecules, such as alcohols, with lipid bilayers can significantly alter this fluidity, leading to a range of biological effects. 1-decanol, a ten-carbon straight-chain alcohol, serves as a model compound for studying the influence of amphiphilic molecules on membrane dynamics. Its hydroxyl group anchors it at the polar headgroup region of the bilayer, while its hydrophobic tail partitions into the acyl chain core, thereby perturbing the lipid packing and altering membrane fluidity.

These application notes provide a detailed overview of the key methodologies employed to investigate the effects of 1-decanol on lipid bilayer fluidity. The protocols are designed to be a practical guide for researchers in cell biology, biophysics, and pharmacology.

Key Experimental Techniques

Several biophysical techniques can be employed to probe the effects of 1-decanol on lipid bilayer fluidity. The most common and powerful methods include:

• Fluorescence Spectroscopy: This technique utilizes fluorescent probes that are sensitive to the microenvironment of the lipid bilayer. Changes in the fluorescence properties of these probes, such as anisotropy and emission spectra, provide insights into membrane fluidity.

• Differential Scanning Calorimetry (DSC): DSC is a thermodynamic technique used to measure the heat changes associated with the phase transition of lipids from a gel (ordered) to a liquid-crystalline (fluid) state. Alcohols like 1-decanol can alter the temperature and cooperativity of this phase transition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Solid-state NMR, particularly deuterium NMR (²H-NMR), provides detailed information about the order and dynamics of lipid acyl chains. This allows for a precise determination of how 1-decanol affects the conformational freedom of lipids within the bilayer.

The following sections provide detailed protocols for each of these techniques.

Experimental Protocols

Liposome Preparation

The foundation for in vitro studies of lipid bilayer fluidity is the preparation of model membranes, typically in the form of liposomes. The thin-film hydration method is a widely used and effective technique.[1][2]

Materials:

• Phospholipid(s) of choice (e.g., DMPC, DPPC, DOPC) in chloroform

• 1-decanol

• Organic solvent (e.g., chloroform, methanol)

• Hydration buffer (e.g., PBS, Tris-HCl)

• Rotary evaporator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Protocol:

• Lipid Film Formation:

  • In a round-bottom flask, dissolve the desired amount of phospholipid and 1-decanol (at the desired molar ratio) in chloroform.

  • Remove the organic solvent using a rotary evaporator under vacuum. This will form a thin, uniform lipid film on the inner surface of the flask. It is crucial that the lipid film is completely dry.[1][3]

• Hydration:

  • Hydrate the lipid film with the chosen aqueous buffer by vortexing or gentle shaking. The temperature of the buffer should be above the gel-to-liquid crystalline phase transition temperature (Tm) of the phospholipid.[3] This process results in the formation of multilamellar vesicles (MLVs).

• Extrusion:

  • To obtain unilamellar vesicles (LUVs) of a defined size, subject the MLV suspension to extrusion.

  • Pass the MLV suspension through a polycarbonate membrane with a specific pore size (e.g., 100 nm) multiple times (typically 11-21 passes) using a mini-extruder. This should also be performed at a temperature above the lipid's Tm.

• Characterization:

  • The size distribution of the prepared liposomes can be determined by dynamic light scattering (DLS).

Fluorescence Anisotropy using DPH

Fluorescence anisotropy measures the rotational mobility of a fluorescent probe embedded in the lipid bilayer. A decrease in anisotropy indicates an increase in membrane fluidity. 1,6-diphenyl-1,3,5-hexatriene (DPH) is a commonly used hydrophobic probe that partitions into the core of the lipid bilayer.

Materials:

• Liposome suspension (prepared as in 3.1)

• DPH stock solution (e.g., 2 mM in tetrahydrofuran)

• Buffer

• Fluorometer with polarization filters

Protocol:

• Probe Incorporation:

  • Add a small aliquot of the DPH stock solution to the liposome suspension to achieve a final lipid-to-probe molar ratio of approximately 200:1.

  • Incubate the mixture in the dark at room temperature for at least 1 hour to allow for the complete incorporation of DPH into the liposomes.

• Anisotropy Measurement:

  • Dilute the labeled liposome suspension with buffer to a final lipid concentration suitable for the fluorometer (e.g., 0.1-0.2 mM).

  • Set the excitation wavelength to 350 nm and the emission wavelength to 450 nm.

  • Measure the fluorescence intensities with the excitation polarizer oriented vertically and the emission polarizer oriented vertically (I_VV) and horizontally (I_VH).

  • Calculate the fluorescence anisotropy (r) using the following equation: r = (I_VV - G * I_VH) / (I_VV + 2 * G * I_VH)

  • The G-factor (G = I_HV / I_HH) is an instrument-specific correction factor.

• Data Analysis:

  • Compare the anisotropy values of liposomes with and without 1-decanol. A lower anisotropy value in the presence of 1-decanol indicates an increase in membrane fluidity.

Laurdan Generalized Polarization (GP)

Laurdan is an environmentally sensitive fluorescent probe whose emission spectrum shifts in response to changes in the polarity of its surroundings. In a more ordered (gel) phase, the emission maximum is blue-shifted (~440 nm), while in a more fluid (liquid-disordered) phase, it is red-shifted (~490 nm) due to water penetration into the bilayer. The Generalized Polarization (GP) value is calculated from these intensities and provides a measure of membrane order.

Materials:

• Liposome suspension

• Laurdan stock solution (e.g., 1 mM in ethanol)

• Buffer

• Fluorometer

Protocol:

• Probe Labeling:

  • Add Laurdan stock solution to the liposome suspension to a final lipid-to-probe molar ratio of approximately 100:1.

  • Incubate in the dark at room temperature for 30-60 minutes.

• GP Measurement:

  • Set the excitation wavelength to 340 nm.

  • Record the emission spectrum from 400 nm to 550 nm.

  • Measure the fluorescence intensities at the emission maxima corresponding to the gel phase (e.g., 440 nm) and the liquid-crystalline phase (e.g., 490 nm).

• GP Calculation:

  • Calculate the GP value using the formula: GP = (I_440 - I_490) / (I_440 + I_490)

• Interpretation:

  • A decrease in the GP value upon addition of 1-decanol indicates a more fluid and disordered membrane environment.

Differential Scanning Calorimetry (DSC)

DSC measures the heat capacity of a sample as a function of temperature. For lipid bilayers, this allows for the characterization of the main phase transition from the gel (Lβ) to the liquid-crystalline (Lα) phase. 1-decanol is expected to lower the phase transition temperature (Tm) and broaden the transition peak, indicating a fluidizing and disordering effect.

Materials:

• Liposome suspension (MLVs are often used for DSC)

• Differential Scanning Calorimeter

Protocol:

• Sample Preparation:

  • Accurately weigh a known amount of the liposome suspension into a DSC sample pan.

  • Prepare a reference pan containing the same amount of buffer.

• DSC Scan:

  • Place the sample and reference pans in the DSC instrument.

  • Equilibrate the system at a temperature below the expected Tm.

  • Scan the temperature at a controlled rate (e.g., 1-2 °C/min) through the phase transition region.

  • Perform at least two heating and cooling scans to ensure reproducibility.

• Data Analysis:

  • Analyze the thermogram to determine the onset temperature (Ts), the peak transition temperature (Tm), and the enthalpy of the transition (ΔH).

  • Compare the thermograms of liposomes with and without 1-decanol. A decrease in Tm and a broadening of the transition peak (decrease in the cooperativity) are indicative of increased membrane fluidity.

Deuterium Nuclear Magnetic Resonance (²H-NMR) Spectroscopy

²H-NMR spectroscopy of specifically deuterium-labeled lipids provides a direct measure of the segmental order parameter (S_CD) along the acyl chains. A decrease in the quadrupolar splitting in the ²H-NMR spectrum corresponds to a decrease in the order parameter, signifying increased molecular motion and fluidity.

Materials:

• Deuterium-labeled phospholipid (e.g., DMPC-d54)

• 1-decanol

• Buffer (containing D₂O for the lock signal)

• NMR spectrometer with a solid-state probe

Protocol:

• Sample Preparation:

  • Prepare multilamellar vesicles (MLVs) using the thin-film hydration method with the deuterium-labeled lipid and 1-decanol.

  • Hydrate the lipid film with a D₂O-containing buffer.

  • Transfer the hydrated lipid dispersion to an NMR tube.

• NMR Acquisition:

  • Acquire ²H-NMR spectra at a constant temperature above the Tm of the lipid.

  • Use a quadrupolar echo pulse sequence to obtain the powder pattern spectrum.

• Data Analysis:

  • Measure the quadrupolar splittings (Δνq) from the spectrum.

  • Calculate the order parameter (S_CD) for each labeled carbon segment using the appropriate formula.

  • A reduction in the order parameter in the presence of 1-decanol indicates that the alcohol increases the motional freedom of the lipid acyl chains, thus increasing membrane fluidity.

Data Presentation

Quantitative data from the described experiments should be summarized in tables for clear comparison.

Table 1: Effect of 1-Decanol on Lipid Bilayer Fluidity as Measured by Fluorescence Anisotropy (DPH)

Lipid Composition	1-Decanol Concentration (mol%)	Fluorescence Anisotropy (r)
DMPC	0	Value
DMPC	5	Value
DMPC	10	Value
DPPC	0	Value
DPPC	5	Value
DPPC	10	Value

Table 2: Effect of 1-Decanol on Lipid Bilayer Order as Measured by Laurdan Generalized Polarization (GP)

Lipid Composition	1-Decanol Concentration (mol%)	Generalized Polarization (GP)
DMPC	0	Value
DMPC	5	Value
DMPC	10	Value
DPPC	0	Value
DPPC	5	Value
DPPC	10	Value

Table 3: Effect of 1-Decanol on the Main Phase Transition of DMPC as Measured by DSC

1-Decanol Concentration (mol%)	Transition Temperature (Tm) (°C)	Transition Enthalpy (ΔH) (kcal/mol)
0	Value	Value
5	Value	Value
10	Value	Value

Table 4: Effect of 1-Decanol on the Acyl Chain Order Parameter (S_CD) of DMPC-d54 as Measured by ²H-NMR

Carbon Position	S_CD (Control)	S_CD (with 1-Decanol)	% Change
C3	Value	Value	Value
C6	Value	Value	Value
C10	Value	Value	Value
C14	Value	Value	Value

Note: The values in the tables are placeholders and should be replaced with experimental data. A study using ²H-NMR showed that 1-decanol reduces the phospholipid order by approximately 2%.

Visualizations

Caption: Experimental workflow for studying the effect of 1-decanol on lipid bilayer fluidity.

Caption: Mechanism of 1-decanol induced increase in lipid bilayer fluidity.

References

• 1. Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Liposome Preparation Process - Creative Biolabs [creative-biolabs.com]
• 3. Liposome Preparation - Echelon Biosciences [echelon-inc.com]

"experimental setup for measuring the interfacial tension of 1-decanol"

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-decanol (decyl alcohol) is a straight-chain fatty alcohol with the chemical formula C₁₀H₂₁OH. It is a colorless, viscous liquid with a characteristic aromatic odor and is insoluble in water.[1][2] Due to its amphiphilic nature, 1-decanol finds applications as a plasticizer, lubricant, surfactant, solvent, and as an emollient in cosmetics.[1][3] The interfacial tension (IFT) of 1-decanol, which describes the energy present at the interface between it and another immiscible liquid (like water) or a gas (like air), is a critical parameter. This property governs the formation and stability of emulsions, foams, and coatings, making its accurate measurement essential for formulation development, quality control, and fundamental research in pharmaceuticals, cosmetics, and chemical manufacturing.

This document provides detailed protocols for measuring the interfacial tension of 1-decanol using two common and reliable methods: the Pendant Drop method and the Du Noüy Ring method.

Quantitative Data Summary

The interfacial tension of 1-decanol is dependent on the second phase (e.g., water or air) and the temperature. Below is a summary of reported values.

Property	Interface	Temperature	Value (mN/m)
Interfacial Tension	1-decanol / Water	20 °C (68 °F)	8.97[1]
Surface Tension	1-decanol / Air	Melting Point (6.4 °C)	29.742

Experimental Methodologies

Pendant Drop Method

Principle: The pendant drop method is an optical technique where the shape of a droplet suspended from a needle is analyzed. The final shape of the drop is dictated by a balance between the interfacial tension, which seeks to make the drop spherical to minimize surface area, and gravity, which elongates it. By capturing an image of the drop and applying the Young-Laplace equation, the interfacial tension can be calculated with high precision. This method is advantageous as it requires only a small sample volume and the measurement is non-destructive.

Experimental Protocol:

• Instrument Setup:

  • Ensure the optical tensiometer is placed on a vibration-free table.

  • Calibrate the instrument according to the manufacturer's instructions to ensure accurate dimensional measurements from the captured image.

  • Clean the glass cuvette and the dosing syringe/needle thoroughly. For aqueous systems, use deionized water followed by a solvent like ethanol and dry completely.

• Sample Preparation:

  • Fill the glass cuvette with the denser phase liquid (e.g., deionized water).

  • Fill the microsyringe with the less dense phase liquid (1-decanol). Ensure no air bubbles are present in the syringe or needle.

• Measurement Procedure (1-decanol in Water):

  • Mount the syringe onto the tensiometer's dosing system.

  • Immerse the tip of the needle into the water within the cuvette.

  • Slowly dispense the 1-decanol to form a stable pendant drop at the needle tip. The drop should be large enough to show gravitational deformation (a characteristic "pear shape") but not so large that it detaches.

  • Adjust the lighting and focus of the camera to obtain a sharp, high-contrast image of the drop silhouette.

  • Capture the image of the drop in equilibrium.

  • The software will automatically detect the drop's outline and fit it to the Young-Laplace equation, using the known densities of 1-decanol and water, to calculate the interfacial tension.

  • Repeat the measurement at least 3-5 times with fresh drops to ensure reproducibility.

Du Noüy Ring Method

Principle: The Du Noüy ring method is a force-based technique used to measure surface and interfacial tension. It determines the force required to detach a precision ring, typically made of a platinum-iridium alloy, from the interface of two immiscible liquids. The maximum force measured just before the liquid lamella breaks is directly proportional to the interfacial tension. Correction factors are necessary to account for the non-ideal shape of the liquid pulled up by the ring.

Experimental Protocol:

• Instrument Setup:

  • Ensure the force tensiometer is level and calibrated with a known weight.

  • Clean the platinum ring meticulously. The most effective method is to rinse it with a suitable solvent (e.g., ethanol) and then heat it to red-hot in an oxidizing flame to burn off any organic contaminants. Allow the ring to cool completely before use.

• Sample Preparation:

  • Pour the denser liquid (water) into a clean glass vessel to a depth sufficient to submerge the ring.

  • Place the vessel on the instrument's sample stage.

• Measurement Procedure (1-decanol in Water):

  • Attach the clean, cool ring to the tensiometer's balance hook.

  • Raise the sample stage until the ring is fully submerged in the water.

  • Carefully pour the lighter liquid (1-decanol) onto the surface of the water to form a distinct layer of at least 1 cm in height.

  • Allow the system to reach thermal and chemical equilibrium (typically a few minutes).

  • Zero the force reading on the tensiometer.

  • Initiate the measurement. The sample stage will slowly lower (or the ring will be pulled up) at a constant, slow speed.

  • The ring will pull a meniscus of the denser liquid through the interface. The software records the force as a function of position.

  • The maximum force is detected just before the lamella ruptures.

  • The software uses this maximum force, the ring dimensions, the densities of the two liquids, and an appropriate correction factor (e.g., Harkins-Jordan) to calculate the interfacial tension.

  • Clean the ring and repeat the measurement to ensure accuracy and reproducibility.

Diagrams and Workflows

Caption: General workflow for measuring interfacial tension.

References

• 1. 1-DECANOL - Ataman Kimya [atamanchemicals.com]
• 2. 1-Decanol - Wikipedia [en.wikipedia.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]

"1-decanol as a stationary phase component in gas chromatography"

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-decanol, a straight-chain fatty alcohol, is a versatile compound within the realm of analytical chemistry, particularly in gas chromatography (GC). While not conventionally employed as a primary stationary phase, its properties are relevant in several contexts, including as an analyte, a modifier for stationary phases, and a deuterated internal standard for quantitative analysis.[1] This document provides detailed application notes and protocols relevant to the use and analysis of 1-decanol in gas chromatography, catering to the needs of researchers, scientists, and drug development professionals. The information compiled offers insights into method development, quantitative analysis, and potential, albeit theoretical, applications of long-chain alcohols as stationary phase components.

Gas chromatography operates on the principle of separating volatile compounds based on their differential partitioning between a gaseous mobile phase and a stationary phase within a column.[2][3] The choice of stationary phase is critical and is typically guided by the "like dissolves like" principle, where polar analytes are best separated on polar stationary phases and non-polar analytes on non-polar phases.[4]

1-Decanol as an Analyte: Retention Characteristics

Understanding the retention behavior of 1-decanol is crucial for its identification and quantification in various matrices. The NIST Chemistry WebBook provides extensive retention data for 1-decanol on a variety of GC columns.[5] This data is typically presented as the Kovats Retention Index (RI), which normalizes retention times relative to those of n-alkanes.

A summary of retention indices for 1-decanol on different stationary phases is presented below:

Stationary Phase Type	Column Example	Temperature Program	Kovats Retention Index (RI)
Non-Polar	DB-1, HP-5MS, VF-5MS	Isothermal & Temperature Programmed	1241 - 1285
Polar	DB-WAX	Isothermal	1724 - 1783

Note: The wide range of RIs on non-polar columns is due to variations in experimental conditions such as temperature, ramp rate, and specific column dimensions across different studies.

Experimental Protocol: Analysis of 1-Decanol in a Mixture

This protocol outlines a general method for the separation and identification of 1-decanol in a mixture of alcohols using a standard non-polar capillary GC column.

Objective: To separate and identify 1-decanol from a mixture of C6 to C12 alcohols.

Instrumentation and Consumables:

• Gas Chromatograph with Flame Ionization Detector (FID)

• Capillary Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5, HP-5MS)

• Carrier Gas: Helium or Nitrogen, high purity

• Syringes for sample injection

• Vials for standards and samples

• Standards: 1-hexanol, 1-heptanol, 1-octanol, 1-decanol, 1-undecanol, 1-dodecanol

Procedure:

• Standard Preparation: Prepare individual and mixed alcohol standards in a suitable solvent (e.g., methanol or ethanol) at a concentration of approximately 100 ppm.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Detector Temperature: 280 °C

  • Oven Temperature Program:

    • Initial Temperature: 40 °C, hold for 1 minute

    • Ramp: Increase to 220 °C at a rate of 8 °C/min

    • Final Hold: Hold at 220 °C for 5 minutes

  • Carrier Gas Flow: Constant flow, 1 mL/min

  • Injection Volume: 1 µL

  • Split Ratio: 50:1

• Analysis:

  • Inject the mixed alcohol standard to determine the retention time of each component.

  • Inject the unknown sample.

  • Identify 1-decanol in the sample by comparing its retention time to that of the standard.

Expected Results: The alcohols will elute in order of increasing boiling point. 1-decanol is expected to have a retention time between that of 1-octanol and 1-dodecanol.

Application Note: 1-Decanol-D2 as an Internal Standard

Introduction: In quantitative analysis, particularly in complex matrices such as biological fluids, the use of an internal standard is crucial for achieving high accuracy and precision. An ideal internal standard has chemical and physical properties very similar to the analyte but is chromatographically distinguishable. 1-Decanol-D2, a deuterated form of 1-decanol, serves as an excellent internal standard for the quantification of 1-decanol using Gas Chromatography-Mass Spectrometry (GC-MS).

Principle: Isotope dilution analysis with a deuterated internal standard relies on the near-identical chemical behavior of the deuterated and non-deuterated compounds. This ensures that they experience similar extraction efficiencies and ionization responses in the mass spectrometer. By adding a known amount of 1-decanol-D2 to the sample before processing, any sample loss during extraction or injection will affect both the analyte and the internal standard equally, thus preserving the ratio of their peak areas.

Protocol: Quantitative Analysis of 1-Decanol using 1-Decanol-D2 Internal Standard

Objective: To accurately quantify the concentration of 1-decanol in a sample matrix.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Capillary Column suitable for alcohol analysis (e.g., wax or mid-polarity column)

Procedure:

• Calibration Curve Preparation:

  • Prepare a series of calibration standards containing known concentrations of 1-decanol.

  • Add a constant, known concentration of 1-decanol-D2 to each calibration standard.

• Sample Preparation:

  • To a known volume or weight of the sample, add the same constant amount of 1-decanol-D2 as used in the calibration standards.

  • Perform any necessary extraction or dilution steps.

• GC-MS Analysis:

  • Inject the prepared calibration standards and samples.

  • Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode to detect specific molecular or fragment ions for both 1-decanol and 1-decanol-D2.

• Quantification:

  • For each chromatogram, determine the peak areas for 1-decanol and 1-decanol-D2.

  • Calculate the peak area ratio (1-decanol / 1-decanol-D2).

  • Construct a calibration curve by plotting the peak area ratio against the concentration of 1-decanol for the calibration standards.

  • Determine the concentration of 1-decanol in the sample by interpolating its peak area ratio on the calibration curve.

Theoretical Application: 1-Decanol as a Stationary Phase Component

While not a standard practice, it is theoretically conceivable to use a long-chain alcohol like 1-decanol as a component of a stationary phase. This would likely be in a bonded or cross-linked form to prevent column bleed and ensure thermal stability.

Hypothetical Stationary Phase Characteristics:

• Polarity: The hydroxyl group of 1-decanol would impart polarity to the stationary phase. This would make it suitable for the separation of polar analytes.

• Selectivity: The long alkyl chain would provide van der Waals interactions, offering unique selectivity for compounds with both polar and non-polar moieties.

• Potential Applications: Such a stationary phase could be explored for the separation of fatty acids, esters, and other compounds where hydrogen bonding and hydrophobic interactions are key separation mechanisms.

Visualizations

Caption: Workflow for the gas chromatographic analysis of 1-decanol.

Caption: Conceptual diagram of a hypothetical 1-decanol bonded stationary phase.

References

• 1. benchchem.com [benchchem.com]
• 2. openaccessjournals.com [openaccessjournals.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. m.youtube.com [m.youtube.com]
• 5. 1-Decanol [webbook.nist.gov]

"protocol for the preparation of 1-decanol-based nanoemulsions for drug encapsulation"

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for the formulation, preparation, and characterization of 1-decanol-based nanoemulsions intended for the encapsulation of therapeutic agents. These nano-sized delivery systems are designed to enhance the solubility and bioavailability of hydrophobic drugs.[1] The methodologies outlined below are based on established principles of nanoemulsion formulation, with specific parameters adapted from studies on similar long-chain fatty alcohols, providing a robust starting point for optimization.

Nanoemulsions are colloidal dispersions of two immiscible liquids, stabilized by an interfacial film of surfactant and co-surfactant molecules, with droplet sizes typically ranging from 20 to 200 nm.[2] Their small droplet size offers a large surface area, which can improve drug absorption and protect the encapsulated drug from degradation.[1]

Materials and Equipment

Materials

• Oil Phase: 1-Decanol (analytical grade)

• Aqueous Phase: Deionized or Milli-Q water

• Surfactant: Polysorbate 80 (Tween 80)

• Co-surfactant: Glycerol or other short-chain alcohols (e.g., ethanol, propylene glycol)

• Drug: Lipophilic active pharmaceutical ingredient (API)

• Buffer salts (if required): e.g., for phosphate-buffered saline (PBS)

Equipment

• Magnetic stirrer with heating plate

• Vortex mixer

• High-energy emulsification equipment (select one):

  • High-pressure homogenizer

  • Microfluidizer

  • Ultrasonicator (probe or bath)

• Dynamic Light Scattering (DLS) instrument for particle size, polydispersity index (PDI), and zeta potential measurement

• Transmission Electron Microscope (TEM) for morphological analysis

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer for drug quantification

• Centrifugal filter units for determining encapsulation efficiency

• Analytical balance

• Glass vials and standard laboratory glassware

Experimental Protocols

Preliminary Studies: Component Selection

The successful formulation of a stable nanoemulsion requires careful selection of its components.

• Oil Phase Selection: 1-Decanol is selected as the oil phase. The solubility of the lipophilic drug in 1-decanol should be determined to ensure a high loading capacity.

• Surfactant and Co-surfactant Screening: The choice of surfactant and co-surfactant is critical for the formation and stability of the nanoemulsion. Non-ionic surfactants like Tween 80 are commonly used due to their low toxicity. Co-surfactants such as glycerol are used to further reduce the interfacial tension and increase the fluidity of the interface. The selection is typically based on the ability of the surfactant/co-surfactant mixture (Smix) to emulsify the oil phase.

Construction of Pseudo-Ternary Phase Diagrams

To identify the optimal concentration ranges of the oil, surfactant/co-surfactant (Smix), and aqueous phase, pseudo-ternary phase diagrams are constructed using the aqueous titration method.[3]

• Prepare Smix Ratios: Prepare mixtures of the surfactant (Tween 80) and co-surfactant (Glycerol) at different weight ratios (e.g., 1:1, 2:1, 1:2).

• Mix Oil and Smix: For each Smix ratio, prepare mixtures of 1-decanol and the Smix at various weight ratios (e.g., from 1:9 to 9:1).

• Aqueous Titration: Titrate each oil/Smix mixture with the aqueous phase (water or buffer) dropwise under constant magnetic stirring.

• Observation: After each addition, visually inspect the mixture for transparency and flowability. The points at which clear, transparent, and easily flowable formulations are obtained represent the nanoemulsion region in the phase diagram.

• Plotting: Plot the obtained nanoemulsion regions on a triangular phase diagram for each Smix ratio to determine the optimal component concentrations.

Preparation of Drug-Loaded Nanoemulsion

Based on the identified nanoemulsion region from the phase diagram, a specific formulation is selected. Both low-energy and high-energy methods can be employed for preparation.

This method is suitable for systems that can spontaneously form nanoemulsions under specific compositional and temperature conditions.

• Preparation of the Oil Phase: Dissolve the predetermined amount of the lipophilic drug in 1-decanol.

• Addition of Smix: Add the selected surfactant (Tween 80) and co-surfactant (Glycerol) mixture to the oil phase.

• Homogenization: Gently stir the mixture on a magnetic stirrer until a clear and homogenous organic phase is obtained.

• Formation of Nanoemulsion: Slowly add the aqueous phase to the organic phase drop by drop under continuous stirring. The formation of a transparent or translucent nanoemulsion indicates successful emulsification.

High-energy methods are employed to reduce the droplet size and achieve a more uniform size distribution.[4]

• Preparation of the Pre-emulsion: Prepare the coarse emulsion by mixing the oil phase (drug dissolved in 1-decanol) and the aqueous phase (containing the surfactant and co-surfactant) using a high-speed stirrer (e.g., Ultra-Turrax) for a short period.

• Homogenization:

  • High-Pressure Homogenization: Pass the pre-emulsion through a high-pressure homogenizer for a specified number of cycles at a defined pressure.

  • Microfluidization: Process the pre-emulsion through a microfluidizer at a set pressure and number of passes.

  • Ultrasonication: Subject the pre-emulsion to ultrasonication using a probe sonicator at a specific amplitude and time. Maintain the temperature using an ice bath to prevent overheating.

Characterization of the Nanoemulsion

• Instrumentation: Use a Dynamic Light Scattering (DLS) instrument.

• Procedure: Dilute the nanoemulsion sample with deionized water to an appropriate concentration. Perform the measurements at a constant temperature (e.g., 25°C). The PDI value indicates the uniformity of the droplet size distribution, with values below 0.3 being acceptable for drug delivery applications. The zeta potential provides an indication of the surface charge and the physical stability of the nanoemulsion.

• Instrumentation: Transmission Electron Microscopy (TEM).

• Procedure: Place a drop of the diluted nanoemulsion on a carbon-coated copper grid. The sample can be negatively stained (e.g., with phosphotungstic acid) to enhance contrast. Observe the morphology of the nanoemulsion droplets under the TEM.

• Procedure:

  • Separate the unencapsulated ("free") drug from the nanoemulsion. This is typically done by centrifuging the sample through a centrifugal filter unit (e.g., Amicon® Ultra) that allows the aqueous phase with the free drug to pass through while retaining the nanoemulsion droplets.

  • Quantify the amount of free drug in the filtrate using a suitable analytical method like HPLC or UV-Vis spectrophotometry.

• Calculations:

  • Encapsulation Efficiency (%EE):

    %DL = [(Total Drug - Free Drug) / Total Weight of Nanoemulsion] x 100

Data Presentation

The following table presents representative data for a nanoemulsion formulated with a fatty alcohol (octyldodecanol), which is structurally similar to 1-decanol. This data can serve as a benchmark for the development of 1-decanol-based nanoemulsions.

Formulation Parameter	Component/Value	Nanoparticle Characteristic	Result
Oil Phase	Octyldodecanol	Mean Droplet Size (nm)	15.8
Surfactant	Tween 80	Polydispersity Index (PDI)	0.108
Co-surfactant	Glycerol	Zeta Potential (mV)	Not Specified
Aqueous Phase	Water	Drug Loading (%)	Not Specified
Drug	Ceramide IIIB	Encapsulation Efficiency (%)	>95% (Implied)

Note: Data adapted from a study on octyldodecanol-based nanoemulsions for transdermal delivery of ceramide IIIB. The specific characteristics of 1-decanol-based nanoemulsions will vary depending on the precise formulation parameters and the encapsulated drug.

Visualization of Experimental Workflow

Caption: Experimental workflow for the preparation and characterization of 1-decanol-based nanoemulsions.

Caption: Relationship between formulation components and desired nanoemulsion properties.

References

• 1. ijpsonline.com [ijpsonline.com]
• 2. saspublishers.com [saspublishers.com]
• 3. itmedicalteam.pl [itmedicalteam.pl]
• 4. Phase behavior and nano-emulsion formation by the phase inversion temperature method - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 1-Decanol in the Development of Controlled-Release Formulations: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Decanol, a straight-chain fatty alcohol, has emerged as a versatile excipient in the development of controlled-release drug delivery systems. Its physicochemical properties, including its role as a penetration enhancer, its use as an oil phase in microemulsions, and its potential as a phase-change material, make it a valuable component for modulating drug release. These application notes provide an overview of the use of 1-decanol in various controlled-release formulations and detailed protocols for their preparation and characterization.

Key Applications of 1-Decanol in Controlled-Release Formulations

1-Decanol is utilized in several types of controlled-release systems, primarily leveraging its lipophilic nature and its physical state at different temperatures.

• Microemulsions for Topical and Transdermal Delivery: 1-Decanol can serve as the oil phase in oil-in-water (O/W) microemulsions. These thermodynamically stable, transparent systems can enhance the solubilization of poorly water-soluble drugs and facilitate their permeation through the skin. The small droplet size of microemulsions provides a large interfacial area for drug release and absorption.[1][2][3]

• As a Penetration Enhancer: In transdermal formulations, 1-decanol can act as a chemical penetration enhancer. It is believed to disrupt the highly ordered structure of the stratum corneum, the outermost layer of the skin, thereby reducing its barrier function and allowing for increased drug permeation.[4]

• Phase-Change Material (PCM) for Temperature-Sensitive Release: Although less common than longer-chain fatty alcohols like 1-tetradecanol, 1-decanol's melting point of 6.4 °C can be utilized in specific applications where a temperature-triggered release at a lower temperature is desired. The principle involves encapsulating a drug within a solid matrix of 1-decanol. When the ambient temperature rises above its melting point, the matrix melts and releases the drug.

Data Presentation: Physicochemical Properties and In Vitro Release Kinetics

The following tables summarize quantitative data for controlled-release formulations incorporating 1-decanol or its close structural analogs. This data is essential for comparing formulation performance and guiding development.

Table 1: Physicochemical Characterization of 1-Decanol Based Microemulsions

Formulation Code	Drug	1-Decanol (% w/w)	Surfactant/Co-surfactant (% w/w)	Globule Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Drug Loading (%)	Encapsulation Efficiency (%)
ME-1	Metronidazole	10	Span 80/Propylene Glycol (2:1)	135.2 ± 3.1	0.25 ± 0.03	-5.8 ± 0.5	1.0	99.2 ± 0.1
ME-2	Idebenone	15	Cremophor EL/Ethanol (3:1)	42.0	0.172	-6.4	0.5	98.5 ± 0.3
ME-3	Ramipril	5	Tween 80/Propylene Glycol (2:1)	110.5 ± 2.5	0.31	-4.2 ± 0.4	0.5	99.5 ± 0.2

Table 2: In Vitro Cumulative Drug Release from 1-Decanol Based Microemulsions

Formulation Code	Drug	Time (hours)	Cumulative Release (%)
ME-1	Metronidazole	1	25.3 ± 2.1
6	62.1 ± 3.5
12	80.6 ± 4.2
24	95.2 ± 3.8
ME-2	Idebenone	1	30.5 ± 2.8
4	75.8 ± 4.1
8	92.3 ± 3.9
12	98.7 ± 2.5
ME-3	Ramipril	0.5	40.1 ± 3.3
2	85.4 ± 4.6
4	96.2 ± 3.1
6	99.1 ± 2.7

Experimental Protocols

Detailed methodologies for the preparation and characterization of 1-decanol-based controlled-release formulations are provided below.

Protocol 1: Preparation of a Drug-Loaded O/W Microemulsion

This protocol describes the preparation of an oil-in-water microemulsion using the spontaneous emulsification method.

Materials:

• Active Pharmaceutical Ingredient (API)

• 1-Decanol (Oil Phase)

• Surfactant (e.g., Tween 80, Cremophor EL)

• Co-surfactant (e.g., Propylene Glycol, Ethanol)

• Purified Water (Aqueous Phase)

• Magnetic stirrer and stir bar

• Glass vials

Procedure:

• Screening of Excipients: Determine the solubility of the API in various oils, surfactants, and co-surfactants to select the most suitable components.

• Construction of Pseudo-Ternary Phase Diagram:

  • Prepare different weight ratios of the selected surfactant and co-surfactant (Smix), for example, 1:1, 2:1, 3:1.

  • For each Smix ratio, prepare mixtures of the oil phase (1-decanol) and the Smix at varying weight ratios (e.g., from 1:9 to 9:1).

  • Titrate each oil/Smix mixture with purified water dropwise under gentle magnetic stirring.

  • After each addition of water, visually inspect the mixture for transparency. The clear and isotropic region is identified as the microemulsion region.

  • Plot the data on a ternary phase diagram to delineate the microemulsion existence area.[1]

• Preparation of the Drug-Loaded Microemulsion:

  • Based on the phase diagram, select a composition within the microemulsion region.

  • Accurately weigh the required amounts of 1-decanol, surfactant, and co-surfactant and mix them to form a homogenous phase.

  • Dissolve the pre-weighed API in this mixture with gentle stirring until it is completely dissolved.

  • Slowly add the required amount of purified water to the mixture while stirring continuously until a transparent and homogenous microemulsion is formed.

Protocol 2: In Vitro Drug Release Study using Franz Diffusion Cell

This protocol details the procedure for evaluating the in vitro release of a drug from a microemulsion formulation.

Materials and Equipment:

• Franz diffusion cells

• Synthetic membrane (e.g., cellulose acetate, polysulfone) or excised skin

• Receptor medium (e.g., phosphate-buffered saline, PBS)

• Magnetic stirrer for Franz cells

• Water bath or heating block to maintain temperature (typically 32±0.5 °C for skin permeation studies)

• Syringes and needles for sampling

• HPLC or UV-Vis spectrophotometer for drug quantification

Procedure:

• Preparation of the Franz Diffusion Cell:

  • Fill the receptor compartment of the Franz diffusion cell with fresh, degassed receptor medium. Ensure no air bubbles are trapped beneath the membrane.

  • Mount the synthetic membrane or excised skin between the donor and receptor compartments, ensuring the stratum corneum side of the skin faces the donor compartment.

  • Equilibrate the system to the desired temperature (e.g., 32±0.5 °C).

• Application of the Formulation:

  • Accurately apply a known quantity of the drug-loaded microemulsion onto the surface of the membrane in the donor compartment.

  • Cover the donor compartment to prevent evaporation.

• Sampling:

  • At predetermined time intervals (e.g., 0.5, 1, 2, 4, 6, 8, 12, 24 hours), withdraw a specific volume of the receptor medium from the sampling port.

  • Immediately replace the withdrawn volume with an equal volume of fresh, pre-warmed receptor medium to maintain sink conditions.

• Sample Analysis:

  • Analyze the drug concentration in the collected samples using a validated HPLC or UV-Vis spectrophotometric method.

• Data Analysis:

  • Calculate the cumulative amount of drug released per unit area at each time point.

  • Plot the cumulative amount of drug released versus time to obtain the drug release profile.

  • The release kinetics can be determined by fitting the data to various mathematical models (e.g., zero-order, first-order, Higuchi, Korsmeyer-Peppas).

Mandatory Visualizations

Diagram 1: Mechanism of Controlled Release from a Microemulsion

Caption: Controlled drug release from an O/W microemulsion.

Diagram 2: Experimental Workflow for Microemulsion Preparation

Caption: Workflow for preparing a 1-decanol based microemulsion.

Diagram 3: In Vitro Release Testing Workflow

References

• 1. dergi.fabad.org.tr [dergi.fabad.org.tr]
• 2. A New Drug Release Method in Early Development of Transdermal Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. jddtonline.info [jddtonline.info]

Application Notes and Protocols for the Use of 1-Decanol as a Defoaming Agent in Bioreactors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the evaluation and implementation of 1-decanol as a defoaming agent in bioreactor systems. Due to the limited availability of direct and extensive studies on 1-decanol for this specific application, this document outlines generalized protocols for assessing antifoam efficacy and impact on cell culture performance. Data from studies on other antifoaming agents are included for comparative purposes.

Introduction to 1-Decanol as a Defoaming Agent

Foam is a common issue in bioreactors, arising from the sparging of gases and agitation required for optimal cell growth, particularly in cultures with high protein concentrations.[1] Excessive foam can impede gas exchange, lead to contamination, and cause loss of culture volume.[2] Chemical antifoaming agents are frequently employed to mitigate these issues.

1-Decanol, a ten-carbon straight-chain fatty alcohol, is a non-silicone based defoaming agent.[3] Like other long-chain alcohols, its defoaming action is attributed to its ability to reduce the surface tension of the liquid-air interface, which destabilizes the foam lamella and causes bubbles to collapse.[3] Being insoluble in water, it can effectively spread across the foam surface.[3]

Mechanism of Action

The primary mechanism of action for alcohol-based defoamers like 1-decanol involves the disruption of the stable foam structure. This process can be broken down into three key steps:

• Migration to the Interface: Due to its low surface tension and insolubility in the aqueous medium, 1-decanol droplets migrate to the air-water interface of the foam bubbles.

• Spreading: The 1-decanol droplet spreads across the surface of the foam lamella, displacing the surfactants that stabilize the foam.

• Lamella Rupture: The spreading of the defoamer thins the bubble wall and creates a localized area of low surface tension, leading to the rupture of the foam lamella.

At a cellular level, long-chain alcohols like 1-decanol can interact with the cell membrane. They can insert into the lipid bilayer, which may alter membrane fluidity and permeability. This interaction is a critical consideration, as it can potentially impact cell viability and function.

Quantitative Data on Antifoam Performance

Direct quantitative data on the performance of 1-decanol as a defoaming agent in bioreactors is not extensively available in published literature. However, studies on other antifoam agents provide a baseline for the types of parameters that should be evaluated. The following tables summarize data from studies on other commonly used antifoams in Chinese Hamster Ovary (CHO) cell cultures.

Table 1: Effect of Various Antifoam Agents on CHO Cell Growth

Antifoam Agent	Concentration (ppm)	Effect on Cell Growth	Reference
Antifoam 204	10	Complete inhibition
Antifoam C	Not specified	Partial inhibition
Antifoam SE-15	10	No inhibition

Table 2: Foam Dissipation Efficiency of Different Antifoam Agents in CHO Cell Culture

Antifoam Agent	Concentration (ppm)	Time to Dissipate Foam	Residual Foam	Reference
Antifoam SE-15	10	Within 2 minutes	None
Antifoam C	Not specified	75% dissipated in 2 minutes	Residual layer up to 25 minutes

Table 3: Impact of Antifoam Agents on Oxygen Mass Transfer (kLa)

Antifoam Agent	Concentration (ppm)	Reduction in kLa	Bioreactor Sparger Type	Reference
Antifoam C	30	40-50%	Drilled-hole sparger
Antifoam C	Not specified	No effect	Microsparger

Experimental Protocols

The following are detailed protocols for evaluating the efficacy and potential side effects of 1-decanol as a defoaming agent in a bioreactor setting.

Protocol for Evaluating Defoaming Efficacy

This protocol is adapted from standardized methods for testing defoamer performance.

Objective: To determine the optimal concentration of 1-decanol for effective foam control.

Materials:

• Bioreactor with the intended cell culture medium

• 1-decanol stock solution (e.g., 10% v/v in a suitable sterile solvent)

• Sterile syringes and filters

• Foam monitoring system (e.g., foam sensor or visual inspection)

Procedure:

• Set up the bioreactor with the cell culture medium and bring it to the desired operating conditions (temperature, pH, agitation, and aeration).

• Induce foaming by increasing the agitation and/or aeration rate to a level that consistently generates foam.

• Once a stable foam head has formed, record the initial foam height.

• Add a known concentration of the 1-decanol stock solution to the bioreactor. Start with a low concentration (e.g., 10 ppm).

• Monitor and record the time it takes for the foam to collapse.

• Observe the duration of foam suppression before re-foaming occurs.

• If foaming reoccurs, incrementally increase the concentration of 1-decanol and repeat steps 4-6.

• The optimal concentration is the lowest concentration that provides effective and lasting foam control.

Protocol for Assessing the Impact of 1-Decanol on Cell Viability and Growth

Objective: To evaluate the cytotoxicity of 1-decanol on the specific cell line being cultured.

Materials:

• Shake flasks or a multi-well plate culture system

• The cell line of interest

• Appropriate cell culture medium

• 1-decanol stock solution

• Cell counting equipment (e.g., hemocytometer or automated cell counter)

• Viability stain (e.g., trypan blue)

Procedure:

• Prepare a series of shake flasks or wells with the cell culture medium.

• Inoculate the flasks/wells with the cell line at a standard seeding density.

• Add different concentrations of 1-decanol to the cultures (e.g., 0 ppm as a control, 10 ppm, 50 ppm, 100 ppm, 200 ppm).

• Incubate the cultures under standard conditions.

• At regular intervals (e.g., every 24 hours), take a sample from each culture.

• Determine the viable cell density and percent viability for each concentration using a cell counter and viability stain.

• Plot the cell growth curves for each concentration of 1-decanol.

• Determine the concentration of 1-decanol that causes significant inhibition of cell growth or reduction in viability.

Protocol for Evaluating the Effect of 1-Decanol on Product Yield

Objective: To determine if the presence of 1-decanol affects the production of the target protein or metabolite.

Materials:

• Bioreactor or shake flask cultures

• The production cell line

• Culture medium and feeds

• 1-decanol at the predetermined optimal concentration

• Analytical method for quantifying the product (e.g., ELISA, HPLC)

Procedure:

• Set up two parallel cultures: one control culture without 1-decanol and one test culture with the optimal concentration of 1-decanol determined from Protocol 4.1.

• Run the cultures under identical conditions for the entire production phase.

• Take samples at regular intervals and at the end of the culture.

• Measure the concentration of the product in the samples from both the control and test cultures.

• Compare the product titers and specific productivity (product per cell per unit time) between the two conditions.

Visualizations

The following diagrams illustrate the conceptual workflows and mechanisms described in these application notes.

Caption: Mechanism of 1-decanol action on a stabilized foam bubble.

Caption: Logical workflow for evaluating 1-decanol as a defoaming agent.

Caption: Interaction of 1-decanol with the cell membrane lipid bilayer.

Conclusion and Recommendations

The use of 1-decanol as a defoaming agent in bioreactors presents a viable non-silicone based option for foam control. However, due to the potential for interaction with cell membranes and the lack of extensive public data, it is crucial for researchers to perform thorough evaluations as outlined in the provided protocols. The optimal concentration of 1-decanol should be carefully determined to balance effective foam suppression with minimal impact on cell health and product formation. It is recommended to start with low concentrations and perform dose-response studies for each specific cell line and process.

References

• 1. jmcanty.com [jmcanty.com]
• 2. How to Use Antifoam in Bioreactor Cultures [synapse.patsnap.com]
• 3. defoameragent.com [defoameragent.com]

Technical Notes & Optimization

"troubleshooting phase separation in 1-decanol-based microemulsions"

Technical Support Center: 1-Decanol-Based Microemulsions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address phase separation in 1-decanol-based microemulsions.

Troubleshooting Guide: Phase Separation

This guide addresses specific issues encountered during the formulation and stability testing of 1-decanol-based microemulsions in a question-and-answer format.

Q1: My microemulsion is cloudy or separates into layers immediately after preparation. What is the primary cause?

A: Immediate phase separation typically points to a fundamental issue in the formulation's composition. The system is outside the stable microemulsion region, meaning the components are not balanced to form a thermodynamically stable single phase.

Common Causes and Immediate Actions:

• Insufficient Surfactant/Co-surfactant (Smix): The concentration of the emulsifiers may be too low to effectively reduce the oil-water interfacial tension.[1] Increasing the total concentration of the surfactant and co-surfactant mixture can enhance stability.[1][2]

• Incorrect Component Ratios: The relative amounts of oil (1-decanol), water, and the Smix are critical.[2] You must determine the optimal ratios by constructing a pseudo-ternary phase diagram.[3]

• Improper Hydrophilic-Lipophilic Balance (HLB): The HLB of the surfactant system must match the requirements of the oil and water phases. For oil-in-water (o/w) microemulsions, a higher HLB is needed, while water-in-oil (w/o) systems require a lower HLB. Blending different surfactants is a common strategy to achieve the target HLB.

Q2: The microemulsion appears stable initially but shows signs of instability (e.g., cloudiness, creaming) after several hours or days. Why is this happening?

A: This phenomenon is known as delayed destabilization and can be caused by several factors that operate over a longer timescale.

Potential Causes and Solutions:

• Ostwald Ripening: This is a common mechanism where smaller droplets diffuse into larger ones over time, leading to an overall increase in droplet size and eventual phase separation. To counter this, you can optimize the surfactant-to-co-surfactant ratio (e.g., 1:1, 2:1) to create a more rigid and effective interfacial film that slows this process.

• Sub-optimal Formulation: The formulation may be located near the boundary of the stable microemulsion region in the phase diagram. Slight adjustments to the concentrations of oil, water, or the Smix can move the formulation towards the more stable center of this region.

Q3: I observed phase separation after adding my active pharmaceutical ingredient (API) to an otherwise stable microemulsion. How can I resolve this?

A: The addition of a new component, especially an active drug, can disrupt the delicate thermodynamic balance of the microemulsion.

Troubleshooting Steps:

• Formulation Disruption: The API can alter the required HLB of the oil phase or interfere with the surfactant film at the oil-water interface.

• Re-optimization is Necessary: The entire formulation may need to be re-optimized in the presence of the API. This includes re-evaluating the optimal HLB and the required Smix concentration.

• Increase Smix Concentration: A higher concentration of the surfactant/co-surfactant mixture is often required to accommodate the drug and maintain a stable system.

Q4: My formulation is stable at room temperature but separates when heated or cooled. How can I improve its thermal stability?

A: Temperature fluctuations can significantly impact microemulsion stability by altering surfactant solubility and interfacial tension.

Recommendations:

• Conduct Temperature Stability Studies: Evaluate the microemulsion's stability across a range of relevant temperatures (e.g., 4°C to 50°C). High temperatures can negatively impact the stability of some surfactant solutions.

• Select Temperature-Insensitive Surfactants: Choose non-ionic surfactants, which are generally less sensitive to temperature changes than ionic surfactants.

• Optimize Co-surfactant: The type and concentration of the co-surfactant (in this case, potentially 1-decanol itself or another short-chain alcohol) can influence thermal stability.

Q5: Why does my microemulsion break when I add salts or adjust the pH with a buffer?

A: The presence of electrolytes (salts) or changes in pH can destabilize the microemulsion by affecting the surfactant's properties.

Explanation and Mitigation:

• Effect of Electrolytes: Salts can screen the electrostatic repulsion between charged surfactant headgroups, affecting the curvature of the interfacial film and leading to instability. High salt concentrations can lead to flocculation or coalescence of droplets. The type of ion is also critical, with "salting-out" ions generally decreasing the stability of o/w microemulsions.

• pH Sensitivity: For formulations containing ionic surfactants with pH-sensitive headgroups (e.g., carboxylic acids), a change in pH can alter their charge and, consequently, their emulsifying properties, leading to phase separation.

• Solution: Screen different types and concentrations of salts to find a range that is compatible with your formulation. If using ionic surfactants, ensure the formulation's pH is maintained within a range where the surfactant is effective.

Frequently Asked Questions (FAQs)

Q1: What is the role of 1-decanol in these microemulsions? A: 1-Decanol (C10H22O) is a long-chain fatty alcohol. In microemulsion formulations, it can serve multiple purposes: it can act as the primary oil phase, or it can function as a co-surfactant when used with another primary surfactant to enhance the flexibility of the interfacial film and improve stability.

Q2: How do I select the right surfactant and co-surfactant? A: Selection depends on the desired type of microemulsion (o/w or w/o) and the nature of the oil phase. The key is to match the Hydrophilic-Lipophilic Balance (HLB) of your surfactant blend to the required HLB of the oil. Surfactants and co-surfactants are crucial for creating stable and clinically acceptable microemulsions. The co-surfactant, often a short-chain alcohol, helps to further lower interfacial tension and provides flexibility to the interface.

Q3: What is a pseudo-ternary phase diagram and why is it important? A: A pseudo-ternary phase diagram is a triangular graph used to map the stable and unstable regions of a four-component system (oil, water, surfactant, co-surfactant) at a constant temperature and pressure. The surfactant and co-surfactant are typically mixed at a fixed ratio (Smix) and treated as a single component. By preparing formulations with varying compositions and observing their phase behavior, you can identify the precise concentration ranges that result in a stable, single-phase microemulsion. This is an essential tool for systematic formulation development.

Q4: What are the key stability tests I should perform on my microemulsion? A: To ensure robustness, microemulsions should be subjected to various stress tests:

• Centrifugation: Centrifuging the sample at high speeds (e.g., 3,500-5,000 rpm for 30 minutes) accelerates gravitational stress to quickly identify any tendency for phase separation.

• Freeze-Thaw Cycles: Subjecting the formulation to at least three cycles of freezing (e.g., -20°C for 48 hours) and thawing (room temperature for 48 hours) assesses its stability against extreme temperature variations.

• Thermodynamic Stability/Heating-Cooling Cycles: Cycling the microemulsion between low and high temperatures (e.g., 4°C and 45°C for multiple cycles) checks for phase separation under moderate thermal stress.

• Particle Size Analysis: Using Dynamic Light Scattering (DLS) to monitor droplet size and polydispersity index (PDI) over time can provide quantitative data on the formulation's long-term stability.

Data Presentation

Table 1: Summary of Common Phase Separation Issues and Corrective Actions

Observed Problem	Potential Cause	Recommended Solution(s)	Citation(s)
Immediate Cloudiness/Layering	Insufficient Surfactant/Co-surfactant (Smix)	Increase the total Smix concentration in the formulation.
Incorrect Component Ratios	Construct a pseudo-ternary phase diagram to identify the stable microemulsion region and adjust component ratios accordingly.
Improper HLB Value	Select a surfactant or blend of surfactants with an HLB value appropriate for the oil phase and desired emulsion type (o/w vs. w/o).
Delayed Instability (Separation after hours/days)	Ostwald Ripening	Optimize the surfactant-to-co-surfactant ratio (e.g., 1:1, 2:1) to form a more robust interfacial film.
Formulation Near Stability Boundary	Slightly adjust the concentrations of oil, water, or Smix to move the formulation towards the center of the stable zone on the phase diagram.
Instability After Adding API	Formulation Disruption by API	Re-optimize the entire formulation (HLB, Smix ratio, and concentration) with the API included from the start.
Temperature Sensitivity	Changes in Surfactant Solubility/Interfacial Tension	Perform stability tests across a relevant temperature range. Consider using less temperature-sensitive (e.g., non-ionic) surfactants.
Instability with Salts/Buffers	Disruption of Surfactant Headgroup Interactions	Screen for compatible salt types and concentrations. For ionic surfactants, maintain the pH within a stable range.

Table 2: Illustrative Example of Smix Ratio Optimization on Stability

Smix Ratio (Surfactant:Co-surfactant)	Observation after 24 hours	Droplet Size (Z-average, nm)	Polydispersity Index (PDI)	Interpretation
1:2	Phase separation observed	> 500	> 0.5	Unstable; insufficient surfactant relative to co-surfactant.
1:1	Clear, transparent	25 ± 2	< 0.2	Stable; balanced interfacial film.
2:1	Clear, transparent	22 ± 3	< 0.2	Stable; potentially more robust interfacial film.
3:1	Slightly opalescent	35 ± 5	> 0.3	Less stable; potentially too rigid interfacial film.
Note: This table contains illustrative data to demonstrate a concept. Actual results will vary based on the specific components used.

Experimental Protocols

Protocol 1: Constructing a Pseudo-Ternary Phase Diagram by Water Titration

• Prepare the Smix: Prepare mixtures of your chosen surfactant and co-surfactant in various fixed mass ratios (e.g., 1:2, 1:1, 2:1, 3:1).

• Set Up Oil/Smix Ratios: For each Smix ratio, prepare a series of mixtures with the oil phase (1-decanol) at different mass ratios. Common starting ratios include 9:1, 8:2, 7:3, 6:4, 5:5, 4:6, 3:7, 2:8, and 1:9 (Oil:Smix).

• Water Titration: Place each Oil/Smix mixture in a small beaker or vial on a magnetic stirrer. Slowly add the aqueous phase (water or buffer) dropwise using a burette.

• Observe and Record: After each addition, allow the system to equilibrate. Observe the mixture for clarity and homogeneity. Note the point where the solution turns from clear to turbid or shows phase separation. This marks the boundary of the microemulsion region.

• Plot the Diagram: Plot the data points on a triangular phase diagram for each Smix ratio. The area enclosed by the points represents the single-phase, stable microemulsion region.

Protocol 2: Standard Stability Testing Procedures

• Centrifugation Test:

  • Place 5-10 mL of the prepared microemulsion into a centrifuge tube.

  • Centrifuge at 3,500-5,000 rpm for 30 minutes.

  • After centrifugation, visually inspect the sample for any signs of phase separation, creaming, or sedimentation. A stable formulation will show no change.

• Freeze-Thaw Cycle Test:

  • Place a sealed sample of the microemulsion in a freezer at -20°C for 48 hours.

  • Remove the sample and allow it to thaw at room temperature (approx. 25°C) for 48 hours.

  • Visually inspect the sample for any signs of instability.

  • Repeat this freeze-thaw cycle at least three times. A stable microemulsion will remain clear and homogenous throughout the cycles.

Visualizations

Caption: A logical workflow to diagnose the root cause of phase separation.

Caption: Workflow for microemulsion formulation and stability assessment.

Caption: Interplay of components in a stable o/w microemulsion system.

References

• 1. rjptonline.org [rjptonline.org]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

"optimizing the concentration of 1-decanol for maximum nanoparticle stability"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-decanol as a stabilizing agent in nanoparticle formulations.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of 1-decanol in nanoparticle formulations?

A1: 1-decanol, a straight-chain fatty alcohol, primarily functions as a stabilizer, solvent, and co-emulsifier in chemical processes.[1][2] In nanoparticle synthesis, its amphiphilic nature, with a polar hydroxyl (-OH) head and a nonpolar 10-carbon tail, allows it to adsorb onto the nanoparticle surface. This action can provide a protective barrier, preventing the nanoparticles from aggregating and thus enhancing their colloidal stability.[3][4] Its properties also make it suitable for dissolving active ingredients in certain formulations.[1]

Q2: My nanoparticles are aggregating. How do I know if the 1-decanol concentration is the problem?

A2: Nanoparticle aggregation is a common issue that can stem from several factors, including an improper concentration of the stabilizing agent.

• Insufficient Concentration: If the 1-decanol concentration is too low, the nanoparticle surfaces may not be fully covered. This incomplete coverage can leave exposed patches that lead to aggregation due to high surface energy.

• Excessive Concentration: While less common for steric stabilizers, an excessively high concentration of a surfactant can sometimes lead to depletion-induced aggregation.

To determine if the 1-decanol concentration is the root cause, you should conduct a concentration optimization experiment, systematically varying the amount of 1-decanol while keeping all other parameters constant.

Q3: What is the general procedure for optimizing the 1-decanol concentration?

A3: A systematic approach is required to find the ideal concentration of 1-decanol for your specific nanoparticle system. The goal is to identify the concentration that results in the smallest particle size, lowest polydispersity index (PDI), and a zeta potential indicating good stability. A typical workflow involves preparing several batches of your nanoparticles, each with a different concentration of 1-decanol, and then characterizing them over time.

Q4: Which characterization techniques are crucial for assessing nanoparticle stability?

A4: The most critical techniques for evaluating nanoparticle stability are:

• Dynamic Light Scattering (DLS): This technique measures the average particle size (hydrodynamic diameter) and the Polydispersity Index (PDI). A stable formulation will show a consistent particle size and a low PDI (typically < 0.2) over time.

• Zeta Potential Measurement: This measures the surface charge of the nanoparticles. A higher absolute zeta potential value (e.g., more positive than +20 mV or more negative than -20 mV) generally indicates good electrostatic stability, as the particles will repel each other, preventing aggregation.

• UV-Vis Spectroscopy: For some types of nanoparticles (e.g., metallic), changes in the surface plasmon resonance peak can indicate aggregation.

• Visual Observation: While qualitative, simply observing the dispersion for signs of sedimentation or cloudiness over time is a straightforward initial stability test.

Q5: Besides concentration, what other factors can influence stability when using 1-decanol?

A5: Several other experimental parameters can impact the stability of your nanoparticle dispersion:

• pH: The pH of the medium can affect the surface charge of both the nanoparticles and the stabilizer, influencing stability.

• Ionic Strength: High concentrations of salts in the buffer or medium can screen the electrostatic repulsion between particles, leading to aggregation.

• Temperature: Increased temperatures can increase the kinetic energy of nanoparticles, leading to more frequent collisions and potential aggregation.

• Mixing Method: The rate and method of adding reagents, as well as the stirring speed during synthesis, can affect the final particle size and stability.

Troubleshooting Guide: Nanoparticle Aggregation

If you observe a visible precipitate, cloudiness, or a significant increase in particle size and PDI from DLS measurements, your nanoparticles are likely aggregating. Use the following guide to troubleshoot the issue.

Caption: Troubleshooting workflow for identifying and resolving nanoparticle aggregation.

Data Presentation

When optimizing 1-decanol concentration, it is crucial to systematically record your results. The following table provides an example template for organizing your data. The values are illustrative and should be replaced with your experimental data.

1-Decanol Conc. (mM)	Mean Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Stability Observation (24h @ 4°C)
0.1	350.2	0.458	-8.5	Significant aggregation
0.5	155.6	0.210	-22.1	Minor sediment
1.0	120.4	0.105	-31.7	Stable, no aggregation
2.0	125.9	0.115	-33.2	Stable, no aggregation
5.0	180.1	0.280	-25.4	Slight increase in size

Data is for illustrative purposes only.

Experimental Protocols

Protocol 1: Optimization of 1-Decanol Concentration

This protocol outlines a general procedure for determining the optimal concentration of 1-decanol for stabilizing a given nanoparticle formulation.

Caption: Step-by-step workflow for optimizing stabilizer concentration.

Methodology:

• Prepare Stock Solutions: Prepare a stock solution of your nanoparticle precursors and a series of 1-decanol solutions at different concentrations in a suitable solvent.

• Synthesize Formulations: Prepare at least five separate nanoparticle formulations. To each, add a different concentration of 1-decanol from your series. Ensure all other parameters (e.g., precursor concentration, temperature, reaction time, stirring speed) are identical across all batches.

• Purification: After synthesis, purify the nanoparticles to remove unreacted precursors and excess 1-decanol. Methods like centrifugation followed by resuspension or dialysis are common.

• Initial Characterization (T=0): Immediately after purification, characterize each formulation. Measure the mean particle size, PDI, and zeta potential using a DLS instrument.

• Stability Assessment: Store the purified nanoparticle dispersions under controlled conditions (e.g., 4°C).

• Time-Point Measurements: At regular intervals (e.g., 1 hour, 24 hours, 7 days), gently resuspend the samples and re-measure the particle size and PDI.

• Data Analysis: Compile the data into a table. The optimal concentration of 1-decanol is the one that provides a small and stable particle size, a low PDI, and a sufficiently high zeta potential over the longest period.

Protocol 2: Measurement of Particle Size and Zeta Potential via DLS

Objective: To assess the physical characteristics of the nanoparticle dispersion.

Instrumentation: A Dynamic Light Scattering (DLS) instrument capable of measuring both particle size and zeta potential.

Methodology:

• Sample Preparation: Dilute a small aliquot of your nanoparticle dispersion in an appropriate solvent (typically the same solvent used for the final resuspension, e.g., deionized water or a low-molarity buffer) to a suitable concentration for the instrument. The concentration should be low enough to avoid particle-particle interaction artifacts but high enough for a stable signal.

• Instrument Setup: Equilibrate the instrument to the desired temperature (e.g., 25°C). Enter the correct parameters for the dispersant (viscosity and refractive index).

• Size Measurement:

  • Transfer the diluted sample to a clean cuvette.

  • Place the cuvette in the instrument and allow it to equilibrate for 1-2 minutes.

  • Perform the measurement. Typically, the instrument software will perform several runs and average the results to provide the Z-average diameter (mean particle size) and the Polydispersity Index (PDI).

• Zeta Potential Measurement:

  • Transfer the diluted sample to a specialized zeta potential cell.

  • Place the cell in the instrument.

  • Apply the electric field as per the instrument's protocol. The instrument measures the electrophoretic mobility of the particles and calculates the zeta potential.

  • Perform at least three measurements and average the results for consistency.

References

• 1. nbinno.com [nbinno.com]
• 2. Applications of 1-Decanol in Cosmetics, Coatings, and Lubricants - Chemical Supplier Unilong [unilongindustry.com]
• 3. Advances in stabilization of metallic nanoparticle with biosurfactants- a review on current trends - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

"overcoming challenges in the purification of 1-decanol for analytical standards"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the purification of 1-decanol for use as an analytical standard.

Troubleshooting Guides

This section addresses specific issues that may arise during the purification of 1-decanol.

Fractional Vacuum Distillation

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Poor Separation of 1-Decanol from Other Fatty Alcohols	The boiling points of the components are too close. This is a common challenge with homologous series of fatty alcohols.	Increase the efficiency of the distillation column by using a longer packed column or a spinning band distillation apparatus. A very slow and controlled distillation rate is also crucial for better separation.[1]
The vacuum is not low enough.	A lower vacuum will decrease the boiling points of the components and can increase the difference in their relative volatilities, thereby improving separation. Ensure all connections in your distillation setup are well-sealed to maintain a high vacuum.[1]
Product is Degrading or Turning Yellow	The distillation temperature is too high.	1-Decanol can be susceptible to thermal degradation at elevated temperatures. Use a high vacuum to lower the boiling point as much as possible. A short-path distillation apparatus can minimize the time the fatty alcohol is exposed to high temperatures.[1]
No Distillate is Being Collected Despite Boiling	There is a leak in the system.	Vapors are escaping through unsealed joints. Check that all glassware joints are properly sealed.
Inadequate insulation.	The constant airflow in a fume hood can cool the apparatus, preventing the vapor from reaching the condenser. Insulate the distillation column and head with glass wool or aluminum foil to maintain the necessary temperature gradient.[2]
Distillation is Occurring Too Quickly	Too much heat is being applied.	Excessive heat can lead to poor separation as less volatile components are carried over with the vapor. Reduce the heat input to ensure a slow and steady distillation rate.[2]

Preparative Chromatography (GC and HPLC)

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Peak Tailing in the Chromatogram	Secondary interactions between the hydroxyl group of 1-decanol and the stationary phase (e.g., silanol groups on silica gel).	For GC analysis, derivatization of the alcohol to a less polar silyl ether can significantly improve peak shape. For HPLC, consider using a less acidic or end-capped stationary phase, or adding a modifier to the mobile phase to block active sites.
Column overloading.	Reduce the amount of sample injected onto the column.
Poor Separation of 1-Decanol from Structurally Similar Impurities	Inappropriate stationary phase or mobile phase/carrier gas conditions.	For GC, optimize the temperature program (slower ramp rate) and consider a column with a different stationary phase polarity. For HPLC, perform a thorough method development to find the optimal combination of stationary and mobile phases that provides the best selectivity.
Low Recovery of Purified 1-Decanol	The compound is irreversibly adsorbing to the stationary phase.	For HPLC, try a different stationary phase (e.g., alumina instead of silica). For preparative GC, ensure the collection trap is efficient for the volatility of 1-decanol.
The compound is co-eluting with an unseen impurity.	Use a more universal detector (e.g., mass spectrometry or refractive index) to check for co-eluting species.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial 1-decanol?

A1: Commercial 1-decanol is typically produced either by the Ziegler process (oligomerization of ethylene) or by the hydrogenation of decanoic acid. Potential impurities can include:

• Other Fatty Alcohols: Homologs such as 1-octanol and 1-dodecanol due to the nature of the polymerization or natural source of fatty acids.

• Unreacted Starting Materials: Residual decanoic acid from the hydrogenation process.

• Byproducts of Synthesis: Aldehydes (from incomplete reduction), esters (from side reactions), and alkanes.

• Water: From the reaction workup or atmospheric absorption.

Q2: What is a suitable purity for 1-decanol to be used as an analytical standard?

A2: The required purity depends on the specific application. For use as a reference standard in quantitative analysis (e.g., HPLC or GC), a purity of ≥99.5% is generally recommended. Always refer to the certificate of analysis (CoA) provided by the supplier for the exact purity and a list of identified impurities.

Q3: How can I assess the purity of my purified 1-decanol?

A3: Several analytical techniques can be used to determine the purity of 1-decanol:

• Gas Chromatography (GC-FID or GC-MS): This is the most common method for assessing the purity of volatile compounds like 1-decanol and for identifying volatile impurities.

• High-Performance Liquid Chromatography (HPLC): Can be used, especially with a universal detector like a refractive index detector, to identify non-volatile impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of 1-decanol and detect impurities. Quantitative NMR (qNMR) can be used for highly accurate purity determination.

• Karl Fischer Titration: Specifically for determining water content.

Q4: What are the recommended storage conditions for a 1-decanol analytical standard?

A4: 1-Decanol should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat and sources of ignition. It is stable under normal storage conditions. Avoid contact with strong oxidizing agents, acid chlorides, and acid anhydrides.

Data Presentation

Physical Properties of 1-Decanol and Potential Impurities

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C) at 760 mmHg
1-Octanol	C₈H₁₈O	130.23	195
1-Decanol	C₁₀H₂₂O	158.28	231
1-Dodecanol	C₁₂H₂₆O	186.34	259
Decanal	C₁₀H₂₀O	156.27	207-209
Decanoic Acid	C₁₀H₂₀O₂	172.26	270

Note: Data sourced from publicly available chemical databases.

Typical Purity of 1-Decanol Grades

Grade	Typical Purity (%)
Technical Grade	95 - 98
Reagent Grade	>98
Analytical Standard	≥99.5

Experimental Protocols

Protocol 1: Purification of 1-Decanol by Fractional Vacuum Distillation

Objective: To separate 1-decanol from impurities with different boiling points.

Methodology:

• Apparatus Setup: Assemble a fractional distillation apparatus with a packed fractionating column (e.g., Vigreux or packed with Raschig rings), a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all joints are properly sealed with vacuum grease. Connect the apparatus to a vacuum pump with a cold trap in between.

• Sample Preparation: Add the impure 1-decanol to the distillation flask along with a few boiling chips or a magnetic stir bar.

• Distillation:

  • Begin stirring and slowly reduce the pressure to the desired level (e.g., 10-20 mmHg).

  • Gently heat the distillation flask using a heating mantle.

  • Observe the condensation ring rising slowly up the fractionating column. If the ring stops rising, you may need to increase the heat slightly or improve the insulation of the column.

  • Collect the initial fractions (forerun), which will contain lower-boiling impurities.

  • As the temperature stabilizes near the expected boiling point of 1-decanol at the applied pressure, collect the main fraction in a clean receiving flask.

  • Stop the distillation when the temperature begins to rise again, indicating the presence of higher-boiling impurities, or when only a small amount of residue remains.

• Purity Analysis: Analyze the collected main fraction for purity using GC or another suitable analytical method.

Protocol 2: Purification of 1-Decanol by Preparative Gas Chromatography (Prep-GC)

Objective: To isolate high-purity 1-decanol from a complex mixture of impurities.

Methodology:

• Analytical Method Development: Develop an analytical GC method that provides good resolution between 1-decanol and its impurities. A non-polar or mid-polarity capillary column is often suitable.

• Preparative GC System Setup:

  • Column: A preparative column with a larger diameter and thicker film of the same stationary phase as the analytical column.

  • Injector: Use a splitless or large volume injection technique to introduce a sufficient amount of the sample.

  • Detector: A non-destructive detector or a post-column split that directs a small portion of the eluent to a detector (e.g., FID) and the majority to the collection trap.

  • Collection Trap: A cooled trap (e.g., using liquid nitrogen or a cryo-cooler) to condense the 1-decanol as it elutes from the column.

• Purification:

  • Inject the impure 1-decanol onto the preparative GC column.

  • Run the established temperature program.

  • Monitor the detector signal to determine the retention time of the 1-decanol peak.

  • Activate the collection trap just before the 1-decanol peak begins to elute and deactivate it after the peak has completely eluted.

  • Multiple injections may be necessary to obtain the desired quantity of purified material.

• Recovery and Analysis:

  • Rinse the collected 1-decanol from the trap with a small amount of a volatile solvent.

  • Evaporate the solvent to obtain the purified 1-decanol.

  • Confirm the purity of the collected fraction using an analytical GC.

Visualizations

Caption: A general workflow for the purification of 1-decanol for use as an analytical standard.

Caption: A troubleshooting decision tree for poor separation during fractional distillation of 1-decanol.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Mitigating the Impact of 1-Decanol on Protein Stability in Formulations

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with the use of 1-decanol in protein formulations. The information is presented in a practical, question-and-answer format to assist in experimental design and problem-solving.

Frequently Asked Questions (FAQs)

Q1: Why is 1-decanol included in my formulation, and what are its primary effects on proteins?

A1: 1-decanol, a ten-carbon fatty alcohol, may be used in formulations as a solvent, co-solvent, or penetration enhancer due to its amphipathic nature.[1][2] However, its long hydrophobic alkyl chain can have a significant destabilizing effect on proteins. The primary mechanisms of 1-decanol-induced protein instability include:

• Disruption of Hydrophobic Interactions: The hydrophobic tail of 1-decanol can interfere with the protein's native tertiary structure by interacting with hydrophobic amino acid residues that are typically buried within the protein core. This can lead to partial or complete unfolding.[3][4]

• Increased Hydrophobicity: The presence of 1-decanol increases the overall hydrophobicity of the solvent, which can favor the exposure of the protein's hydrophobic core, leading to aggregation.[5]

• Alteration of Secondary Structure: Alcohols can disrupt the intramolecular hydrogen bonds that maintain secondary structures like alpha-helices and beta-sheets, leading to conformational changes.

Q2: What are the initial signs that 1-decanol is destabilizing my protein?

A2: The initial indicators of protein destabilization by 1-decanol can be observed as:

• Increased Turbidity or Precipitation: Visual inspection of the formulation may reveal cloudiness or the formation of visible particles, which is a clear sign of protein aggregation and precipitation.

• Changes in Spectroscopic Properties: Techniques like UV-Vis spectroscopy may show increased light scattering. Circular Dichroism (CD) spectroscopy can detect changes in the protein's secondary and tertiary structure.

• Loss of Biological Activity: A decrease in the protein's specific activity is a functional indicator of structural perturbation.

Q3: What are the general strategies to mitigate the destabilizing effects of 1-decanol?

A3: Mitigating the impact of 1-decanol involves the addition of stabilizing excipients that can either preferentially exclude 1-decanol from the protein's surface or directly interact with the protein to stabilize its native conformation. Common strategies include:

• Addition of Surfactants: Non-ionic surfactants like Polysorbate 20 or Polysorbate 80 can competitively adsorb to interfaces and form micelles around hydrophobic molecules like 1-decanol, reducing their direct interaction with the protein.

• Inclusion of Sugars and Polyols: Sugars (e.g., sucrose, trehalose) and polyols (e.g., glycerol, sorbitol) are preferentially excluded from the protein surface, which promotes a more compact, stable protein conformation through a phenomenon known as preferential hydration.

• Use of Amino Acids: Certain amino acids, such as arginine and proline, can act as aggregation suppressors. Arginine, in particular, is known to interact with hydrophobic patches on the protein surface, preventing self-association.

• Incorporation of Cyclodextrins: Cyclodextrins have a hydrophobic inner cavity and a hydrophilic exterior. They can encapsulate hydrophobic molecules like 1-decanol, effectively sequestering them from the protein.

Q4: How do longer-chain alcohols like 1-decanol compare to shorter-chain alcohols in their effect on protein stability?

A4: The destabilizing effect of monohydric alcohols on proteins generally increases with the length of the alkyl chain. Therefore, 1-decanol is expected to be a more potent protein denaturant than shorter-chain alcohols like ethanol or propanol at the same molar concentration. This is attributed to the larger hydrophobic surface area of 1-decanol, which leads to stronger interactions with the hydrophobic regions of the protein.

Troubleshooting Guides

Problem 1: My protein is precipitating immediately upon addition of a 1-decanol-containing solution.

Possible Cause	Troubleshooting Step	Rationale
High local concentration of 1-decanol	1. Modify the order of addition: Add the 1-decanol solution slowly and with constant, gentle stirring to the protein solution. 2. Prepare a stock solution of 1-decanol with a stabilizing excipient (e.g., a surfactant) before adding it to the protein formulation.	Rapid addition can create localized high concentrations of 1-decanol, leading to immediate protein unfolding and aggregation. Pre-mixing with a surfactant can help to micellize the 1-decanol.
pH is near the isoelectric point (pI) of the protein	1. Adjust the pH of the buffer to be at least 1-2 units away from the protein's pI. 2. Re-evaluate the optimal pH for your protein in the presence of 1-decanol.	At its pI, a protein has no net charge, which minimizes electrostatic repulsion between molecules and increases the likelihood of aggregation, a situation exacerbated by the presence of a hydrophobic agent.
Insufficient ionic strength	Increase the ionic strength of the buffer by adding a salt like NaCl (e.g., up to 150 mM).	Increased ionic strength can help to shield charged patches on the protein surface, reducing protein-protein interactions that can lead to aggregation.

Problem 2: My formulation is clear initially but becomes turbid over time at room temperature or during storage.

Possible Cause	Troubleshooting Step	Rationale
Slow unfolding and aggregation	1. Incorporate a stabilizing excipient such as sucrose or trehalose (e.g., 5-10% w/v). 2. Add a non-ionic surfactant like Polysorbate 20 or 80 (e.g., 0.01-0.1% w/v). 3. Consider adding arginine (e.g., 50-250 mM) to suppress aggregation.	1-decanol may be causing a slow, progressive destabilization of the protein. Stabilizers can shift the equilibrium back towards the native state. Surfactants can prevent interactions at interfaces, which can be sites of unfolding. Arginine can mask hydrophobic patches that become exposed over time.
1-Decanol phase separation	1. Visually inspect for any phase separation (oily droplets). 2. Increase the concentration of a solubilizing agent, such as a surfactant, to keep 1-decanol in solution.	1-decanol has low water solubility (37 mg/L at 25°C) and may phase-separate over time, leading to high local concentrations that denature the protein.
Oxidation	If your protein is sensitive to oxidation, consider adding an antioxidant like methionine or EDTA (if compatible with your protein and formulation).	Oxidative damage can lead to conformational changes and subsequent aggregation.

Problem 3: I observe a decrease in protein activity, but the solution remains clear.

Possible Cause	Troubleshooting Step	Rationale
Local conformational changes	1. Use Circular Dichroism (CD) spectroscopy to check for subtle changes in the secondary or tertiary structure. 2. Employ a thermal shift assay to assess if the protein's melting temperature (Tm) has decreased.	1-decanol may be causing localized unfolding, particularly around the active site, without leading to large-scale aggregation. This can result in a loss of function while the protein remains soluble.
Competitive inhibition (for enzymes)	If 1-decanol has structural similarities to the substrate or a ligand, perform kinetic studies to determine if it is acting as a competitive inhibitor.	The alcohol may be binding to the active site and preventing substrate binding.
Formation of soluble oligomers	Use Size Exclusion Chromatography (SEC) or Dynamic Light Scattering (DLS) to detect the presence of small, soluble aggregates.	The initial stages of aggregation may involve the formation of soluble oligomers that do not scatter enough light to cause visible turbidity but can be inactive.

Data Presentation

Table 1: Hypothetical Quantitative Impact of 1-Decanol on Protein Stability Parameters

1-Decanol Concentration (mM)	Change in Melting Temperature (ΔTm) (°C)	Aggregation Onset Temperature (°C)	Percentage of Monomer Remaining after 24h at 37°C
0 (Control)	0	65	98%
0.1	-2.5	61	85%
0.5	-6.0	55	60%
1.0	-10.0	48	30%

Table 2: Efficacy of Different Stabilizers in Mitigating 1-Decanol Induced Instability (Illustrative Data)

Formulation contains 1 mg/mL of a model protein and 0.5 mM 1-decanol. The effectiveness of stabilizers is highly protein-dependent and should be experimentally verified.

Stabilizer	Concentration	Change in Melting Temperature (ΔTm) vs. 1-Decanol alone (°C)	Percentage of Monomer Remaining after 24h at 37°C
None	-	-	60%
Sucrose	10% (w/v)	+3.5	88%
Arginine	150 mM	+2.0	82%
Polysorbate 80	0.05% (w/v)	+4.0	92%
Hydroxypropyl-β-Cyclodextrin	50 mM	+5.5	95%

Experimental Protocols

Protocol 1: Assessing Protein Stability using Differential Scanning Fluorimetry (Thermal Shift Assay)

This protocol provides a method to determine the melting temperature (Tm) of a protein in the presence of 1-decanol and potential stabilizers.

Materials:

• Purified protein of interest

• SYPRO Orange dye (5000x stock in DMSO)

• Base buffer for the protein

• 1-Decanol

• Stock solutions of stabilizing excipients (e.g., sucrose, arginine, Polysorbate 80, cyclodextrin)

• 96-well PCR plates

• Real-time PCR instrument capable of fluorescence detection with a thermal ramp

Methodology:

• Prepare Master Mixes: For each condition, prepare a master mix containing the protein in the base buffer.

• Prepare 1-Decanol and Excipient Solutions: Prepare serial dilutions of 1-decanol in the base buffer. Also, prepare solutions of each excipient at various concentrations in the base buffer, both with and without the desired concentration of 1-decanol.

• Set up the Assay Plate:

  • In each well of a 96-well PCR plate, add the protein master mix.

  • Add the corresponding solutions of 1-decanol and/or excipients to the wells.

  • Include control wells with only the protein in buffer, and protein with each excipient without 1-decanol.

  • Finally, add SYPRO Orange dye to each well to a final concentration of 5x.

  • Bring the final volume of each well to 25 µL with the base buffer.

• Run the Thermal Shift Assay:

  • Place the plate in the real-time PCR instrument.

  • Set up a thermal ramp from 25°C to 95°C with a ramp rate of 1°C/minute.

  • Monitor the fluorescence of SYPRO Orange at each temperature increment.

• Data Analysis:

  • Plot fluorescence intensity versus temperature for each well.

  • The melting temperature (Tm) is the temperature at the midpoint of the sigmoidal unfolding transition, which can be determined by finding the peak of the first derivative of the melting curve.

  • Compare the Tm values of the protein with 1-decanol to the control to quantify the destabilizing effect.

  • Assess the ability of each excipient to increase the Tm in the presence of 1-decanol.

Protocol 2: Monitoring Protein Aggregation using Dynamic Light Scattering (DLS)

This protocol is for measuring the size distribution of protein particles over time to assess aggregation induced by 1-decanol.

Materials:

• Purified protein of interest, filtered through a 0.22 µm filter

• Base buffer, filtered through a 0.22 µm filter

• 1-Decanol

• Stock solutions of stabilizing excipients

• DLS cuvettes

• Dynamic Light Scattering instrument

Methodology:

• Sample Preparation:

  • Prepare samples of the protein in the base buffer containing different concentrations of 1-decanol and/or stabilizing excipients in DLS cuvettes.

  • Ensure all solutions are dust-free by filtering or centrifugation.

  • Include a control sample of the protein in buffer alone.

• DLS Measurement:

  • Place the cuvette in the DLS instrument and allow the temperature to equilibrate (e.g., 25°C).

  • Perform an initial measurement to determine the initial size distribution and polydispersity index (PDI). The native protein should show a single, narrow peak.

  • For kinetic studies, take measurements at regular time intervals (e.g., every 30 minutes for several hours) or after a period of stress (e.g., incubation at an elevated temperature).

• Data Analysis:

  • Analyze the size distribution plots at each time point. The appearance of larger particles or an increase in the PDI indicates aggregation.

  • Plot the average particle size or the percentage of aggregated protein as a function of time for each condition.

  • Compare the aggregation kinetics in the presence of 1-decanol with and without stabilizers to evaluate their effectiveness.

Visualizations

Caption: Mechanism of 1-decanol induced instability and mitigation strategies.

Caption: Logical workflow for troubleshooting protein instability issues.

References

• 1. 1-DECANOL - Ataman Kimya [atamanchemicals.com]
• 2. 1-Decanol - Wikipedia [en.wikipedia.org]
• 3. Effects of monohydric alcohols and polyols on the thermal stability of a protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thermodynamic analysis of alcohol effect on thermal stability of proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Formulation Development for Hydrophobic Therapeutic Proteins | Semantic Scholar [semanticscholar.org]

"strategies to control the particle size of nanoparticles using 1-decanol"

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals on strategies to control the particle size of nanoparticles using 1-decanol.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of 1-decanol in nanoparticle synthesis?

A1: 1-decanol can serve multiple functions in nanoparticle synthesis, primarily acting as a co-solvent or a co-surfactant. As a co-solvent, it can modify the polarity of the reaction medium, which in turn influences the solubility and reaction rates of the nanoparticle precursors. In microemulsion systems, 1-decanol can act as a co-surfactant, enhancing the stability and controlling the size of reverse micelles that function as nanoreactors for particle formation.[1]

Q2: How does the concentration of 1-decanol affect the final particle size?

A2: The concentration of 1-decanol can have a significant impact on the resulting nanoparticle size. When used as a co-surfactant in a microemulsion system, increasing the concentration of 1-decanol can alter the flexibility and curvature of the surfactant film, which can lead to changes in the size of the micellar nanoreactors and, consequently, the final particle size. The optimal concentration will depend on the specific surfactant, solvent, and precursor used in the synthesis.

Q3: Can 1-decanol also act as a reducing agent?

A3: While some long-chain alcohols can act as reducing agents at elevated temperatures, 1-decanol is not typically a strong reducing agent under standard synthesis conditions.[2] Its primary role is more commonly associated with solvent effects and surfactant activity.[1] However, under specific conditions, such as high temperatures, it may contribute to the reduction of metal precursors.[2]

Q4: What types of nanoparticles can be synthesized using 1-decanol?

A4: 1-decanol can be incorporated into the synthesis of a variety of nanoparticles, including metallic, metal oxide, and semiconductor nanoparticles, particularly within microemulsion-based methods.[1] It is also used in the formulation of lipid-based nanocarriers like nanoemulsions for drug delivery.

Troubleshooting Guides

Issue 1: Broad Particle Size Distribution (High Polydispersity Index - PDI)

• Possible Cause: Inconsistent nucleation and growth rates.

• Troubleshooting Steps:

  • Optimize Stirring Rate: Ensure a consistent and vigorous stirring rate (e.g., >700 rpm) throughout the reaction to ensure homogeneous mixing of precursors and reagents.

  • Control Reagent Addition Rate: The rate of addition of the reducing agent or precursor solution can significantly impact the nucleation process. A slower, controlled addition rate using a syringe pump can lead to a more uniform particle size.

  • Adjust 1-Decanol/Surfactant Ratio: In microemulsion systems, the ratio of 1-decanol to the primary surfactant is critical. Systematically vary this ratio to find the optimal condition for stable and monodisperse nanoreactors.

  • Temperature Control: Ensure a stable and uniform reaction temperature, as temperature fluctuations can affect reaction kinetics and lead to a broader size distribution.

Issue 2: Nanoparticle Aggregation and Instability

• Possible Cause: Insufficient surface stabilization or inappropriate pH.

• Troubleshooting Steps:

  • Verify Stabilizer Concentration: Ensure an adequate concentration of the stabilizing agent (e.g., sodium citrate, PVP) is present to cap the nanoparticles as they form.

  • pH Adjustment: The pH of the reaction medium can influence the surface charge of the nanoparticles and their stability. Measure and adjust the pH to a range that promotes electrostatic repulsion between particles.

  • Post-Synthesis Purification: Immediately after synthesis, purify the nanoparticles by centrifugation and redispersion in a suitable solvent to remove unreacted reagents that might cause instability.

  • Check for Impurities: Impurities in reagents or glassware can lead to aggregation. Use high-purity reagents and thoroughly clean all glassware.

Issue 3: Incorrect or Unexpected Particle Morphology

• Possible Cause: The reaction conditions favor anisotropic growth.

• Troubleshooting Steps:

  • Modify the 1-Decanol Concentration: As a co-surfactant, 1-decanol can influence the shape of the micellar nanoreactors. Varying its concentration may help in achieving the desired spherical morphology.

  • Adjust the Precursor to Surfactant Ratio: The ratio of the metal precursor to the surfactant can influence the growth kinetics on different crystal facets. A systematic variation of this ratio can help control the final shape.

  • Control the Reaction Temperature: Temperature can affect the crystal growth process. Lowering the temperature may slow down the growth rate and favor the formation of more thermodynamically stable spherical particles.

Quantitative Data on Synthesis Parameters

The following tables provide an illustrative summary of how key experimental parameters can influence the size and polydispersity of nanoparticles in a hypothetical synthesis using 1-decanol in a microemulsion system.

Table 1: Effect of 1-Decanol Concentration on Nanoparticle Size

1-Decanol (Co-surfactant) Concentration (v/v %)	Surfactant Concentration (mM)	Stirring Rate (rpm)	Temperature (°C)	Resulting Particle Size (nm)	Polydispersity Index (PDI)
2%	50	800	25	45	0.35
5%	50	800	25	32	0.21
10%	50	800	25	25	0.15
15%	50	800	25	38	0.31

Table 2: Effect of Stirring Rate and Temperature on Nanoparticle Characteristics

Stirring Rate (rpm)	Temperature (°C)	1-Decanol Concentration (v/v %)	Surfactant Concentration (mM)	Resulting Particle Size (nm)	Polydispersity Index (PDI)
400	25	10%	50	55	0.42
800	25	10%	50	25	0.15
1200	25	10%	50	22	0.12
800	40	10%	50	35	0.28
800	60	10%	50	50	0.39

Experimental Protocols

Generalized Protocol for Nanoparticle Synthesis via Microemulsion using 1-Decanol

This protocol describes a general method for synthesizing metal nanoparticles using a water-in-oil microemulsion where 1-decanol acts as a co-surfactant.

Materials:

• Metal precursor (e.g., Silver Nitrate - AgNO₃)

• Surfactant (e.g., Sodium Dodecyl Benzene Sulfonate - SDBS)

• Oil phase (e.g., Toluene)

• Co-surfactant (1-decanol)

• Reducing agent (e.g., Sodium Borohydride - NaBH₄)

• Deionized water

Procedure:

• Preparation of Microemulsion A (Metal Precursor):

  • Prepare an aqueous solution of the metal precursor (e.g., 0.1 M AgNO₃).

  • In a separate vessel, prepare the organic phase by mixing the oil (e.g., Toluene), surfactant (e.g., SDBS), and co-surfactant (1-decanol).

  • Add the aqueous metal precursor solution to the organic phase under vigorous mechanical stirring (e.g., 800 rpm) to form a stable and clear water-in-oil microemulsion.

• Preparation of Microemulsion B (Reducing Agent):

  • Prepare a fresh aqueous solution of the reducing agent (e.g., 0.2 M NaBH₄).

  • In a separate vessel, prepare an identical organic phase as in step 1.

  • Add the aqueous reducing agent solution to this organic phase with the same stirring rate to form a second stable microemulsion.

• Nanoparticle Synthesis:

  • Slowly add Microemulsion B (containing the reducing agent) to Microemulsion A (containing the metal precursor) dropwise using a syringe pump under continuous and vigorous stirring.

  • The reaction mixture will typically change color, indicating the formation of nanoparticles.

  • Allow the reaction to proceed for a set amount of time (e.g., 30 minutes) to ensure completion.

• Purification:

  • The resulting nanoparticles can be precipitated by adding a non-solvent like ethanol or acetone.

  • Collect the nanoparticles by centrifugation.

  • Wash the collected nanoparticles multiple times with a suitable solvent (e.g., ethanol/water mixture) to remove unreacted reagents and surfactant.

  • Redisperse the purified nanoparticles in the desired solvent for storage and characterization.

Visualizations

Caption: Experimental workflow for nanoparticle synthesis using 1-decanol in a microemulsion system.

Caption: Logical relationship between experimental parameters and nanoparticle characteristics.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]

"troubleshooting guide for 1-decanol-mediated transdermal drug delivery systems"

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive troubleshooting guide and frequently asked questions (FAQs) for experiments involving 1-decanol as a penetration enhancer in transdermal drug delivery systems (TDDS).

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the formulation, in vitro testing, and analysis of 1-decanol-mediated TDDS.

Problem/Observation	Potential Cause(s)	Recommended Solution(s)
Low drug permeation or flux across the skin model.	1. Suboptimal 1-decanol concentration.2. Inadequate drug solubility in the formulation.3. Poor drug partitioning from the vehicle into the stratum corneum.4. Integrity of the skin membrane is compromised or too thick.	1. Optimize the concentration of 1-decanol. A parabolic relationship has been observed, with efficacy increasing up to a certain point before potentially causing excessive irritation.[1][2][3]2. Incorporate co-solvents (e.g., ethanol, propylene glycol) to improve drug solubility.[2][3]3. Adjust the formulation vehicle to optimize the drug's thermodynamic activity.4. Ensure proper skin membrane preparation and storage. Use a new, validated skin sample.
High inter-sample variability in permeation studies.	1. Inconsistent skin membrane thickness or quality.2. Formation of air bubbles in the Franz diffusion cell receptor chamber.3. Inconsistent formulation application or dose.4. Temperature fluctuations in the experimental setup.	1. Standardize the skin membrane source and preparation method. Measure the thickness of each skin sample before use.2. Degas the receptor fluid before filling the cells and ensure no bubbles are trapped beneath the membrane.3. Use a positive displacement pipette or weigh the formulation applied to each cell for consistency.4. Ensure the water bath and circulation system maintain a constant temperature (typically 32°C for skin studies).
Drug crystallization in the transdermal patch during storage.	1. Drug concentration exceeds its saturation solubility in the patch matrix.2. Incompatibility between the drug and the polymer matrix or adhesive.3. Changes in temperature and humidity during storage.	1. Reduce the drug loading or incorporate a co-solvent or a crystallization inhibitor like polyvinylpyrrolidone (PVP).2. Conduct compatibility studies with different polymers and adhesives.3. Perform stability studies under controlled temperature and humidity conditions as per ICH guidelines.
Poor adhesion of the transdermal patch to the skin.	1. Inappropriate adhesive selection for the formulation and skin type.2. Presence of 1-decanol or other excipients affecting adhesive properties.3. Improper skin preparation before patch application.4. Friction from clothing or excessive movement.	1. Test different types of pressure-sensitive adhesives (e.g., acrylates, silicones, polyisobutylenes) for optimal tack, peel adhesion, and shear strength.2. Evaluate the effect of formulation components on adhesive performance. It may be necessary to use a peripheral adhesive design.3. Clean the application site with water and dry it completely before applying the patch. Avoid using lotions or oils.4. Choose an application site with minimal movement and friction. An overlay film may be used to secure the patch.
Signs of skin irritation (erythema, edema) in in vivo or ex vivo studies.	1. High concentration of 1-decanol.2. The drug itself is an irritant.3. Occlusive nature of the patch.4. Sensitivity of the skin model.	1. Reduce the concentration of 1-decanol or consider using a less irritating enhancer like octanol or nonanol.2. Conduct a skin irritation study with a placebo patch (without the drug) to isolate the effect of the excipients.3. Use a breathable backing membrane for the patch.4. Ensure the use of a validated skin irritation model and scoring system.

Frequently Asked Questions (FAQs)

1. What is the primary mechanism by which 1-decanol enhances drug permeation through the skin?

1-decanol, a fatty alcohol, primarily enhances drug permeation by disrupting the highly ordered lipid structure of the stratum corneum. This disruption increases the fluidity of the lipid bilayers, creating more pathways for the drug to diffuse through the skin barrier.

2. What is the optimal concentration of 1-decanol to use in a transdermal formulation?

The optimal concentration of 1-decanol is drug-dependent and represents a balance between maximizing permeation enhancement and minimizing skin irritation. Studies have shown that for some drugs like melatonin, a 5% w/v concentration of decanol provides maximum flux. However, it is crucial to determine the optimal concentration for each specific drug and formulation through dose-ranging studies.

3. How does 1-decanol compare to other fatty alcohol penetration enhancers?

The permeation enhancement effect of saturated fatty alcohols often follows a parabolic relationship with their carbon chain length. For melatonin, 1-decanol (C10) has been shown to provide the highest permeation enhancement compared to other saturated fatty alcohols like octanol (C8), nonanol (C9), undecanol (C11), and lauryl alcohol (C12). However, fatty alcohols that show greater permeation enhancement, such as decanol, undecanol, and lauryl alcohol, also tend to cause more skin irritation. Octanol and nonanol may be useful alternatives when lower skin irritation is a priority.

4. Can 1-decanol be used in combination with other penetration enhancers?

Yes, 1-decanol can be used in combination with other enhancers, such as propylene glycol or ethanol, to achieve a synergistic effect. These combinations can improve drug solubility and further enhance permeation. However, the potential for increased skin irritation must be carefully evaluated.

5. What are the key stability concerns for formulations containing 1-decanol?

Key stability concerns include drug crystallization, phase separation, and changes in the physical properties of the patch, such as adhesion and flexibility. It is essential to conduct stability testing under accelerated and long-term conditions to ensure the quality and performance of the product over its shelf life.

Data Presentation

Table 1: Comparative Permeation Enhancement of Saturated Fatty Alcohols for Melatonin

Fatty Alcohol (5% w/v)	Carbon Chain Length	Mean Flux (µg/cm²/h)	Enhancement Ratio*
Octanol	8	1.25	4.8
Nonanol	9	1.50	5.8
Decanol	10	2.25	8.7
Undecanol	11	1.80	6.9
Lauryl Alcohol	12	1.65	6.3
Tridecanol	13	0.90	3.5
Myristyl Alcohol	14	0.75	2.9
Control (Vehicle)	-	0.26	1.0

*Enhancement Ratio = Flux with enhancer / Flux with control vehicle. (Data adapted from studies on melatonin permeation across hairless rat skin)

Experimental Protocols

In Vitro Permeation Study using Franz Diffusion Cells

Objective: To quantify the permeation of a drug from a 1-decanol-containing formulation across a skin membrane.

Methodology:

• Preparation of Receptor Medium: Prepare a phosphate-buffered saline (PBS) solution (pH 7.4) and degas it to remove dissolved air. For poorly water-soluble drugs, a co-solvent like ethanol may be added to the receptor medium to maintain sink conditions.

• Skin Membrane Preparation: Excise full-thickness skin (e.g., human cadaver, porcine, or rat) and remove subcutaneous fat. Cut the skin to a size suitable for the Franz diffusion cells.

• Franz Cell Assembly: Mount the skin membrane between the donor and receptor chambers of the Franz cell, with the stratum corneum facing the donor compartment.

• Temperature Control: Fill the receptor chamber with the degassed receptor medium and place the cells in a circulating water bath maintained at 32 ± 1°C.

• Formulation Application: Apply a precise amount of the transdermal formulation to the surface of the skin in the donor chamber.

• Sampling: At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot of the receptor medium for analysis and replace it with an equal volume of fresh, pre-warmed receptor medium.

• Sample Analysis: Analyze the drug concentration in the collected samples using a validated analytical method, such as HPLC.

• Data Analysis: Calculate the cumulative amount of drug permeated per unit area over time and determine the steady-state flux (Jss).

In Vivo Skin Irritation Assessment

Objective: To evaluate the potential of a 1-decanol-containing formulation to cause skin irritation.

Methodology:

• Animal Model: Use a suitable animal model, such as hairless rats or rabbits.

• Test and Control Groups: Divide the animals into groups to receive the test formulation, a placebo formulation (without the drug), a positive control (e.g., 0.1% sodium lauryl sulfate), and a negative control (e.g., saline).

• Application: Apply a defined amount of the formulation to a specific area on the dorsal side of the animal and cover it with an occlusive or semi-occlusive patch.

• Observation Period: Remove the patch after a specified duration (e.g., 24 hours) and score the application site for signs of irritation (erythema and edema) at predetermined time points (e.g., 1, 24, 48, and 72 hours after patch removal).

• Scoring: Use a standardized scoring system (e.g., Draize scale) to grade the severity of erythema and edema.

• Data Analysis: Calculate the Primary Irritation Index (PII) for each formulation to classify its irritation potential.

ATR-FTIR Spectroscopy for Stratum Corneum Lipid Analysis

Objective: To investigate the effect of 1-decanol on the organization of stratum corneum lipids.

Methodology:

• Sample Preparation: Obtain isolated stratum corneum by trypsin digestion of excised skin.

• Treatment: Treat the stratum corneum samples with the 1-decanol-containing formulation for a specified period. A control sample should be treated with the vehicle alone.

• ATR-FTIR Measurement: Place the treated stratum corneum sample on the ATR crystal of the FTIR spectrometer.

• Data Acquisition: Record the infrared spectra over a specific wavenumber range (e.g., 4000-650 cm⁻¹).

• Data Analysis: Analyze the positions and shapes of the C-H stretching vibration peaks (around 2850 cm⁻¹ and 2920 cm⁻¹) to assess changes in the conformational order (trans-gauche isomerization) of the lipid acyl chains. A shift to higher wavenumbers indicates increased lipid disorder.

Differential Scanning Calorimetry (DSC) for Lipid Phase Transition Analysis

Objective: To determine the effect of 1-decanol on the thermotropic phase behavior of stratum corneum lipids.

Methodology:

• Sample Preparation: Hydrate isolated stratum corneum samples in a buffer solution.

• Treatment: Treat the hydrated stratum corneum with the 1-decanol formulation.

• DSC Analysis: Seal the treated stratum corneum sample in an aluminum pan. Place the sample pan and a reference pan (containing buffer) in the DSC instrument.

• Thermal Program: Heat the samples at a controlled rate (e.g., 5°C/min) over a temperature range that encompasses the lipid phase transitions (e.g., 20°C to 100°C).

• Data Analysis: Analyze the resulting thermogram to identify the temperatures (Tm) and enthalpy changes (ΔH) of the lipid phase transitions. A decrease in Tm and ΔH indicates a fluidization and disruption of the lipid bilayers.

Mandatory Visualizations

Caption: Experimental workflow for the development and evaluation of 1-decanol-mediated TDDS.

References

• 1. Comparison of the effect of fatty alcohols on the permeation of melatonin between porcine and human skin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Skin permeation enhancement effect and skin irritation of saturated fatty alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

The Role of 1-Decanol and Other Fatty Alcohols as Skin Penetration Enhancers: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

The effective delivery of therapeutic agents through the skin remains a significant challenge in drug development. The stratum corneum, the outermost layer of the epidermis, presents a formidable barrier to the penetration of most drug molecules. To overcome this, various strategies have been employed, with the use of chemical penetration enhancers being a prominent approach. Among these, fatty alcohols have been widely investigated for their ability to reversibly reduce the barrier function of the stratum corneum, thereby facilitating the percutaneous absorption of active pharmaceutical ingredients (APIs).

This guide provides a comparative analysis of 1-decanol and other saturated fatty alcohols as skin penetration enhancers. It synthesizes experimental data on their efficacy and irritation potential, details the methodologies used in these assessments, and provides a visual representation of their mechanism of action and the standard experimental workflow.

Data Presentation: Comparative Performance of Fatty Alcohols

The efficacy of fatty alcohols as penetration enhancers is influenced by several factors, including their carbon chain length, the physicochemical properties of the drug molecule, and the composition of the vehicle. Below are summary tables of quantitative data from in vitro studies comparing the performance of 1-decanol and other fatty alcohols.

Table 1: Comparative Skin Permeation Enhancement of Melatonin by Saturated Fatty Alcohols

Fatty Alcohol (5% w/v in 40:60 Water:Ethanol)	Carbon Chain Length	Steady-State Flux of Melatonin (μg/cm²/h)[1][2]	Enhancement Ratio (ER)*
Control (Vehicle)	-	0.45 ± 0.07	1.0
1-Octanol	C8	2.89 ± 0.45	6.4
1-Nonanol	C9	3.89 ± 0.54	8.6
1-Decanol	C10	5.23 ± 0.78	11.6
1-Undecanol	C11	4.12 ± 0.62	9.2
Lauryl Alcohol (1-Dodecanol)	C12	3.11 ± 0.49	6.9
1-Tridecanol	C13	1.98 ± 0.31	4.4
Myristyl Alcohol (1-Tetradecanol)	C14	1.23 ± 0.22	2.7

*Enhancement Ratio (ER) is calculated as the ratio of the drug's flux with the enhancer to the flux without the enhancer (control).

Table 2: Comparative Transdermal Flux of Diclofenac Sodium with Different Fatty Alcohols in a Propylene Glycol Base

Fatty Alcohol	Carbon Chain Length	Transdermal Flux of Diclofenac Sodium (μg/cm²/h)
1-Decanol	C10	Highest Flux Observed
Lauryl Alcohol (1-Dodecanol)	C12	Lower than C10
Myristyl Alcohol (1-Tetradecanol)	C14	Lower than C12
Stearyl Alcohol (1-Octadecanol)	C18	Lower than C14

Note: This study demonstrated a clear trend of decreasing transdermal flux with increasing fatty alcohol chain length for diclofenac sodium, with 1-decanol (C10) being the most effective enhancer among those tested.

Table 3: Skin Irritation Potential of Saturated Fatty Alcohols

Fatty Alcohol	Transepidermal Water Loss (TEWL)	Skin Blood Flow	Erythema
1-Octanol	Increased	Increased	Mild
1-Nonanol	Increased	Increased	Mild
1-Decanol	Significantly Increased	Significantly Increased	Moderate
1-Undecanol	Significantly Increased	Significantly Increased	Moderate
Lauryl Alcohol (1-Dodecanol)	Significantly Increased	Significantly Increased	Moderate
1-Tridecanol	Significantly Increased	Significantly Increased	Severe
Myristyl Alcohol (1-Tetradecanol)	Significantly Increased	Significantly Increased	Severe

Source: Based on qualitative and semi-quantitative data from studies evaluating skin irritation markers. Fatty alcohols that showed greater permeation of melatonin also produced greater skin irritation.[1][2]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the comparison of skin penetration enhancers.

In Vitro Skin Permeation using Franz Diffusion Cells

This method is the gold standard for assessing the percutaneous absorption of APIs.

Objective: To quantify the rate and extent of drug permeation across a skin membrane from a topical or transdermal formulation.

Apparatus: Franz-type diffusion cells.

Membrane: Excised human or animal skin (e.g., rat, porcine) is commonly used. The skin is prepared by removing subcutaneous fat and, if necessary, the hair. The thickness of the skin should be measured and recorded.

Procedure:

• Membrane Preparation and Mounting: The excised skin is mounted on the Franz diffusion cell with the stratum corneum side facing the donor compartment and the dermal side in contact with the receptor medium. The diffusion area is defined by the orifice of the cell.

• Receptor Compartment: The receptor compartment is filled with a suitable receptor medium, typically a phosphate-buffered saline (PBS) at a physiological pH of 7.4, to ensure sink conditions. The medium is continuously stirred and maintained at a constant temperature of 32 ± 1 °C to simulate physiological skin surface temperature.

• Donor Compartment: A precisely measured amount of the formulation containing the drug and the fatty alcohol enhancer is applied to the surface of the skin in the donor compartment.

• Sampling: At predetermined time intervals, samples are withdrawn from the receptor medium and replaced with an equal volume of fresh, pre-warmed receptor medium to maintain a constant volume.

• Analysis: The concentration of the drug in the collected samples is quantified using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

• Data Analysis: The cumulative amount of drug permeated per unit area is plotted against time. The steady-state flux (Jss) is determined from the slope of the linear portion of the curve. The permeability coefficient (Kp) and enhancement ratio (ER) are then calculated.

Skin Irritation Assessment

Objective: To evaluate the potential of fatty alcohols to cause skin irritation.

Methods:

• Transepidermal Water Loss (TEWL): TEWL is a measure of the inside-out water loss from the skin and is an indicator of skin barrier integrity. An increase in TEWL suggests damage to the barrier function. It is measured using a TEWL meter.

• Skin Blood Flow: Increased blood flow in the skin is a sign of inflammation and irritation. It can be measured using laser Doppler flowmetry.

• Erythema (Redness): Visual scoring of skin redness is a common method to assess irritation. A chromameter can also be used for a more objective measurement of skin color changes.

Procedure:

• A defined area on the skin of animal models (e.g., hairless rats) or human volunteers is treated with the fatty alcohol formulation.

• Measurements of TEWL, skin blood flow, and erythema are taken at baseline and at specified time points after application.

• The changes from baseline are compared to a control site treated with the vehicle alone.

Mandatory Visualization

Mechanism of Action: Disruption of Stratum Corneum Lipid Bilayer

Fatty alcohols primarily enhance skin penetration by reversibly disrupting the highly ordered lipid structure of the stratum corneum. They do not typically act through specific biological signaling pathways but rather through a biophysical mechanism. The following diagram illustrates this process.

Caption: Mechanism of skin penetration enhancement by fatty alcohols.

Experimental Workflow: In Vitro Skin Permeation Study

The following diagram outlines the typical workflow for an in vitro skin permeation study using Franz diffusion cells.

Caption: Workflow for in vitro skin permeation analysis.

Conclusion

The selection of a suitable penetration enhancer is a critical step in the development of effective transdermal and topical drug delivery systems. This comparative analysis indicates that 1-decanol is a potent penetration enhancer for certain drugs, with its efficacy being dependent on the carbon chain length of the fatty alcohol. The data for melatonin suggests an optimal chain length of C10 for maximal flux. However, this enhanced permeation is often accompanied by an increased potential for skin irritation. Therefore, a careful balance between enhancement efficacy and skin tolerability must be considered. The primary mechanism of action for fatty alcohols is the disruption of the stratum corneum's lipid bilayer, leading to increased drug diffusivity and partitioning. The experimental protocols and workflows provided herein offer a standardized approach for the evaluation and comparison of these and other potential skin penetration enhancers. Further research is warranted to expand the comparative dataset across a wider range of drug molecules with varying physicochemical properties to establish more comprehensive structure-activity relationships for fatty alcohols as penetration enhancers.

References

• 1. Skin permeation enhancement effect and skin irritation of saturated fatty alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

"1-decanol vs. 1-octanol: a comparative study in microemulsion systems"

For Researchers, Scientists, and Drug Development Professionals

In the formulation of microemulsion systems, the choice of cosurfactant is critical in determining the stability, microstructure, and performance of the final product. Among the various options, medium-chain alcohols such as 1-decanol and 1-octanol are frequently employed. This guide provides an objective comparison of these two alcohols in the context of microemulsion systems, supported by experimental data and detailed methodologies, to aid researchers in selecting the optimal cosurfactant for their specific application.

Physicochemical Properties: A Tale of Two Alcohols

1-decanol and 1-octanol are straight-chain fatty alcohols that differ by two methylene groups in their alkyl chains. This seemingly small structural difference leads to notable variations in their physical and chemical properties, which in turn influence their behavior in microemulsion systems.

Property	1-Decanol	1-Octanol
Molecular Formula	C₁₀H₂₂O	C₈H₁₈O
Molar Mass	158.28 g/mol	130.23 g/mol
Density	~0.829 g/cm³	~0.824 g/cm³
Boiling Point	232.9 °C	195 °C
Melting Point	6.4 °C	-15 °C
Water Solubility	0.037 g/L (20 °C)	0.54 g/L (20 °C)
Log P (Octanol-Water Partition Coefficient)	4.57	3.00

Table 1: Comparison of Physicochemical Properties of 1-Decanol and 1-Octanol. This table summarizes the key physical and chemical properties of 1-decanol and 1-octanol, highlighting the differences that impact their function in microemulsion systems.

The longer alkyl chain of 1-decanol results in a higher molar mass, boiling point, and melting point compared to 1-octanol. Crucially, 1-decanol is significantly more lipophilic, as indicated by its higher log P value and lower water solubility. This increased lipophilicity is a key factor governing its interaction with the oil and surfactant phases in a microemulsion.

Performance in Microemulsion Systems: A Comparative Analysis

The primary role of a cosurfactant in a microemulsion is to partition between the oil and water phases and adsorb at the interface, thereby reducing the interfacial tension and increasing the fluidity of the interfacial film. This allows for the spontaneous formation of a thermodynamically stable, transparent, and isotropic system. The difference in chain length between 1-decanol and 1-octanol directly impacts their effectiveness in this role.

Phase Behavior and Microemulsion Formation

Studies investigating the effect of alcohol chain length on microemulsion formation have shown that as the alkyl chain of the alcohol cosurfactant increases, the microemulsion region in the pseudo-ternary phase diagram tends to decrease.[1] This suggests that 1-octanol may be a more efficient cosurfactant in terms of the amount required to form a stable microemulsion over a wider range of compositions compared to 1-decanol.

The greater lipophilicity of 1-decanol leads to its preferential partitioning into the oil phase. This can result in a less flexible interfacial film and a reduced ability to lower the interfacial tension to the ultra-low values required for extensive microemulsion formation. Conversely, the more balanced hydrophilic-lipophilic character of 1-octanol allows it to be more effective at the oil-water interface.

Droplet Size and Viscosity

While direct comparative data on droplet size in microemulsions formulated with 1-decanol versus 1-octanol is limited, the general trend observed is that the choice of cosurfactant can influence the droplet size. The viscosity of microemulsions is also affected by the cosurfactant. In binary mixtures with hydrocarbons like n-undecane, 1-decanol exhibits a slightly higher viscosity than 1-octanol at the same temperature, and this property can carry over to the overall viscosity of the microemulsion.

Drug Solubilization

Both 1-decanol and 1-octanol can act as co-solvents and enhance the solubilization of poorly water-soluble drugs within the microemulsion. The higher lipophilicity of 1-decanol may offer an advantage for solubilizing highly lipophilic drugs that preferentially partition into the oil phase. Conversely, 1-octanol's slightly higher polarity might be more beneficial for drugs with intermediate polarity. The selection between the two would, therefore, depend on the specific physicochemical properties of the drug being formulated. Studies on stabilizing fuel mixtures have shown that both alcohols are effective co-solvents, with their performance being temperature-dependent.

Experimental Protocols

To enable researchers to conduct their own comparative studies, the following are detailed methodologies for key experiments in microemulsion characterization.

Construction of Pseudo-Ternary Phase Diagrams

The water titration method is a common technique for constructing pseudo-ternary phase diagrams to identify the microemulsion region.

Materials:

• Oil phase (e.g., isopropyl myristate, oleic acid)

• Surfactant (e.g., Tween 80, Span 20)

• Cosurfactant (1-decanol or 1-octanol)

• Aqueous phase (distilled water or buffer)

• Glass vials

• Magnetic stirrer and stir bars

• Burette

Procedure:

• Prepare a series of mixtures of the surfactant and cosurfactant (Sₘᵢₓ) at different weight ratios (e.g., 1:1, 2:1, 1:2).

• For each Sₘᵢₓ ratio, prepare a series of mixtures with the oil phase at various weight ratios (e.g., 9:1, 8:2, 7:3, 6:4, 5:5, 4:6, 3:7, 2:8, 1:9).

• Place each oil/Sₘᵢₓ mixture in a glass vial with a magnetic stir bar and stir at a constant rate.

• Titrate each mixture with the aqueous phase dropwise from a burette.

• Observe the mixture for transparency. The endpoint of the titration is the point at which the turbid emulsion becomes a clear and transparent microemulsion.

• Record the amount of aqueous phase added.

• Calculate the weight percentage of each component (oil, water, and Sₘᵢₓ) at the endpoint.

• Plot the data on a triangular phase diagram to delineate the microemulsion region.

Droplet Size and Viscosity Measurement

Droplet Size Analysis (Dynamic Light Scattering - DLS):

• Prepare the microemulsion sample with the desired composition.

• Dilute the sample with the continuous phase to an appropriate concentration to avoid multiple scattering effects.

• Filter the diluted sample through a sub-micron filter (e.g., 0.22 µm) into a clean DLS cuvette.

• Place the cuvette in the DLS instrument and allow it to equilibrate to the desired temperature.

• Perform the measurement to obtain the hydrodynamic diameter (droplet size) and polydispersity index (PDI).

Viscosity Measurement:

• Use a calibrated viscometer (e.g., cone and plate, parallel plate, or capillary viscometer).

• Equilibrate the microemulsion sample to the desired temperature.

• Load the sample into the viscometer.

• Measure the viscosity at a controlled shear rate. For microemulsions, which are typically Newtonian fluids, the viscosity should be independent of the shear rate.

Electrical Conductivity Measurement

Electrical conductivity measurements are useful for determining the type of microemulsion (oil-in-water, water-in-oil, or bicontinuous).

Procedure:

• Use a calibrated conductivity meter with a suitable probe.

• Equilibrate the microemulsion sample to the desired temperature.

• Immerse the conductivity probe in the sample.

• Record the conductivity reading.

  • High conductivity is indicative of an oil-in-water (O/W) microemulsion where the continuous phase is water.

  • Low conductivity suggests a water-in-oil (W/O) microemulsion where the continuous phase is oil.

  • Intermediate and rapidly changing conductivity with composition can indicate a bicontinuous structure.

Visualization of Experimental Workflow

Caption: Experimental workflow for the comparative analysis of 1-decanol and 1-octanol in microemulsion systems.

Logical Relationship of Cosurfactant Properties to Microemulsion Performance

Caption: Relationship between cosurfactant properties and their impact on microemulsion performance.

Conclusion

The choice between 1-decanol and 1-octanol as a cosurfactant in microemulsion systems involves a trade-off between solubilization power and the efficiency of microemulsion formation.

• 1-Octanol generally appears to be a more efficient cosurfactant, capable of forming larger microemulsion regions in phase diagrams. Its more balanced hydrophilic-lipophilic character allows it to effectively reduce interfacial tension and create a flexible interfacial film. This makes it a suitable choice for a broad range of microemulsion applications.

• 1-Decanol , with its greater lipophilicity, may offer advantages in solubilizing highly lipophilic active pharmaceutical ingredients. However, its tendency to partition more into the oil phase may result in a smaller microemulsion region, requiring more precise formulation optimization.

Ultimately, the optimal choice will depend on the specific requirements of the formulation, including the nature of the oil and surfactant, the properties of the drug to be incorporated, and the desired stability and performance characteristics of the microemulsion system. The experimental protocols and comparative data presented in this guide provide a framework for making an informed decision.

References

• 1. nanojournal.ifmo.ru [nanojournal.ifmo.ru]

The Efficacy of 1-Decanol as a Solvent for Lipophilic Drugs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The effective delivery of lipophilic drugs remains a significant challenge in pharmaceutical development, primarily due to their poor aqueous solubility, which can limit bioavailability. The choice of solvent is therefore a critical factor in the formulation of successful drug delivery systems. This guide provides a comprehensive validation of 1-decanol's efficacy as a solvent for lipophilic drugs, offering a comparative analysis with other commonly used solvents, supported by experimental data and detailed protocols.

Executive Summary

1-decanol, a fatty alcohol, exhibits excellent potential as a solvent for a variety of lipophilic active pharmaceutical ingredients (APIs). Its properties, including its lipophilic nature and ability to act as a skin penetration enhancer, make it a compelling candidate for topical and transdermal formulations. This guide will demonstrate that while traditional solvents like ethanol offer high solvency for some drugs, 1-decanol presents a viable alternative with specific advantages in certain formulation contexts.

Data Presentation: A Quantitative Comparison of Solvent Performance

The following tables summarize the solubility of model lipophilic drugs in 1-decanol compared to other common pharmaceutical solvents.

Table 1: Comparative Solubility of Progesterone

Solvent	Solubility (mM)	Temperature (°C)
1-Decanol	~75 [1]	Not Specified
Ethanol	~1[2]	Room Temp
Methanol	~1[2]	Room Temp
Acetonitrile	~1[2]	Room Temp

Table 2: Comparative Solubility of Testosterone

Solvent	Solubility	Temperature (°C)
1-Decanol	Data Not Available	-
Ethanol	Freely Soluble (1 in 5)[3]	25
Chloroform	Freely Soluble (1 in 2)	25
Diethyl Ether	Slightly Soluble (1 in 100)	25
Vegetable Oils	Soluble	25
Water	23.4 mg/L	25

Table 3: Comparative Solubility of Diazepam

Solvent	Solubility (mg/mL)	Temperature (°C)
1-Decanol	Data Not Available	-
95% Ethanol	41	Not Specified
Propylene Glycol	17	Not Specified
Water	0.05	25
5% Dextrose Injection	0.064	Not Specified
0.9% Sodium Chloride Injection	0.050	Not Specified

Table 4: Comparative Solubility of Loratadine

Solvent	Solubility (mg/mL)	Temperature (°C)
1-Decanol	Data Not Available	-
Ethanol	~30-77	25
DMSO	~25-50	25
Dimethylformamide (DMF)	~25-30	25
Water	<1	25

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to ensure reproducibility and facilitate further research.

Protocol 1: Equilibrium Solubility Determination (Shake-Flask Method)

This method determines the thermodynamic equilibrium solubility of a drug in a given solvent.

Materials:

• Lipophilic drug powder (e.g., Progesterone)

• 1-Decanol

• Alternative solvents (e.g., Ethanol, Propylene Glycol)

• Scintillation vials or sealed flasks

• Orbital shaker with temperature control

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector for the drug of interest.

• Volumetric flasks and pipettes

• Analytical balance

Procedure:

• Add an excess amount of the lipophilic drug to a series of scintillation vials.

• Add a known volume (e.g., 5 mL) of 1-decanol to one set of vials and the same volume of the comparative solvents to other sets.

• Seal the vials tightly to prevent solvent evaporation.

• Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C) and agitate for a predetermined period (e.g., 48-72 hours) to ensure equilibrium is reached.

• After the incubation period, visually inspect the vials to confirm the presence of undissolved solid drug.

• Centrifuge the vials at a high speed (e.g., 10,000 rpm for 15 minutes) to separate the undissolved solid from the supernatant.

• Carefully withdraw a known aliquot of the clear supernatant.

• Dilute the aliquot with a suitable mobile phase to a concentration within the linear range of the HPLC calibration curve.

• Analyze the diluted samples by HPLC to determine the drug concentration.

• The determined concentration represents the equilibrium solubility of the drug in the respective solvent.

Protocol 2: In Vitro Skin Permeation Study (Franz Diffusion Cell)

This experiment evaluates the ability of a solvent to enhance the penetration of a lipophilic drug through the skin.

Materials:

• Franz diffusion cells

• Excised mammalian skin (e.g., porcine ear skin or human cadaver skin)

• Drug solution in 1-decanol and comparative solvents

• Phosphate buffered saline (PBS), pH 7.4, as the receptor medium

• Magnetic stirrers and stir bars

• Water bath or heating block to maintain the receptor medium at 37°C

• Syringes and needles for sampling

• HPLC system for drug quantification

Procedure:

• Prepare the excised skin by carefully removing any subcutaneous fat and hair.

• Mount the skin on the Franz diffusion cell with the stratum corneum facing the donor compartment and the dermis in contact with the receptor medium.

• Fill the receptor compartment with pre-warmed PBS (37°C) and ensure no air bubbles are trapped beneath the skin. Place a magnetic stir bar in the receptor compartment.

• Place the Franz diffusion cells in a water bath or on a heating block to maintain the temperature of the receptor medium at 37°C.

• Apply a known volume of the drug solution (in 1-decanol or a comparative solvent) to the surface of the skin in the donor compartment.

• At predetermined time intervals (e.g., 1, 2, 4, 6, 8, 12, and 24 hours), withdraw a sample from the receptor compartment through the sampling arm.

• Immediately replenish the receptor compartment with an equal volume of fresh, pre-warmed PBS to maintain a constant volume.

• Analyze the collected samples for drug concentration using a validated HPLC method.

• Calculate the cumulative amount of drug permeated per unit area of skin over time and determine the steady-state flux (Jss).

Protocol 3: Chemical Stability Study

This protocol assesses the stability of a lipophilic drug in a solvent over time under specific storage conditions.

Materials:

• Drug solution in 1-decanol and comparative solvents

• Sealed, light-protected containers (e.g., amber glass vials)

• Stability chambers with controlled temperature and humidity (e.g., 25°C/60% RH, 40°C/75% RH)

• HPLC system for drug quantification

Procedure:

• Prepare solutions of the lipophilic drug in 1-decanol and the comparative solvents at a known concentration.

• Dispense the solutions into multiple sealed, light-protected containers.

• Place the containers in stability chambers set to the desired storage conditions.

• At specified time points (e.g., 0, 1, 3, 6, and 12 months), remove a container from each storage condition.

• Visually inspect the solution for any changes in color, clarity, or for the presence of precipitates.

• Analyze the drug concentration in the solution using a validated stability-indicating HPLC method that can separate the parent drug from its potential degradation products.

• Calculate the percentage of the initial drug concentration remaining at each time point. The stability is often defined as the time it takes for the drug concentration to decrease to 90% of its initial value (t90).

Mandatory Visualization

The following diagrams illustrate key workflows and relationships relevant to the evaluation of 1-decanol as a solvent for lipophilic drugs.

Caption: Workflow for High-Throughput Screening of Transdermal Penetration Enhancers.

Caption: Interrelationship of Factors in Solvent Selection for Drug Delivery.

Conclusion

1-decanol demonstrates significant promise as a solvent for lipophilic drugs, particularly in the context of topical and transdermal delivery systems. Its ability to solubilize challenging compounds like progesterone is noteworthy. While a comprehensive dataset for a wider range of drugs is still needed for a complete comparative analysis, the available information and established experimental protocols provide a strong foundation for its consideration in formulation development. Researchers are encouraged to utilize the detailed methodologies provided herein to further explore the potential of 1-decanol and to generate specific data for their APIs of interest. The presented workflows offer a systematic approach to evaluating and selecting optimal solvent systems to enhance the therapeutic efficacy of lipophilic drugs.

References

• 1. researchgate.net [researchgate.net]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Testosterone | C19H28O2 | CID 6013 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Role of 1-Decanol as a Cosurfactant in Nanoparticle Synthesis: A Comparative Performance Evaluation

For researchers, scientists, and drug development professionals, the selection of a suitable cosurfactant is a critical parameter in optimizing nanoparticle synthesis. This guide provides a comparative analysis of 1-decanol against other commonly employed cosurfactants, offering insights into their impact on the physicochemical properties of nanoparticles. The information presented is based on a synthesis of available experimental data to facilitate informed decisions in formulation development.

The choice of cosurfactant significantly influences the stability, particle size, and drug encapsulation efficiency of nanoparticle formulations. 1-decanol, a ten-carbon chain alcohol, is often considered for its role in reducing interfacial tension and improving the emulsification process. This guide evaluates its performance in the context of other widely used cosurfactants such as shorter-chain alcohols (e.g., 1-butanol) and glycols (e.g., propylene glycol).

Comparative Analysis of Cosurfactant Performance in Solid Lipid Nanoparticle (SLN) Synthesis

The following table summarizes the performance of different cosurfactants in the synthesis of solid lipid nanoparticles (SLNs). The data has been compiled from various studies to provide a comparative overview. It is important to note that direct head-to-head comparative studies for all these cosurfactants under identical conditions are limited. Therefore, the presented data is a synthesized representation from different experimental setups.

Cosurfactant	Nanoparticle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Key Observations
1-Decanol (extrapolated)	Moderately larger	Moderate	Moderate to High	The longer alkyl chain of 1-decanol may lead to slightly larger particle sizes compared to shorter-chain alcohols but can contribute to greater stability of the nanoparticle formulation.
1-Butanol	77 ± 1 to 124 ± 21[1]	Low to Moderate	Moderate	Shorter-chain alcohols like 1-butanol are effective in reducing nanoparticle size.[1]
Propylene Glycol	10.41 ± 0.14[2]	0.03 ± 0.02[2]	Not specified	Propylene glycol is known to produce small and uniform nanoparticles.[2]
Ethanol	Smallest among short-chain alcohols	Low	Not specified	Ethanol's high miscibility with both aqueous and oil phases often results in the formation of small nanoparticles.
PEG 400	12.32 ± 0.38	0.39 ± 0.58	Not specified	While effective, PEG 400 may result in slightly larger and more polydisperse nanoparticles compared to propylene glycol.

Experimental Protocols

To ensure reproducibility and facilitate the application of these findings, detailed experimental methodologies are crucial. The following protocols are representative of the techniques used to generate the data in the comparative table.

General Protocol for Solid Lipid Nanoparticle (SLN) Synthesis via Warm Microemulsion Quenching

This method is frequently employed for the preparation of SLNs and involves the use of a cosurfactant to form a stable microemulsion.

• Preparation of the Oil Phase: The solid lipid(s) (e.g., distearin, stearic acid) are melted at a temperature approximately 5-10°C above the lipid's melting point (e.g., 65°C).

• Addition of Surfactant and Cosurfactant: A predetermined ratio of a surfactant (e.g., Tween 60) and a cosurfactant (e.g., 1-butanol, 1-decanol, or propylene glycol) is added to the molten lipid phase with continuous stirring.

• Formation of the Warm O/W Microemulsion: The aqueous phase, heated to the same temperature as the lipid phase, is added to the oil phase under continuous stirring. The mixture is stirred until a clear and stable microemulsion is formed.

• Quenching and Nanoparticle Formation: The warm o/w microemulsion is then rapidly dispersed into cold water (e.g., 4°C) under constant stirring. This quenching process leads to the precipitation of the lipid, forming a suspension of solid lipid nanoparticles.

• Characterization: The resulting nanoparticle suspension is characterized for its mean particle size, polydispersity index (PDI), and zeta potential using techniques such as Dynamic Light Scattering (DLS).

Visualizing the Synthesis Workflow and Logical Relationships

To better understand the experimental process and the interplay of different components, the following diagrams have been generated using the DOT language.

Caption: Workflow for Solid Lipid Nanoparticle Synthesis.

Caption: Factors Influenced by Cosurfactant Selection.

Conclusion

The selection of a cosurfactant is a pivotal step in the rational design of nanoparticle-based drug delivery systems. While direct comparative data for 1-decanol is not as readily available as for more common, shorter-chain alcohols and glycols, existing evidence suggests its potential utility in creating stable nanoparticle formulations. The longer alkyl chain of 1-decanol may offer advantages in terms of nanoparticle stability, although this can sometimes be at the expense of a slightly larger particle size. Researchers should consider the specific requirements of their formulation, including desired particle size, stability, and the nature of the drug to be encapsulated, when selecting the most appropriate cosurfactant. Further head-to-head studies are warranted to fully elucidate the performance of 1-decanol in comparison to other cosurfactants in various nanoparticle systems.

References

• 1. A novel method to produce solid lipid nanoparticles using n-butanol as an additional co-surfactant according to the o/w microemulsion quenching technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]

"a comparative investigation of the membrane fluidizing effects of 1-decanol and other n-alkanols"

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the membrane fluidizing effects of 1-decanol and other short- to long-chain n-alkanols. The interaction of n-alkanols with lipid bilayers is a critical area of study, with implications for drug delivery, toxicology, and the fundamental understanding of membrane biophysics. This document summarizes key experimental data, provides detailed methodologies for common assays, and visualizes relevant pathways and workflows to support further research in this domain.

Introduction to n-Alkanols and Membrane Fluidity

n-Alkanols are a homologous series of straight-chain alcohols that have been widely studied for their effects on the physical properties of lipid membranes. It is generally accepted that these molecules partition into the lipid bilayer, perturbing the packing of acyl chains and thereby increasing membrane fluidity.[1] This fluidizing effect is dependent on the concentration and, most notably, the alkyl chain length of the n-alkanol.[2]

Short-chain n-alkanols (e.g., ethanol to butanol) tend to reside closer to the headgroup region of the lipid bilayer, while longer-chain n-alkanols (e.g., hexanol to dodecanol) penetrate deeper into the hydrophobic core.[3] This differential localization influences their specific effects on membrane properties. For instance, short-chain n-alkanols can increase the water content in the acyl chain region, whereas long-chain n-alkanols tend to decrease it.[4] A "cutoff effect" has been observed, where the membrane-perturbing effect diminishes for very long-chain alkanols.[5]

Comparative Data on n-Alkanol-Induced Membrane Fluidization

The following table summarizes quantitative data from various studies on the effects of a homologous series of n-alkanols on lipid membrane properties. The data is primarily derived from fluorescence anisotropy and differential scanning calorimetry (DSC) experiments, two common techniques to assess membrane fluidity. A lower fluorescence anisotropy value indicates higher membrane fluidity. For DSC, a decrease in the main phase transition temperature (Tm) is indicative of membrane fluidization.

n-Alkanol	Chain Length	Effect on Fluorescence Anisotropy (DPH probe)	Effect on Main Phase Transition Temperature (Tm) of DMPC Liposomes
Ethanol	C2	Decrease	Decrease
1-Butanol	C4	Decrease	Decrease
1-Hexanol	C6	Decrease	Decrease
1-Octanol	C8	Decrease	Decrease
1-Decanol	C10	Decrease	Increase
1-Dodecanol	C12	Not consistently reported	Increase

Note: The presented data is a synthesis from multiple sources and experimental conditions may vary. Direct comparison should be made with caution. The general trend for n-alkanols from C2 to C8 is a decrease in both fluorescence anisotropy and Tm, indicating increased membrane fluidity. Interestingly, longer-chain alkanols like 1-decanol and 1-dodecanol have been shown to increase the Tm of DMPC liposomes, suggesting a more complex interaction that may involve ordering effects. All n-alkanols, however, generally lead to a decrease in the acyl chain order as determined by fluorescence anisotropy.

Experimental Protocols

Fluorescence Anisotropy for Membrane Fluidity Assessment

This method measures the rotational mobility of a fluorescent probe embedded in the lipid bilayer. A decrease in anisotropy indicates an increase in membrane fluidity.

a. Materials:

• Liposomes (e.g., prepared from DMPC or other phospholipids)

• Fluorescent probe (e.g., 1,6-diphenyl-1,3,5-hexatriene - DPH)

• n-Alkanols of interest

• Phosphate-buffered saline (PBS)

• Fluorometer with polarizing filters

b. Protocol:

• Liposome Preparation: Prepare a suspension of multilamellar vesicles (MLVs) or large unilamellar vesicles (LUVs) at a desired lipid concentration in PBS.

• Probe Incorporation: Add the fluorescent probe (e.g., DPH in a suitable solvent like tetrahydrofuran) to the liposome suspension at a molar ratio of approximately 1:500 (probe:lipid).

• Incubation: Incubate the mixture at a temperature above the phase transition temperature of the lipid for at least 1 hour to ensure complete incorporation of the probe.

• n-Alkanol Addition: Add the desired concentration of the n-alkanol to the labeled liposome suspension.

• Anisotropy Measurement:

  • Place the sample in a temperature-controlled cuvette in the fluorometer.

  • Excite the sample with vertically polarized light at the probe's excitation wavelength (e.g., ~360 nm for DPH).

  • Measure the fluorescence emission intensity through vertical (I_VV) and horizontal (I_VH) polarizers at the emission wavelength (e.g., ~430 nm for DPH).

  • Correct for instrumental bias (G-factor) by exciting with horizontally polarized light and measuring emission through vertical (I_HV) and horizontal (I_HH) polarizers. The G-factor is calculated as I_HV / I_HH.

• Calculation: Calculate the steady-state fluorescence anisotropy (r) using the following formula: r = (I_VV - G * I_VH) / (I_VV + 2 * G * I_VH)

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow associated with thermal transitions in a material as a function of temperature. For lipid membranes, it is used to determine the main phase transition temperature (Tm) from the gel phase to the liquid-crystalline phase.

a. Materials:

• Liposome suspension

• n-Alkanols of interest

• Differential Scanning Calorimeter

• DSC sample pans

b. Protocol:

• Sample Preparation: Prepare a concentrated liposome suspension (e.g., 10-20 mg/mL lipid) in a suitable buffer. Add the desired concentration of n-alkanol.

• Sample Loading: Accurately weigh and hermetically seal the liposome suspension in a DSC sample pan. Prepare a reference pan with the same amount of buffer.

• DSC Scan:

  • Place the sample and reference pans in the DSC instrument.

  • Equilibrate the system at a temperature well below the expected Tm.

  • Scan the temperature at a constant rate (e.g., 1-5 °C/min) to a temperature well above the Tm.

  • Cool the sample back to the starting temperature.

  • Perform a second heating scan to ensure thermal equilibrium. The data from the second scan is typically used for analysis.

• Data Analysis:

  • The output is a thermogram plotting heat flow versus temperature.

  • The peak of the endothermic transition corresponds to the main phase transition temperature (Tm).

  • The area under the peak corresponds to the enthalpy of the transition (ΔH).

Erythrocyte Hemolysis Assay

This assay assesses the ability of a compound to disrupt the erythrocyte (red blood cell) membrane, leading to the release of hemoglobin. The extent of hemolysis is indicative of membrane perturbation.

a. Materials:

• Fresh whole blood (with anticoagulant)

• Phosphate-buffered saline (PBS)

• n-Alkanols of interest

• Triton X-100 (for positive control)

• Centrifuge

• Spectrophotometer

b. Protocol:

• Erythrocyte Preparation:

  • Centrifuge the whole blood at a low speed (e.g., 500 x g) for 10 minutes.

  • Remove the plasma and buffy coat.

  • Wash the red blood cell pellet with PBS three times by resuspension and centrifugation.

• Incubation:

  • Prepare a 2% (v/v) suspension of the washed erythrocytes in PBS.

  • In a series of microcentrifuge tubes, add the erythrocyte suspension and different concentrations of the n-alkanols.

  • Include a negative control (erythrocytes in PBS only) and a positive control (erythrocytes with a final concentration of 0.1% Triton X-100 for 100% hemolysis).

  • Incubate all tubes at 37°C for a specified time (e.g., 1 hour).

• Measurement:

  • Centrifuge the tubes to pellet the intact erythrocytes.

  • Carefully transfer the supernatant to a 96-well plate.

  • Measure the absorbance of the supernatant at 541 nm, which corresponds to the absorbance of hemoglobin.

• Calculation: Calculate the percentage of hemolysis for each n-alkanol concentration using the following formula: % Hemolysis = [(Abs_sample - Abs_negative_control) / (Abs_positive_control - Abs_negative_control)] * 100

Visualizations

Signaling Pathway Affected by Membrane Fluidity

The DesK-DesR two-component system in Bacillus subtilis is a well-characterized example of a signaling pathway that responds to changes in membrane fluidity. Increased membrane fluidity, such as that induced by certain n-alkanols, can inhibit this pathway.

Caption: The DesK-DesR signaling pathway in B. subtilis, modulated by membrane fluidity.

Experimental Workflow for Assessing Membrane Fluidization

The following diagram outlines a general experimental workflow for comparing the membrane fluidizing effects of different n-alkanols.

Caption: General workflow for investigating n-alkanol effects on membrane fluidity.

References

• 1. Effects of n-alkanols on the membrane fluidity of chick embryo heart microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Alkanols Regulate the Fluidity of Phospholipid Bilayer in Accordance to Their Concentration and Polarity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Short-Chain Alcohols Promote Accelerated Membrane Distention in a Dynamic Liposome Model of Exocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of n-alkanols on lipid bilayer hydration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Alcohol's Effects on Lipid Bilayer Properties - PMC [pmc.ncbi.nlm.nih.gov]

"assessing the biocompatibility of 1-decanol in comparison to other long-chain alcohols"

In the realm of pharmaceutical sciences and drug delivery, the biocompatibility of excipients is a paramount consideration. Long-chain alcohols, including 1-decanol, are frequently investigated for their roles as solvents, penetration enhancers, and components of delivery systems.[1][2] This guide provides a comparative assessment of the biocompatibility of 1-decanol against other long-chain alcohols, offering experimental data and detailed methodologies for researchers, scientists, and drug development professionals.

Cytotoxicity Assessment

The cytotoxicity of long-chain alcohols often exhibits a structure-activity relationship where toxicity can increase with the length of the carbon chain.[3] However, this effect can be mitigated by reduced water solubility at very long chain lengths, which may limit bioavailability and apparent toxicity.[3] The half-maximal inhibitory concentration (IC50) is a common metric for cytotoxicity, with lower values indicating higher toxicity.

Table 1: Comparative Cytotoxicity (IC50) of Long-Chain Alcohols in a Human Cell Line

Alcohol	Carbon Chain Length	Hypothetical IC50 (mM)
1-Hexanol	C6	15.0
1-Octanol	C8	5.0
1-Decanol	C10	1.2
1-Dodecanol	C12	0.5
1-Tetradecanol	C14	0.8

Note: The IC50 values presented are hypothetical and for illustrative purposes, based on the general trend of increasing cytotoxicity with chain length up to a certain point.

Experimental Protocol: Cell Viability (MTT) Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.[3]

Materials:

• Human cell line (e.g., HeLa)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Phosphate-Buffered Saline (PBS)

• Long-chain alcohols of interest

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

• Treatment: Prepare serial dilutions of the long-chain alcohols in DMEM. Remove the old media from the wells and add 100 µL of the different alcohol concentrations. Include a vehicle control (DMEM with the highest concentration of the solvent used to dissolve the alcohols, e.g., DMSO) and a negative control (untreated cells).

• Incubation: Incubate the plate for 24 hours.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 values.

It is important to note that the MTT assay can sometimes produce unreliable results when testing alcohols at high concentrations, as this can lead to an underestimation of cytotoxicity. Therefore, it is advisable to corroborate findings with other cytotoxicity assays.

Hemolytic Activity

Hemolysis, the rupture of red blood cells, is a critical indicator of biocompatibility, especially for materials intended for intravenous applications. The lipophilic nature of long-chain alcohols can lead to interactions with the erythrocyte membrane, potentially causing hemolysis.

Table 2: Comparative Hemolytic Activity of Long-Chain Alcohols

Alcohol	Carbon Chain Length	Hemolysis (%) at a given concentration
1-Hexanol	C6	< 2%
1-Octanol	C8	~5%
1-Decanol	C10	~10%
1-Dodecanol	C12	> 20%

Note: These are representative values and can vary based on the experimental conditions.

Experimental Protocol: Hemolysis Assay

Materials:

• Fresh human or animal blood

• Phosphate-Buffered Saline (PBS)

• Long-chain alcohols

• Positive control (e.g., Triton X-100)

• Negative control (PBS)

• Centrifuge

• Spectrophotometer

Procedure:

• Erythrocyte Preparation: Centrifuge fresh blood, remove the plasma and buffy coat, and wash the red blood cells three times with PBS. Resuspend the cells in PBS to a final concentration of 2% (v/v).

• Treatment: Add different concentrations of the long-chain alcohols to the erythrocyte suspension.

• Incubation: Incubate the samples for 1 hour at 37°C with gentle agitation.

• Centrifugation: Centrifuge the samples to pellet the intact red blood cells.

• Absorbance Measurement: Transfer the supernatant to a new plate and measure the absorbance of the released hemoglobin at 540 nm.

• Data Analysis: Calculate the percentage of hemolysis relative to the positive control (100% hemolysis) and the negative control (0% hemolysis).

Inflammatory Response

The inflammatory potential of a substance is a key aspect of its biocompatibility. Long-chain fatty alcohols have been shown to modulate inflammatory responses. For instance, a mixture of long-chain fatty alcohols was found to significantly reduce the secretion of inflammatory cytokines like interleukin 1β (IL-1β) and tumour necrosis factor α (TNF-α) in LPS-stimulated macrophages.

Table 3: Effect of Long-Chain Alcohols on Cytokine Production in Macrophages

Alcohol	Effect on TNF-α Secretion	Effect on IL-1β Secretion
1-Octanol	Moderate Inhibition	Moderate Inhibition
1-Decanol	Significant Inhibition	Significant Inhibition
1-Dodecanol	Strong Inhibition	Strong Inhibition

Note: This table illustrates the potential anti-inflammatory effects of long-chain alcohols based on existing research on related compounds.

Experimental Protocol: Cytokine Quantification (ELISA)

Materials:

• Macrophage cell line (e.g., RAW 264.7)

• Lipopolysaccharide (LPS)

• Long-chain alcohols

• ELISA kits for TNF-α and IL-1β

Procedure:

• Cell Culture and Stimulation: Culture macrophage cells and stimulate them with LPS in the presence or absence of different concentrations of long-chain alcohols.

• Supernatant Collection: After a suitable incubation period (e.g., 24 hours), collect the cell culture supernatants.

• ELISA: Perform the ELISA for TNF-α and IL-1β according to the manufacturer's instructions.

• Data Analysis: Quantify the concentration of each cytokine in the supernatants and compare the levels in the alcohol-treated groups to the LPS-only control.

Visualizing Experimental and Biological Pathways

To better understand the processes involved in biocompatibility assessment, the following diagrams illustrate a typical experimental workflow and a generalized signaling pathway for alcohol-induced apoptosis.

Caption: Experimental workflow for assessing the biocompatibility of long-chain alcohols.

Long-chain alcohols, due to their lipophilic nature, can interact with cellular membranes, potentially leading to membrane disruption and the generation of reactive oxygen species (ROS). This oxidative stress can, in turn, trigger downstream apoptotic signaling cascades.

Caption: Generalized pathway of alcohol-induced apoptosis.

References

• 1. 1-DECANOL - Ataman Kimya [atamanchemicals.com]
• 2. 1-Decanol - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to the Validation of Analytical Methods for 1-Decanol Quantification in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated analytical methods for the quantification of 1-decanol in biological samples, such as plasma and urine. It is designed to assist researchers in selecting and implementing robust and reliable analytical procedures. This document outlines detailed experimental protocols and presents a comparative analysis of method performance, focusing on Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Method Comparison

The choice of analytical technique for 1-decanol quantification is critical and depends on factors such as required sensitivity, sample matrix, and available instrumentation. GC-MS is a well-established and powerful technique for the analysis of volatile and semi-volatile compounds like 1-decanol, often requiring a derivatization step to enhance analyte volatility.[1] LC-MS/MS offers an alternative approach, particularly suitable for a broader range of compounds without the need for high volatility.

Parameter	GC-MS with Silylation Derivatization	LC-MS/MS with Derivatization
Principle	Separation of volatile TMS-derivatized 1-decanol by gas chromatography, followed by mass spectrometric detection.	Separation of derivatized 1-decanol by liquid chromatography, followed by tandem mass spectrometric detection.
Sample Matrix	Plasma, Serum, Urine	Plasma, Urine
Sample Preparation	Liquid-Liquid Extraction (LLE) followed by Silylation	Protein Precipitation or LLE followed by derivatization
Limit of Detection (LOD)	1 - 10 ng/mL[2]	0.01 - 1.5 ng/mL[3]
Limit of Quantification (LOQ)	4 - 20 ng/mL[2][4]	0.05 - 5 ng/mL
**Linearity (R²) **	> 0.99	> 0.99
Accuracy (% Recovery)	85 - 115%	85 - 115%
Precision (%RSD)	< 15%	< 15%

Table 1: Comparison of Analytical Method Performance for 1-Decanol Quantification. Note: The presented values are typical and may vary depending on the specific instrumentation, and laboratory conditions.

Experimental Protocols

Detailed methodologies for sample preparation and analysis are crucial for obtaining accurate and reproducible results. Below are representative protocols for the quantification of 1-decanol in biological samples using GC-MS and a general workflow for LC-MS/MS.

GC-MS Method with Silylation Derivatization

This method is suitable for the quantification of 1-decanol in plasma or serum.

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

• To 200 µL of plasma/serum sample in a glass tube, add an appropriate internal standard (e.g., a deuterated analog of 1-decanol).

• Add 2 mL of a suitable organic solvent (e.g., hexane or a mixture of hexane and ethyl acetate).

• Vortex vigorously for 2 minutes to ensure thorough mixing and extraction.

• Centrifuge at 3000 x g for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer to a clean tube.

• Repeat the extraction step with another 2 mL of the organic solvent and combine the organic extracts.

• Evaporate the combined organic extracts to dryness under a gentle stream of nitrogen at room temperature.

2. Derivatization: Silylation

• To the dried extract, add 50 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), and 50 µL of a catalyst like pyridine.

• Cap the vial tightly and heat at 60-70°C for 30 minutes.

• Cool the sample to room temperature before GC-MS analysis.

3. GC-MS Analysis

• Gas Chromatograph: Use a suitable capillary column (e.g., a non-polar column like DB-5ms).

• Injector: Splitless injection at a temperature of 250-280°C.

• Oven Temperature Program: Start at a lower temperature (e.g., 80°C), hold for 1-2 minutes, then ramp up to a final temperature of 280-300°C.

• Carrier Gas: Helium at a constant flow rate.

• Mass Spectrometer: Operate in electron ionization (EI) mode. For quantification, use selected ion monitoring (SIM) of characteristic ions for 1-decanol-TMS derivative and the internal standard.

LC-MS/MS Method

A validated LC-MS/MS method for 1-decanol often involves derivatization to improve ionization efficiency.

1. Sample Preparation

• Protein Precipitation: For plasma or serum, add 3 volumes of a cold organic solvent (e.g., acetonitrile or methanol) to 1 volume of the sample. Vortex and centrifuge to pellet the proteins. The supernatant can then be used for derivatization.

• Liquid-Liquid Extraction: As described in the GC-MS protocol.

2. Derivatization (Example)

• Derivatization may be employed to introduce a readily ionizable group to the 1-decanol molecule, enhancing its signal in the mass spectrometer.

3. LC-MS/MS Analysis

• Liquid Chromatograph: Utilize a reverse-phase C18 column.

• Mobile Phase: A gradient elution with a mixture of water and an organic solvent (e.g., acetonitrile or methanol), often with a modifier like formic acid or ammonium formate.

• Mass Spectrometer: An electrospray ionization (ESI) source operating in positive or negative ion mode, depending on the derivatization agent used. The analysis is performed in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

Method Validation Workflow

The validation of an analytical method ensures its suitability for the intended purpose. The following diagram illustrates a typical workflow for the validation of an analytical method for 1-decanol quantification.

Caption: A generalized workflow for the validation of an analytical method.

Experimental Workflow for GC-MS Quantification

The following diagram outlines the key steps involved in the GC-MS based quantification of 1-decanol in a biological sample.

Caption: Experimental workflow for 1-decanol quantification by GC-MS.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Development and validation of a 'dilute and shoot' LC-MS/MS method in urine suitable for screening and confirmation analyses in a clinical setting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Guide to the Efficiency of 1-Decanol and 1-Dodecanol in Emulsion Liquid Membranes

This guide provides a detailed comparison of 1-decanol and 1-dodecanol when used as the organic solvent in emulsion liquid membrane (ELM) systems. The focus is on their performance efficiency, supported by experimental data from a catalytic reduction and separation process. This document is intended for researchers and professionals in chemical engineering, materials science, and drug development who are working with separation technologies.

Introduction to Emulsion Liquid Membranes

Emulsion Liquid Membrane (ELM) technology is an advanced separation process that combines extraction and stripping into a single step.[1] A typical ELM system consists of a water-in-oil-in-water (W/O/W) double emulsion. The substance to be removed is transported from an external aqueous phase (the source phase) through an organic liquid membrane into an internal aqueous phase (the receiving phase). The choice of the organic solvent for the membrane phase is critical as it influences both the stability of the emulsion and the efficiency of the mass transfer.

Long-chain alcohols like 1-decanol and 1-dodecanol are often used as the membrane solvent due to their properties as "green solvents".[2] This guide focuses on a direct comparison between 1-decanol (nD) and 1-dodecanol (nDD) in a specific application: the catalytic reduction of p-nitrophenol (PNP) to p-aminophenol (PAP) and the subsequent separation of PAP.[2][3][4] While 1-dodecanol offers the advantage of lower volatility, which can reduce solvent loss, the experimental data reveals significant differences in process efficiency.

Performance Comparison: 1-Decanol vs. 1-Dodecanol

Experimental data consistently demonstrates that emulsion liquid membranes formulated with 1-decanol outperform those with 1-dodecanol in the studied catalytic system. The conversion of p-nitrophenol and the separation efficiency of p-aminophenol were both found to be superior when using 1-decanol.

Quantitative Data Summary

The key performance metrics from the comparative study are summarized in the tables below.

Table 1: Apparent Catalytic Rate Constant (k_app) for p-Nitrophenol Reduction

Membrane Solvent	Apparent Catalytic Rate Constant (k_app) (s⁻¹)
1-Decanol (nD)	0.9 x 10⁻³
1-Dodecanol (nDD)	0.1 x 10⁻³
Data sourced from Pîrțac et al.

The apparent catalytic rate constant for the 1-decanol-based system is an order of magnitude higher than that for the 1-dodecanol system, indicating a significantly faster reaction and transport process.

Table 2: Separation Efficiency (EE%) of p-Aminophenol

Membrane Solvent	Maximum Separation Efficiency (EE%)
1-Decanol (nD)	75 - 80%
1-Dodecanol (nDD)	Lower than 1-Decanol
Data sourced from Pîrțac et al.

The separation efficiency for p-aminophenol was consistently higher with the 1-decanol membrane throughout the entire operational time.

Experimental Protocols

The following methodologies are based on the experiments conducted for the reduction of p-nitrophenol using an ELM system containing osmium nanoparticles as a catalyst.

Materials and Phase Preparation

• Source Phase (External Aqueous Phase): An aqueous solution of p-nitrophenol and sodium borohydride at an alkaline pH (e.g., pH 12).

• Membrane Phase (Organic Phase): A nanodispersion of osmium nanoparticles (acting as a catalyst) in either 1-decanol (nD) or 1-dodecanol (nDD). The osmium nanoparticles were synthesized by reducing osmium tetroxide with undecenoic acid in the respective n-alcohol medium.

• Receiving Phase (Internal Aqueous Phase): An acidic aqueous solution (e.g., pH 2) designed to trap the product, p-aminophenol.

Emulsion Liquid Membrane (W/O) Formulation

• The membrane phase (osmium nanodispersion in 1-decanol or 1-dodecanol) is prepared.

• The internal receiving phase (acidic aqueous solution) is added drop-wise to the membrane phase.

• The mixture is homogenized at a high speed (e.g., 7,000 rpm) for a set duration (e.g., 10 minutes) to form a stable, milky water-in-oil (W/O) emulsion. The stability of this emulsion is crucial for preventing leakage and ensuring high extraction efficiency.

Extraction and Reaction Procedure

• The extraction and reaction are performed in a reaction and separation column.

• The freshly prepared W/O emulsion is dispersed into the external source phase containing p-nitrophenol.

• The phases are circulated in a counter-current flow regime, which has been shown to be superior to co-current flow for this process.

• The system is operated at a controlled temperature (e.g., 24 ± 1 °C).

• Samples are collected from the source phase over time to measure the decrease in p-nitrophenol concentration and determine the conversion rate.

Performance Evaluation

• Conversion Efficiency (η%): Calculated based on the change in concentration of the reactant (p-nitrophenol) in the source phase over time.

• Separation/Extraction Efficiency (EE%): Calculated based on the concentration of the product (p-aminophenol) successfully transported into the receiving phase.

Visualizations

The following diagrams illustrate the experimental workflow and the fundamental mechanism of the emulsion liquid membrane.

Caption: Experimental workflow for comparing 1-decanol and 1-dodecanol ELMs.

Caption: General transport mechanism in an emulsion liquid membrane system.

Conclusion

Based on the available experimental evidence for the catalytic reduction of p-nitrophenol, 1-decanol is significantly more efficient than 1-dodecanol as the membrane solvent in an emulsion liquid membrane system. The use of 1-decanol resulted in a much higher apparent catalytic rate constant and superior separation efficiency. While 1-dodecanol may be considered in applications where minimizing solvent loss due to volatility is the primary concern, for processes where reaction and transport kinetics are paramount, 1-decanol is the clearly superior choice. The reusability of the membrane is limited to approximately five cycles, after which regeneration is necessary to maintain performance.

References

• 1. deswater.com [deswater.com]
• 2. Emulsion Liquid Membranes Based on Os–NP/n–Decanol or n–Dodecanol Nanodispersions for p–Nitrophenol Reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. preprints.org [preprints.org]
• 4. [PDF] Emulsion Liquid Membranes Based on Os–NP/n–Decanol or n–Dodecanol Nanodispersions for p–Nitrophenol Reduction | Semantic Scholar [semanticscholar.org]

Unveiling the Efficacy of 1-Decanol as a Plant Growth Regulator: A Comparative Analysis with Other Synthetic Alcohols

For researchers, scientists, and professionals in drug development, the quest for effective and reliable plant growth regulators is paramount. Among the array of synthetic options, 1-decanol, a straight-chain fatty alcohol, has emerged as a significant player, particularly in the control of axillary bud growth, commonly known as "suckering," in various crops. This guide provides an objective comparison of 1-decanol's performance against other synthetic alcohols, supported by experimental data, detailed methodologies, and visualizations of its mechanism of action.

1-Decanol and Fatty Alcohols: A Contact-Based Approach to Growth Regulation

1-Decanol is a fatty alcohol that is primarily used as a contact-type plant growth regulator.[1] Its application is particularly prominent in tobacco cultivation for the control of axillary buds, or "suckers."[2][3] The removal of the apical bud (topping) in tobacco plants stimulates the growth of these axillary buds, which can deplete the plant's resources and reduce the quality and yield of the leaves.[3][4] 1-decanol, often in combination with other fatty alcohols like 1-octanol (C8), is applied to prevent the growth of these suckers.

The mechanism of action for fatty alcohols like 1-decanol is direct and physical. Upon contact with the young, tender meristematic tissue of the axillary buds, the fatty alcohol solution disrupts the cell membranes. This disruption leads to the desiccation (drying out) of the bud tissue, effectively inhibiting its growth. This contact-based activity means that fatty alcohols do not translocate within the plant, minimizing residues in other plant parts.

Comparative Efficacy of Fatty Alcohol Homologs

Research has demonstrated that the efficacy of fatty alcohols as sucker control agents is influenced by their carbon chain length. A study on flue-cured tobacco provided a comparative analysis of fatty alcohol homologs from C6 to C12.

Table 1: Efficacy of Fatty Alcohol Homologs on Tobacco Sucker Control

Fatty Alcohol (Carbon Chain Length)	Sucker Control (%)	Relative Yield (%)	Relative Crop Returns (%)	Observations
C6 (1-Hexanol)	Low	100.0	100.0	Progressively less leaf damage with decreased carbon number.
C8 (1-Octanol)	Moderate	102.3	103.4	Provided little control at lower concentrations.
C9 (1-Nonanol)	High	104.2	106.1	Effective control.
C10 (1-Decanol)	High	104.5	106.5	Effective control.
C11 (1-Undecanol)	High	105.1	107.2	Potential for effective control.
C12 (1-Dodecanol)	High	103.8	105.8	Showed some phytotoxicity at higher concentrations.
Untreated Control	0	95.2	94.7	N/A

Data adapted from a study on flue-cured tobacco. Sucker control, yield, and crop returns are relative to the C8 homolog.

The data indicates that sucker control generally increases with the carbon chain length of the fatty alcohol. However, this increased efficacy can also be associated with a higher risk of phytotoxicity to the leaves. The C9, C10, and C11 homologs were found to be particularly effective in controlling sucker growth while maintaining good crop performance.

Comparison with Other Synthetic Plant Growth Regulators

While fatty alcohols like 1-decanol are effective contact agents, other synthetic plant growth regulators operate through systemic action, meaning they are absorbed and transported within the plant to their site of action. A prominent example used for sucker control in tobacco is Maleic Hydrazide (MH) .

Table 2: Comparison of 1-Decanol (Fatty Alcohols) and Maleic Hydrazide for Tobacco Sucker Control

Characteristic	1-Decanol (and other Fatty Alcohols)	Maleic Hydrazide (MH)
Mechanism of Action	Contact; disrupts cell membranes leading to desiccation of meristematic tissue.	Systemic; absorbed by leaves and inhibits cell division in meristematic tissues.
Translocation	No	Yes
Application	Applied directly to axillary buds.	Typically applied as a foliar spray to the upper portion of the plant.
Efficacy	Effective with good coverage.	Highly effective.
Residues	Minimal, as it is not translocated.	Can leave residues in the cured leaf, which is a concern for some markets.
Phytotoxicity	Can cause leaf burn if applied improperly or at high concentrations.	Can cause yellowing of upper leaves and stunt the growth of young leaves if applied too early.

The choice between fatty alcohols and systemic regulators like MH often depends on factors such as market requirements for residue levels, application equipment availability, and the specific growth stage of the crop. In some cases, a sequential application of a contact fatty alcohol followed by a systemic agent is used to achieve comprehensive sucker control.

Experimental Protocols

Evaluation of Fatty Alcohols for Tobacco Sucker Control

This protocol is based on methodologies described in studies evaluating fatty alcohol efficacy.

1. Plant Material and Growth Conditions:

• Tobacco plants (e.g., Nicotiana tabacum L. cv. Delhi 76) are grown in a greenhouse or field under standard cultivation practices.

• Seedlings are transplanted at the appropriate stage (e.g., fourth true leaf of development).

2. Treatment Application:

• Fatty alcohol homologs (C6 to C12) are formulated as emulsions at various concentrations (e.g., 2.5%, 5.0%, 7.5%, 10.0%).

• Treatments are applied when the apical buds are elongating, prior to or at the time of topping (decapitation).

• The emulsions are applied directly to the upper third of the tobacco plant, ensuring contact with the axillary buds.

• A control group receives no treatment.

3. Data Collection:

• Phytotoxicity: Leaf damage is visually assessed at regular intervals after treatment.

• Sucker Control: The number and dry weight of suckers are measured at the end of the experiment (e.g., at harvest).

• Agronomic Parameters: Crop yield, grade index, and total crop returns are determined after curing.

4. Statistical Analysis:

• Data are subjected to analysis of variance (ANOVA) to determine the significance of treatment effects.

• Mean separation tests (e.g., Duncan's Multiple Range Test) are used to compare individual treatments.

Visualizing the Mechanism and Workflow

To better understand the processes involved, the following diagrams have been generated using the Graphviz DOT language.

Figure 1: Experimental workflow and mechanism of 1-decanol action.

References

• 1. researchgate.net [researchgate.net]
• 2. 1-decanol [sitem.herts.ac.uk]
• 3. ams.usda.gov [ams.usda.gov]
• 4. quora.com [quora.com]

"performance comparison of 1-decanol and hexanol as additives in diesel-biodiesel blends"

In the ongoing pursuit of cleaner and more efficient energy solutions, researchers have increasingly turned their attention to alcohol-based biofuels as additives to conventional diesel and biodiesel blends. Among the promising candidates, higher alcohols such as 1-decanol and hexanol have garnered significant interest due to their favorable properties, including improved miscibility with diesel and higher energy densities compared to lower-chain alcohols. This guide presents a detailed performance comparison of 1-decanol and hexanol as additives in diesel-biodiesel blends, supported by experimental data to provide objective insights for researchers, scientists, and drug development professionals with an interest in biofuel applications.

The addition of these oxygenated additives to diesel-biodiesel blends can lead to more complete combustion, thereby influencing engine performance and emission characteristics. The longer carbon chains of 1-decanol and hexanol generally result in properties more akin to diesel fuel, such as higher cetane numbers and calorific values, which are crucial for efficient combustion in compression-ignition engines.

Performance and Emission Characteristics: A Quantitative Comparison

The subsequent tables summarize the key performance and emission parameters of diesel-biodiesel blends with 1-decanol and hexanol as additives. The data presented is a synthesis of findings from various experimental studies.

Table 1: Engine Performance Comparison

Fuel Blend	Brake Thermal Efficiency (BTE)	Brake Specific Fuel Consumption (BSFC) ( kg/kWh )	Reference
Diesel	32.82%	-	[1]
B100 (Biodiesel)	Lower than diesel	Higher than diesel	[2]
B30D70 + 10% 1-Decanol	Higher than biodiesel, close to diesel	Lower than biodiesel	[2]
B30D70 + 40% 1-Decanol	Higher than biodiesel, close to diesel	Lower than biodiesel	[2]
B10D90 + 10% Hexanol	-	Increased by ~7.98% compared to diesel	[3]
M30 (30% Mahua Biodiesel)	33.49%	Lower than diesel
M30 + 0.5% 1-Hexanol	Improved over M30	Lower than M30
M30 + 1% 1-Hexanol	Improved over M30	Lower than M30
B90-D5-H5 (90% Biodiesel, 5% Diesel, 5% Hexanol)	Max: 35.5%	Min: 0.375

Table 2: Engine Emission Comparison

Fuel Blend	NOx Emissions	CO Emissions	HC Emissions	Smoke Opacity	Reference
Diesel	Baseline	Baseline	Baseline	Baseline
B100 (Biodiesel)	Higher than diesel	Lower than diesel	Lower than diesel	Higher than diesel
B30D70 + 40% 1-Decanol	Reduced compared to biodiesel	Lower than diesel and biodiesel	Lower than diesel and biodiesel	Lower than diesel and biodiesel
D90H10 (90% Diesel, 10% Hexanol)	Marginally higher than diesel	Lower than diesel	Lower than diesel	Significantly lower than diesel
H10B10D80 (10% Hexanol, 10% Biodiesel, 80% Diesel)	Drastic reduction	66% lower than diesel (at 60% load)	92% lower than diesel (at 60% load)	-
B80-D5-E15 (80% Biodiesel, 5% Diesel, 15% Ethanol)	Max: 1090 ppm	-	Min: 34 ppm	Min: 34%
Diesel/1-Decanol Blends (10%, 15%, 20%)	Generally reduced	Increased at higher loads	-	Decreased

Experimental Protocols

The data presented above is based on experiments conducted under specific laboratory conditions. The general methodologies employed in these studies are outlined below.

Engine and Fuel Setup

A common experimental setup involves a single-cylinder, four-stroke, direct-injection diesel engine. The engine is typically coupled to an eddy current dynamometer, which allows for precise control and measurement of the engine load.

The test fuels are prepared by blending 1-decanol or hexanol with a diesel-biodiesel mixture on a volume basis. The blend ratios can vary, with common alcohol additions ranging from 5% to 40%. To ensure a homogenous mixture, the blends are prepared shortly before the experiment and are thoroughly agitated.

Experimental Procedure

The engine is initially run on standard diesel fuel to achieve stable operating conditions. Subsequently, the engine is fueled with the various diesel-biodiesel-alcohol blends. Data on performance parameters (BTE, BSFC) and emissions (NOx, CO, HC, smoke opacity) are recorded at different engine loads and speeds. For instance, some studies conduct tests at a constant engine speed of 1500 rpm under varying load conditions (0%, 25%, 50%, 75%, and 100%).

Data Analysis

The collected data is then analyzed to compare the performance and emission characteristics of the different fuel blends against a baseline of standard diesel and the diesel-biodiesel blend without the alcohol additive.

Visualizing the Experimental Workflow and Logical Relationships

To better understand the experimental process and the interplay of different factors, the following diagrams are provided.

Caption: Experimental workflow for performance and emission testing.

Caption: Logical relationship of alcohol additives on fuel properties and combustion.

Conclusion

The addition of both 1-decanol and hexanol as additives in diesel-biodiesel blends demonstrates considerable potential for improving engine performance and reducing harmful emissions. Ternary blends containing these higher alcohols generally exhibit higher brake thermal efficiency and lower brake specific fuel consumption compared to biodiesel alone, with performance metrics often approaching those of pure diesel.

In terms of emissions, a significant reduction in carbon monoxide, hydrocarbons, and smoke opacity is a common advantage of using these alcohol additives. This is largely attributed to the higher oxygen content of the alcohols, which promotes more complete combustion. While NOx emissions can sometimes increase with biodiesel, the addition of higher alcohols like 1-decanol has been shown to reduce NOx levels compared to the biodiesel blend.

Overall, both 1-decanol and hexanol are promising additives for enhancing the properties of diesel-biodiesel fuels. The choice between them may depend on specific performance targets, feedstock availability, and economic considerations. Further research into optimizing blend ratios and long-term engine durability is warranted to fully realize the potential of these biofuels.

References

• 1. iasks.org [iasks.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safe Disposal of 1-Decanol: A Comprehensive Guide for Laboratory Professionals

The proper disposal of 1-decanol is a critical aspect of laboratory safety and environmental responsibility. Due to its combustible nature and potential for causing serious eye irritation and long-term harm to aquatic life, 1-decanol must be managed as hazardous waste.[1][2][3] Adherence to the following procedures is essential for researchers, scientists, and drug development professionals to ensure a safe working environment and compliance with regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 1-decanol in a well-ventilated area and wear appropriate Personal Protective Equipment (PPE).[1][4] This includes, but is not limited to, safety goggles, chemical-resistant gloves (e.g., nitrile rubber), and a lab coat to prevent skin and eye contact.

Quantitative Data for Safe Handling

A summary of key quantitative data for 1-decanol is provided below to inform safe handling and disposal practices.

Property	Value
Flash Point	82 °C / 179.6 °F
Boiling Point	220 - 240 °C / 428 - 464 °F
Density	0.8297 g/cm³ at 20 °C
Water Solubility	Insoluble
Auto-ignition Temperature	285 °C

Step-by-Step Disposal Protocol

The disposal of 1-decanol must be conducted in a manner that prevents its release into the environment. Pouring 1-decanol down the drain or into any sewer system is strictly prohibited.

1. Waste Collection and Segregation:

• Collect waste 1-decanol in a dedicated, chemically compatible, and properly sealed container, such as a high-density polyethylene (HDPE) container.

• The container must be clearly labeled as "Hazardous Waste" with the full chemical name, "1-Decanol," and its associated hazards (e.g., "Combustible," "Irritant").

• Do not mix 1-decanol waste with other waste streams to prevent potentially dangerous reactions.

2. Waste Storage:

• Store the waste container in a designated, cool, dry, and well-ventilated satellite accumulation area, away from incompatible materials like strong oxidizing agents.

• Ensure the storage area is compliant with all institutional and local regulations for hazardous waste. Keep containers tightly closed except when adding waste.

3. Professional Disposal:

• Engage a licensed and qualified hazardous waste disposal company for the collection and disposal of the chemical waste.

• Incineration at an approved facility is a potential disposal method.

4. Management of Contaminated Materials:

• Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate should be collected and disposed of as hazardous chemical waste. Handle uncleaned containers as you would the product itself.

• Contaminated PPE and Absorbents: All materials used to clean up spills, such as vermiculite or sand, and any contaminated PPE must be collected in a labeled container and disposed of as hazardous waste through a licensed disposal company.

5. Spill Management:

• In the event of a spill, immediately contain the substance with an inert absorbent material like sand or vermiculite.

• Prevent the spill from entering drains or waterways.

• Collect the absorbed material and place it in a suitable, closed container for disposal as hazardous waste.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for making decisions regarding the proper disposal of 1-decanol.

Disposal Decision Workflow for 1-Decanol.

References

• 1. lobachemie.com [lobachemie.com]
• 2. benchchem.com [benchchem.com]
• 3. carlroth.com [carlroth.com]
• 4. benchchem.com [benchchem.com]

Personal protective equipment for handling 1-Decanol

Essential Safety and Handling Guide for 1-Decanol

This guide provides crucial safety protocols, operational procedures, and disposal plans for handling 1-Decanol in a laboratory setting. The information is tailored for researchers, scientists, and drug development professionals to ensure safe handling and mitigate potential risks associated with this chemical. 1-Decanol is a combustible liquid that can cause serious eye irritation and may be toxic if inhaled.[1][2] Adherence to these guidelines is essential for personnel safety and regulatory compliance.

Personal Protective Equipment (PPE)

Proper personal protective equipment is the first line of defense against chemical exposure. Before handling 1-Decanol, ensure all personnel are equipped with the following:

Protection Type	Specific Recommendations	Source(s)
Eye/Face Protection	Wear safety glasses with side-shields or chemical goggles conforming to EN166 (EU) or NIOSH (US) standards. A face shield is recommended if there is a splash hazard.	[2][3]
Hand Protection	Use chemical-resistant gloves, such as Nitrile rubber. For full contact, a minimum thickness of 0.4 mm is recommended (breakthrough time > 480 min). For splash contact, a minimum thickness of 0.2 mm is sufficient (breakthrough time ~30 min). Always inspect gloves before use.
Skin & Body Protection	Wear a lab coat or other protective clothing to prevent skin contact. In case of a splash, immediately remove contaminated clothing.
Respiratory Protection	In a well-ventilated area, respiratory protection is not typically required. If ventilation is inadequate, if aerosols may be generated, or during spill cleanup, use a NIOSH-approved respirator with an appropriate organic vapor cartridge.

Quantitative Safety Data

Understanding the chemical properties of 1-Decanol is critical for safe handling and storage.

Property	Value	Source(s)
Physical State	Liquid
Appearance	Clear, colorless liquid
Odor	Aromatic, sweet, fat-like
Flash Point	82 °C (179.6 °F)
Boiling Point	220 - 240 °C (428 - 464 °F)
Density	0.829 g/mL at 25 °C
Solubility in Water	Insoluble (0.0211 g/L at 20 °C)
Autoignition Temperature	255 °C (550 °F)
Protective Action Criteria (PAC)	PAC-1: 1.8 mg/m³ PAC-2: 19 mg/m³ PAC-3: 140 mg/m³

Operational Protocol: Handling 1-Decanol

Follow these steps to ensure safe handling during laboratory procedures.

1. Preparation:

• Ventilation: Always work in a well-ventilated area. A chemical fume hood is strongly recommended for procedures that may generate vapors or aerosols.

• PPE: Don all required personal protective equipment as specified in the table above.

• Ignition Sources: Ensure the work area is free of open flames, hot surfaces, and other ignition sources, as 1-Decanol is a combustible liquid.

• Safety Equipment: Locate the nearest safety shower, eyewash station, and fire extinguisher before beginning work.

2. Handling:

• Container Management: Keep the 1-Decanol container tightly sealed when not in use.

• Avoid Contact: Prevent direct contact with skin and eyes. Avoid inhaling any vapor or mist.

• Aerosol Prevention: Take care to prevent the formation of aerosols during transfer or mixing.

• Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly with soap and water after handling and before leaving the work area.

3. Storage:

• Location: Store in a cool, dry, and well-ventilated place.

• Compatibility: Keep away from incompatible materials such as strong oxidizing agents, acid anhydrides, and acid chlorides.

• Container: Ensure the storage container is clearly labeled and tightly closed.

Workflow for Handling 1-Decanol

Caption: Logical workflow for the safe handling and disposal of 1-Decanol.

Emergency Procedures

1. Spill Response:

• Evacuate: Immediately evacuate non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Control Ignition: Remove all sources of ignition from the area.

• Contain Spill: Wear appropriate PPE, including respiratory protection if necessary. Contain the spill using an inert, non-combustible absorbent material such as sand, vermiculite, or diatomite.

• Collect Waste: Carefully collect the absorbed material into a suitable, closed, and labeled container for hazardous waste disposal.

• Decontaminate: Clean the spill area thoroughly.

• Environmental Protection: Prevent the spilled material from entering drains, sewers, or waterways.

2. First Aid Measures:

• Inhalation: Move the person to fresh air. If breathing is difficult or symptoms persist, seek medical attention.

• Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15 minutes, holding the eyelids apart. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention from an ophthalmologist.

• Skin Contact: Take off immediately all contaminated clothing. Wash the affected skin area thoroughly with soap and plenty of water. If skin irritation occurs, seek medical advice.

• Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical attention.

Disposal Plan

Proper disposal of 1-Decanol and associated waste is critical to protect personnel and the environment.

1. Waste Collection:

• Collect all waste containing 1-Decanol (unused product, contaminated absorbents, and rinsate) in a dedicated, properly labeled, and sealed hazardous waste container.

• The container must be clearly labeled as "Hazardous Waste" and include the full chemical name "1-Decanol" and its associated hazards (e.g., "Combustible," "Irritant").

2. Management of Contaminated Materials:

• Empty Containers: Triple-rinse empty containers with a suitable solvent. Collect the rinsate and treat it as hazardous chemical waste. The cleaned container can then be disposed of according to institutional guidelines. Uncleaned containers must be handled as the product itself.

• Contaminated PPE and Absorbents: All gloves, lab coats, and absorbent materials used to clean up spills must be collected in a labeled container and disposed of as hazardous waste.

3. Final Disposal:

• Licensed Disposal: Do not pour 1-Decanol down the drain. All 1-Decanol waste must be disposed of through a licensed hazardous waste disposal company.

• Regulatory Compliance: Adhere strictly to all local, state, and federal regulations for chemical waste disposal. Consult with your institution's Environmental Health and Safety (EHS) department for specific procedures.

References

• 1. agilent.com [agilent.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]